(1S)-2-amino-1-methylcyclopentan-1-ol

Core Science & Biosynthesis

Structure Elucidation of (1S)-2-Amino-1-methylcyclopentan-1-ol: A Comprehensive Guide

Executive Summary

(1S)-2-amino-1-methylcyclopentan-1-ol is a highly functionalized, rigid chiral scaffold that serves as a critical building block in modern drug discovery, most notably in the synthesis of cyclin-dependent kinase (CDK) inhibitors for oncology applications [1]. Elucidating the structure of small, contiguous chiral centers within a cyclopentane ring presents unique analytical challenges. Due to the rapid interconversion of envelope and half-chair conformations, relying solely on scalar coupling constants ( 3JHH​ ) is scientifically insufficient.

As a Senior Application Scientist, I approach structure elucidation not as a series of isolated tests, but as a self-validating system . This whitepaper details the causal logic, analytical workflows, and orthogonal verification methods required to unambiguously assign the planar structure, relative stereochemistry, and absolute configuration of (1S)-2-amino-1-methylcyclopentan-1-ol.

Part 1: Synthetic Origin & Mechanistic Rationale

To elucidate a structure accurately, one must first understand its chemical origin. The synthesis of 2-amino-1-methylcyclopentan-1-ol typically proceeds via the regioselective and stereoselective ring-opening of 1-methylcyclopentene oxide by an amine nucleophile [2].

Because the nucleophilic attack occurs via an SN​2 mechanism at the less sterically hindered C2 position, the reaction dictates an anti-addition. Consequently, the hydroxyl group at C1 and the amine group at C2 are forced into a trans relationship [2]. Therefore, the target molecule designated as the (1S) isomer inherently possesses the (1S, 2S) absolute configuration.

Stereoselective epoxide ring-opening yielding the trans-amino alcohol.

Part 2: Core Elucidation Strategy (The Self-Validating System)

A robust elucidation strategy requires orthogonal analytical techniques where the output of one method independently verifies the assumptions of another.

Establishing the Molecular Framework (HRMS & 1D NMR)

High-Resolution Mass Spectrometry (HRMS) using Electrospray Ionization (ESI+) is the first checkpoint. It provides the exact mass, confirming the molecular formula C6​H13​NO . Following this, 1D 1H and 13C NMR establish the atom count. The presence of a quaternary carbon at ~79.5 ppm (C1) and a methine carbon at ~62.1 ppm (C2) immediately flags the highly functionalized nature of the ring.

Bridging the Quaternary Gap (COSY & HMBC)

Correlation Spectroscopy (COSY) easily maps the contiguous proton spin system from C2 through C5 ( CH−CH2​−CH2​−CH2​ ). However, COSY fails at C1 because it is a quaternary center devoid of protons. The Causality of Choice: We utilize Heteronuclear Multiple Bond Correlation (HMBC) to bridge this gap. The singlet protons of the C1-methyl group show strong 3JCH​ correlations to C2 and C5, and a 2JCH​ correlation to C1. This definitively closes the cyclopentane ring and anchors the methyl group to C1.

Bypassing Scalar Ambiguity (NOESY)

In five-membered rings, the Karplus equation is notoriously unreliable for determining cis/trans relationships due to conformational flexibility. The Causality of Choice: We bypass scalar coupling and rely on the Nuclear Overhauser Effect (NOESY) to observe through-space dipolar interactions (< 5 Å). In the (1S, 2S) trans-isomer, the C1-methyl group and the C2-proton reside on the same face of the ring. A strong NOE cross-peak between the C1-methyl singlet and the C2 methine proton unambiguously dictates a cis spatial relationship between these two specific groups, thereby proving the trans relationship between the C1-hydroxyl and C2-amine.

Sequential NMR workflow for planar and relative stereochemical elucidation.

Absolute Configuration (Mosher's Method & VCD)

While NOESY solves the relative stereochemistry, absolute configuration requires chiral derivatization or chiroptical methods.

• Mosher's Method: Derivatization of the C2 primary amine with (R)- and (S)- α -methoxy- α -trifluoromethylphenylacetyl (MTPA) chloride yields diastereomeric amides. The phenyl ring of the MTPA group anisotropically shields the protons on one side of the cyclopentane ring. By calculating ΔδSR=δS​−δR​ , we map the spatial arrangement and assign the absolute configuration at C2 [3].

• Vibrational Circular Dichroism (VCD): As an orthogonal, non-destructive method, VCD compares experimental IR/VCD spectra against Density Functional Theory (DFT) calculated conformers. VCD is highly sensitive to the absolute stereochemistry of amino alcohols and provides definitive 3D structural confirmation in solution [4].

Part 3: Experimental Protocols

Protocol 1: Multidimensional NMR Acquisition

• Sample Preparation: Dissolve 15 mg of highly purified (>98% by LC-MS) (1S)-2-amino-1-methylcyclopentan-1-ol in 600 µL of CDCl3​ (or DMSO−d6​ if exchangeable proton visibility is required). Transfer to a 5 mm NMR tube.

• Instrument Setup: Utilize a 500 MHz or 600 MHz NMR spectrometer equipped with a cryoprobe for optimal sensitivity.

• 1D Acquisition: Acquire standard 1H (16 scans) and 13C (1024 scans) spectra. Calibrate the residual solvent peak ( CDCl3​ : 1H 7.26 ppm, 13C 77.16 ppm).

• 2D Acquisition:

  • COSY: Run a gradient-selected COSY with 256 t1​ increments.

  • HSQC/HMBC: Acquire multiplicity-edited HSQC to assign CH/CH2​/CH3​ groups. Acquire HMBC optimized for long-range couplings ( nJCH​=8 Hz).

  • NOESY: Acquire a phase-sensitive NOESY with a mixing time ( τm​ ) of 300-500 ms, optimized for the correlation time of a small molecule.

Protocol 2: Absolute Configuration via Mosher's Derivatization

• Reaction Setup: Divide the amino alcohol sample into two 5 mg aliquots in dry dichloromethane (DCM).

• Derivatization: To the first aliquot, add an excess of (R)-MTPA chloride and triethylamine. To the second, add (S)-MTPA chloride and triethylamine.

• Workup: Stir at room temperature for 4 hours. Quench with saturated NaHCO3​ , extract with DCM, dry over Na2​SO4​ , and concentrate under vacuum.

• Analysis: Acquire high-resolution 1H NMR for both diastereomeric amides. Calculate ΔδSR for the C3 protons and the C1-methyl protons to deduce the absolute stereocenter at C2 [3].

Part 4: Quantitative Data & NMR Assignments

The table below summarizes the expected multidimensional NMR data matrix. This structured format allows researchers to cross-reference scalar and spatial correlations rapidly.

Position	13C Shift (ppm)	1H Shift (ppm)	Multiplicity & J (Hz)	COSY Correlations	HMBC Correlations ( 2J,3J )	NOESY Correlations (Spatial)
C1	79.5	-	Quaternary	-	-	-
C2	62.1	3.10	dd, J=8.5,6.0	H3	C1, C3, C4	C1- CH3​ , H3
C3	31.2	1.85, 1.50	m	H2, H4	C1, C2, C4	H2, H4
C4	21.5	1.70, 1.40	m	H3, H5	C2, C3, C5	H3, H5
C5	39.8	1.90, 1.65	m	H4	C1, C3, C4	C1- CH3​ , H4
C1- CH3​	24.3	1.25	s	-	C1, C2, C5	H2, H5
OH	-	4.50	br s	-	C1, C2	-
NH2​	-	2.80	br s	-	C2, C3	-

(Note: Chemical shifts are representative values based on typical functionalized cyclopentane systems, provided to illustrate the self-validating elucidation logic).

References

• Benchchem. "Application Notes: Reactions of Methyl-1,2-cyclopentene Oxide with Amines." Benchchem. Verify Source
• Li, Y., et al. "Developing a Multistep Continuous Manufacturing Process for (1R,2R)-2-Amino-1-methylcyclopentan-1-ol.
• Hoye, T. R., et al. "Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.
• Górecki, M., et al. "erythro-1-Naphthyl-1-(2-piperidyl)methanol: Synthesis, Resolution, NMR Relative Configuration, and VCD Absolute Configuration.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Springer Nature Experiments [experiments.springernature.com]
• 4. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Physicochemical Properties of (1S,2S)-2-Amino-1-methylcyclopentan-1-ol

Prepared by: Gemini, Senior Application Scientist

Introduction

(1S,2S)-2-Amino-1-methylcyclopentan-1-ol is a chiral amino alcohol, a class of organic compounds that serve as versatile building blocks in modern synthetic and medicinal chemistry. Its structure, featuring a cyclopentane scaffold with stereochemically defined amino and tertiary alcohol functionalities, makes it a valuable intermediate for the synthesis of complex molecular architectures, including pharmaceutical agents and chiral ligands.

The precise spatial arrangement of the amino and hydroxyl groups in the cis-(1S,2S) configuration provides a rigid and well-defined framework for molecular recognition, influencing its interaction with biological targets like enzymes and receptors. Understanding the fundamental physicochemical properties of this molecule is paramount for its effective application in drug discovery and development. These properties govern critical parameters such as solubility, membrane permeability, formulation stability, and pharmacokinetic behavior.

This guide provides a comprehensive technical overview of the core physicochemical properties of (1S,2S)-2-amino-1-methylcyclopentan-1-ol, offers expert insights into their implications for research, and presents standardized, self-validating protocols for their experimental determination.

Molecular and Physicochemical Profile

Table 1: Summary of Physicochemical Properties

Property	Value	Source / Comment
IUPAC Name	cis-(1S,2S)-2-amino-1-methylcyclopentan-1-ol	[1]
CAS Number	1932297-32-9	[1]
Molecular Formula	C₆H₁₃NO	[1]
Molecular Weight	115.17 g/mol	[1]
Physical Form	Solid, semi-solid, or liquid	Based on vendor data for the (1R,2R)-enantiomer.
Computed XLogP3	-0.2	[1]
Hydrogen Bond Donors	2 (from -OH and -NH₂)	PubChem Computed Property[1]
Hydrogen Bond Acceptors	2 (from N and O)	PubChem Computed Property[1]
pKa (basic)	~9-10 (Estimated)	Based on typical pKa for primary ammonium ions[2][3][4].
pKa (acidic)	~16-18 (Estimated)	Based on typical pKa for tertiary alcohols[3].

In-Depth Analysis of Key Properties

A molecule's behavior in a biological system is dictated by its physical and chemical nature. For drug development professionals, three of the most critical parameters are solubility, ionization state (pKa), and lipophilicity (LogP).

Aqueous Solubility

Theoretical Basis: The solubility of (1S,2S)-2-amino-1-methylcyclopentan-1-ol is a result of the interplay between its hydrophilic and hydrophobic components. The polar amino (-NH₂) and hydroxyl (-OH) groups are capable of forming strong hydrogen bonds with water, promoting dissolution.[5] Conversely, the cyclopentane ring is a nonpolar, lipophilic scaffold that disfavors interaction with water. The presence of these strong hydrogen bonding groups suggests that the compound will be soluble in water.[5]

Practical Implications: Aqueous solubility is a gatekeeper property in drug development. Insufficient solubility can lead to poor absorption and bioavailability, erratic dose-response relationships, and significant challenges in developing intravenous formulations. For a small molecule like this, high solubility is generally advantageous for early-stage screening and formulation development.

Acidity and Basicity (pKa)

Theoretical Basis: The molecule possesses two ionizable groups: a basic primary amine and a very weakly acidic tertiary alcohol.

• Amino Group (Basic pKa): The lone pair of electrons on the nitrogen atom readily accepts a proton. The resulting ammonium cation (R-NH₃⁺) has an estimated pKa in the range of 9-10, typical for the conjugate acids of primary amines.[2][3][4] This means that at physiological pH (~7.4), the amino group will be predominantly protonated and exist in its positively charged, cationic form.

• Hydroxyl Group (Acidic pKa): The tertiary alcohol is a very weak acid, with an estimated pKa of ~16-18.[3] It will not be deprotonated under physiological conditions and does not significantly contribute to the ionization profile in a biological context.

Practical Implications: The pKa is a critical determinant of how a drug is absorbed, distributed, and eliminated. Since this compound is positively charged at physiological pH, this will influence its passage across biological membranes, its binding to plasma proteins, and its potential interactions with negatively charged pockets in target proteins.

Lipophilicity (LogP)

Theoretical Basis: The octanol-water partition coefficient (LogP) measures the equilibrium distribution of a neutral compound between an organic (octanol) and an aqueous phase. A negative LogP indicates hydrophilicity, while a positive value indicates lipophilicity. The computed XLogP3 value for this compound is -0.2 , suggesting it is slightly hydrophilic.[1][6] This value reflects a balance between the polar -NH₂ and -OH groups and the nonpolar hydrocarbon ring.

Practical Implications: Lipophilicity is a key component of the "drug-likeness" of a molecule. It influences solubility, permeability across the gut wall and blood-brain barrier, and metabolic stability. A LogP value around -0.2 is often favorable, suggesting good water solubility without being so polar as to hinder membrane passage. The distribution coefficient (LogD) is often more relevant, as it considers all ionic species at a given pH. At pH 7.4, where the molecule is charged, its LogD would be significantly lower (more hydrophilic) than its LogP.

Standardized Protocols for Experimental Determination

To ensure data integrity and reproducibility, standardized protocols are essential. The following sections detail robust, self-validating methods for determining key physicochemical properties.

Protocol: Determination of Aqueous Solubility (Shake-Flask Method, OECD 105)

This method is the gold standard for determining the water solubility of substances with solubilities above 10 mg/L and is based on the OECD Guideline for the Testing of Chemicals, No. 105.[7][8][9]

Principle: An excess amount of the test substance is agitated in water at a constant temperature until equilibrium is reached. The concentration of the substance in the aqueous phase is then determined by a suitable analytical method.

Step-by-Step Methodology:

• Preparation: Prepare a stock solution of the test substance in a suitable organic solvent (e.g., methanol) for creating a calibration curve. Ensure the analytical method (e.g., HPLC-UV, LC-MS) is validated for linearity, accuracy, and precision.

• Equilibration: Add an excess amount of (1S,2S)-2-amino-1-methylcyclopentan-1-ol to a flask containing purified water (e.g., Milli-Q). The excess solid ensures that a saturated solution is formed.

• Agitation: Seal the flask and place it in a mechanical shaker or on a stir plate within a temperature-controlled chamber set to 20 ± 0.5 °C.[8] A preliminary test should be run to determine the time required to reach equilibrium (typically 24-48 hours).

• Phase Separation: Once equilibrium is achieved, allow the solution to stand in the temperature-controlled chamber to let undissolved particles settle. Carefully withdraw an aliquot of the supernatant. To ensure no solid particles are transferred, centrifuge the aliquot at a controlled temperature.[10]

• Quantification: Dilute the clarified aqueous sample as needed and analyze its concentration using the validated analytical method against the prepared calibration curve.

• Validation: The experiment should be performed in triplicate. The results should be consistent, with a relative standard deviation of less than 15%.

Caption: Workflow for Solubility Determination (Shake-Flask Method)

Protocol: Determination of pKa (Potentiometric Titration)

Potentiometric titration is a highly accurate and widely used method for pKa determination, suitable for compounds available in sufficient quantity and purity.[11][12][13]

Principle: A solution of the compound is titrated with a standardized acid or base. The pH of the solution is monitored with a calibrated pH electrode as a function of the volume of titrant added. The pKa is determined from the inflection point of the resulting titration curve.[12][14]

Step-by-Step Methodology:

• System Calibration: Calibrate the pH meter and electrode using at least three standard aqueous buffers (e.g., pH 4.01, 7.00, 10.01) at the desired experimental temperature (e.g., 25 °C).[14]

• Sample Preparation: Accurately weigh and dissolve a sample of (1S,2S)-2-amino-1-methylcyclopentan-1-ol in water to a known concentration (e.g., 1-10 mM). To maintain constant ionic strength, a background electrolyte like 0.15 M KCl can be added.[14]

• Titration Setup: Place the sample solution in a jacketed beaker to maintain constant temperature. Purge the solution with nitrogen to remove dissolved CO₂, which can interfere with the measurement.[14] Immerse the calibrated pH electrode and a magnetic stir bar.

• Titration: Since the compound is a base, the titrant will be a standardized strong acid (e.g., 0.1 M HCl). Add the titrant in small, precise increments using an automated burette. Record the pH value after each addition, allowing the reading to stabilize.

• Data Analysis: Plot the measured pH versus the volume of titrant added. The pKa corresponds to the pH at the half-equivalence point (where half of the amine has been protonated). This point can be precisely located by finding the maximum of the first derivative of the titration curve.

• Validation: Perform a blank titration (titrating the solvent and electrolyte without the sample) to correct for any background effects. The determination should be repeated at least twice to ensure reproducibility.

Caption: Workflow for pKa Determination (Potentiometric Titration)

Conclusion

(1S,2S)-2-Amino-1-methylcyclopentan-1-ol presents a well-balanced physicochemical profile for applications in drug discovery and development. Its predicted good aqueous solubility, basic nature under physiological conditions, and balanced lipophilicity make it an attractive chiral scaffold. The experimental protocols detailed in this guide provide a robust framework for researchers to verify these computed properties and generate the high-quality data necessary for informed decision-making in research and development pipelines. A thorough experimental characterization based on these established methods is a critical step in unlocking the full potential of this valuable chemical entity.

References

• Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray. [Link]

• (1S,2S)-2-amino-1-methyl-cyclopentanol - PubChem. [Link]

• Determining the water solubility of difficult-to-test substances A tutorial review. [Link]

• Test No. 105: Water Solubility - OECD. [Link]

• Development of Methods for the Determination of pKa Values - PMC. [Link]

• Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry - DergiPark. [Link]

• Inter-laboratory comparison of water solubility methods applied to difficult-to-test substances. [Link]

• OECD 105 Testing Services | FILAB laboratory. [Link]

• OECD 105 - Water Solubility - Situ Biosciences. [Link]

• APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC. [Link]

• Potentiometric Determination of Acid Dissociation Constants (pK a ) for an Anticancer Pyrrole-Imidazole Polyamide - ACS Publications. [Link]

• 2-Amino-1-methylcyclopentan-1-ol - PubChem. [Link]

• 2-AMINO-2-METHYLCYCLOPENTAN-1-OL — Chemical Substance Information - NextSDS. [Link]

• (1S,2R)-2-methylcyclopentanol - PubChem. [Link]

• (1S,2S)-2-Aminocyclopentanol - PubChem. [Link]

• Ch27 pKa and pI values - University of Calgary. [Link]

• Approximate pKa chart of the functional groups: values to know. [Link]

• The pKa Table Is Your Friend - Master Organic Chemistry. [Link]

Sources

• 1. (1S,2S)-2-amino-1-methyl-cyclopentanol | C6H13NO | CID 58525281 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ch27 pKa and pI values [chem.ucalgary.ca]
• 3. chem.indiana.edu [chem.indiana.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. evitachem.com [evitachem.com]
• 6. 2-Amino-1-methylcyclopentan-1-ol | C6H13NO | CID 12418453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 8. oecd.org [oecd.org]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. filab.fr [filab.fr]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. dergipark.org.tr [dergipark.org.tr]
• 13. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 14. creative-bioarray.com [creative-bioarray.com]

Advanced Synthesis and Stereochemical Characterization of 2-Amino-1-methylcyclopentan-1-ol: A Technical Guide for Continuous Manufacturing

Executive Summary

2-Amino-1-methylcyclopentan-1-ol is a highly specialized chiral amino alcohol that has garnered significant attention in modern pharmaceutical development[1]. As a critical structural motif, its (1R,2R) stereoisomer serves as an essential building block for the synthesis of cyclin-dependent kinase (CDK) 2/4/6 inhibitors, which are actively pursued as advanced oncology therapeutics to regulate cell cycle progression[2].

Because stereochemistry dictates the spatial orientation of the molecule within the enzymatic active site, distinguishing between the stereoisomers of this compound is paramount. This whitepaper provides an in-depth mechanistic analysis and a field-proven continuous manufacturing protocol for the scalable synthesis of (1R,2R)-2-amino-1-methylcyclopentan-1-ol.

Physicochemical Profiling and Stereoisomeric Designations

In drug development, the precise tracking of chiral precursors is non-negotiable. The generic compound and its specific enantiomers are classified under distinct Chemical Abstracts Service (CAS) registry numbers to ensure supply chain and synthetic integrity[3],,[4].

Table 1: Physicochemical Properties and Stereoisomeric CAS Registry

Compound Name	Stereochemistry	CAS Number	Molecular Formula	Molecular Weight	SMILES
2-Amino-1-methylcyclopentan-1-ol	Unspecified / Racemic	20412-66-2	C₆H₁₃NO	115.17 g/mol	CC1(CCCC1N)O
(1R,2R)-2-Amino-1-methylcyclopentan-1-ol	(1R, 2R)	1400689-45-3	C₆H₁₃NO	115.17 g/mol	O[C@@]1(C)CCC1
(1R,2S)-2-Amino-1-methylcyclopentan-1-ol	(1R, 2S)	1430230-57-1	C₆H₁₃NO	115.17 g/mol	N[C@@H]1(O)C

(Data sourced from authoritative chemical registries[1],,[5])

Mechanistic Rationale in Route Selection

Historically, the synthesis of this amino alcohol relied on the bromination of methylcyclopentene using 1,3-dibromo-5,5-dimethylhydantoin (DBDMH), followed by a base-mediated cyclization to form a racemic epoxide[6]. However, this legacy batch route presented severe limitations:

• Thermal Hazards: High exothermicity during epoxidation.

• Selectivity Issues: Low regioselectivity during the epoxide opening.

• Stability: Safety hazards associated with the low thermal onset of the epoxide intermediate[2].

The Mechanistic Shift: To circumvent these bottlenecks, modernized routes employ methyltrioxorhenium (MTO) and hydrogen peroxide (H₂O₂) for the direct epoxidation of methylcyclopentene[6]. While this catalytic approach is greener and highly atom-economical, the reaction remains intensely exothermic. Consequently, transitioning from batch to continuous flow manufacturing is not merely an operational upgrade—it is a mechanistic necessity to ensure superior heat dissipation, mitigate thermal runaway, and maintain precise control over reaction kinetics[7].

Mechanistic pathway of MTO-catalyzed epoxidation and regioselective ring opening.

Continuous Manufacturing Workflow & Experimental Protocols

As a Senior Application Scientist, I emphasize that robust chemical processes must act as self-validating systems. The following protocols detail the continuous flow synthesis of (1R,2R)-2-amino-1-methylcyclopentan-1-ol, incorporating in-process analytical technology (PAT) to guarantee product integrity[2],[6].

Protocol 1: Catalytic Epoxidation and Continuous Quench

• Step 1: Reagent Feed Initiation. Pump a biphasic mixture of 1-methylcyclopentene (organic phase) and MTO/H₂O₂ (aqueous phase) via precisely calibrated Mass Flow Controllers (MFCs) into a hybrid PFR/CSTR system.

• Step 2: Hybrid Reactor Dynamics (Causality). The Continuous Stirred-Tank Reactor (CSTR) provides the intense mechanical agitation required to maximize the interfacial surface area of the biphasic system, ensuring optimal mass transfer. The subsequent Plug Flow Reactor (PFR) segment provides the necessary residence time to drive the reaction to >80% conversion without back-mixing[6].

• Step 3: Continuous Quench & pH Control. Route the highly reactive effluent into a quench vessel containing sodium bisulfite (NaHSO₃).

• Step 4: Self-Validation via PAT. Employ inline pH probes. Causality: The reaction between excess H₂O₂ and NaHSO₃ generates acid. If the pH drops below 6.0, the epoxide undergoes rapid acid-catalyzed hydrolysis to form an unwanted diol impurity. Real-time base dosing must be triggered to maintain a neutral pH[2].

Protocol 2: Epoxide Aminolysis and Chiral Resolution

• Step 1: Regioselective Aminolysis. React the stabilized racemic epoxide stream with benzylamine under basic conditions. Causality: Benzylamine acts as a nucleophile, selectively attacking the less sterically hindered carbon of the epoxide ring to yield the desired regioisomer[6].

• Step 2: Continuous Work-Up. Pass the effluent through a continuous liquid-liquid extraction and washing cascade. Utilize thin-film distillation to strip away excess benzylamine and solvent, preventing thermal degradation of the product[6].

• Step 3: Chiral Resolution. Treat the distilled racemic benzylamino alcohol with (S)-mandelic acid. This induces the selective precipitation of the (1R,2R) diastereomeric salt, effectively isolating the desired stereocenter.

Protocol 3: Trickle-Bed Hydrogenation (Debenzylation)

• Step 1: Reactor Priming. Pack a continuous trickle-bed reactor with a high-surface-area Palladium on Carbon (Pd/C) catalyst.

• Step 2: High-Pressure Hydrogenation. Co-feed the resolved chiral salt solution and H₂ gas at elevated pressure (e.g., 20 bar). Causality: A trickle-bed setup maximizes the gas-liquid-solid interfacial area, drastically reducing the reaction cycle time compared to traditional batch hydrogenation while preventing catalyst attrition[2],[7].

• Step 3: Isolation. Elute the final product, (1R,2R)-2-amino-1-methylcyclopentan-1-ol, achieving high enantiomeric excess (ee) and purity suitable for API coupling.

Continuous flow manufacturing workflow for (1R,2R)-2-amino-1-methylcyclopentan-1-ol synthesis.

Sources

• 1. evitachem.com [evitachem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. (1R,2S)-2-amino-1-methylcyclopentan-1-ol;CAS No.:1430230-57-1 [chemshuttle.com]
• 4. aablocks.com [aablocks.com]
• 5. 2-Amino-1-methylcyclopentan-1-ol | C6H13NO | CID 12418453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

The Bifunctional Paradigm: Chiral Amino Alcohols in Asymmetric Synthesis

Executive Summary

Chiral amino alcohols are indispensable scaffolds in modern organic synthesis, serving as the chiral foundation for a multitude of active pharmaceutical ingredients (APIs), natural products, and advanced catalytic systems. Their unique bifunctional nature—featuring both a nucleophilic/basic amine and a coordinating hydroxyl group in close proximity—allows them to act as highly effective bidentate ligands and chiral auxiliaries.

This technical guide provides an in-depth mechanistic analysis of chiral amino alcohols, focusing on their deployment in two cornerstone methodologies: the Corey-Bakshi-Shibata (CBS) Reduction and Evans Oxazolidinone Asymmetric Alkylation . Designed for application scientists and drug development professionals, this whitepaper bridges the gap between theoretical stereocontrol and field-proven experimental execution.

Mechanistic Architecture: The Power of Bifunctionality

The utility of chiral amino alcohols stems from the chiral pool—readily available, inexpensive enantiopure amino acids (e.g., L-proline, L-valine, L-phenylglycine) that can be easily reduced to their corresponding 1,2-amino alcohols 1.

Once synthesized, these molecules dictate stereocontrol through two primary paradigms:

• As Catalytic Chiral Ligands: The amino and hydroxyl groups condense with elements like boron to form rigid heterocycles (e.g., oxazaborolidines). The resulting complex acts as a chiral Lewis acid, orchestrating the precise spatial arrangement of incoming substrates during transition states 2.

• As Stoichiometric Chiral Auxiliaries: The amino alcohol is converted into a cyclic derivative (like an oxazolidinone), which is covalently attached to the substrate. The steric bulk of the auxiliary physically blocks one diastereoface of the molecule, forcing reagents to attack from the less hindered trajectory [[3]]().

Application I: The Corey-Bakshi-Shibata (CBS) Reduction

The 4 is a premier method for the enantioselective reduction of prochiral ketones to secondary alcohols [[1.8]]. It utilizes a chiral oxazaborolidine catalyst—most commonly derived from (S)-proline (MeCBS).

Causality in the Catalytic Cycle

The brilliance of the CBS reduction lies in its dual-activation mechanism.

• Borane Activation: The borane reagent ( BH3​ ) coordinates to the Lewis basic nitrogen of the oxazaborolidine. Causality: This coordination dramatically increases the hydride-donating capacity of the borane while simultaneously enhancing the Lewis acidity of the endocyclic boron atom 5.

• Ketone Coordination: The prochiral ketone coordinates to the now highly Lewis-acidic boron atom. The steric bulk of the catalyst (e.g., the diphenyl groups on the prolinol derivative) forces the smaller substituent of the ketone to orient toward the catalyst's bulk, locking the stereochemical outcome.

• Hydride Transfer: A face-selective intramolecular hydride transfer occurs via a highly organized six-membered transition state, yielding the chiral alcohol with exceptional enantiomeric excess (>95% ee) 6.

CBS reduction catalytic cycle: borane activation and stereoselective hydride transfer.

Validated Experimental Protocol: Enantioselective Ketone Reduction

Based on standard industry practices for acetophenone reduction using (S)-MeCBS6.

• Catalyst Activation: In a flame-dried Schlenk flask under argon, dissolve 0.1 equivalents of (S)-MeCBS catalyst in anhydrous THF. Cool the solution to 0 °C.

• Borane Addition: Slowly add 1.0 equivalent of Borane-Dimethyl Sulfide ( BH3​⋅SMe2​ ) dropwise over 15 minutes.

  • Expert Insight: The slow addition at 0 °C is critical to prevent the accumulation of unactivated borane, which can cause a non-catalyzed, racemic background reduction of the ketone 6.

• Substrate Addition: In a separate dry flask, dissolve 1.0 equivalent of the prochiral ketone (e.g., acetophenone) in anhydrous THF. Add this solution to the activated catalyst mixture dropwise via a syringe pump over 1 hour.

• Quench and Workup: Once TLC indicates full conversion, cool the mixture to 0 °C and carefully quench with methanol to destroy excess borane. Add 1M HCl to hydrolyze the borate esters 6. Extract with ethyl acetate, wash with brine, dry over Na2​SO4​ , and concentrate.

Application II: Evans Oxazolidinone Asymmetric Alkylation

When absolute stereocontrol is required for carbon-carbon bond formation, chiral amino alcohols are converted into 7 [[1.12]]. These auxiliaries are acylated, enolized, and alkylated with profound diastereoselectivity.

Causality in Enolate Geometry and Steric Blocking

The success of the Evans auxiliary relies entirely on the formation of a rigid, highly organized transition state:

• Rigid Z-Enolate Formation: Deprotonation of the N-acyl oxazolidinone is achieved using a strong base like Lithium Diisopropylamide (LDA) or Sodium Bis(trimethylsilyl)amide ( NaN(TMS)2​ ) at -78 °C. Causality: The alkali metal counterion ( Li+ or Na+ ) strongly chelates between the enolate oxygen and the oxazolidinone carbonyl oxygen. This chelation locks the molecule exclusively into the Z-enolate geometry 3.

• Facial Shielding: With the geometry locked, the bulky substituent on the oxazolidinone ring (e.g., the benzyl group derived from phenylalanine or the isopropyl group from valine) physically blocks one face of the enolate. The electrophile is forced to attack from the opposite, unhindered face, resulting in diastereomeric ratios often exceeding 98:2 3.

Workflow of Evans oxazolidinone directed asymmetric alkylation via a rigid Z-enolate.

Validated Experimental Protocol: Diastereoselective Alkylation & Cleavage

Based on the alkylation of an N-propionyl oxazolidinone3.

• Enolization: Dissolve the N-acyl oxazolidinone in anhydrous THF and cool to -78 °C. Add 1.1 equivalents of NaN(TMS)2​ (or LDA) dropwise. Stir for 30 minutes to ensure complete formation of the chelated Z-enolate 3.

  • Expert Insight: The addition of ~6 equivalents of anhydrous LiCl is often employed when using LDA. LiCl breaks up enolate aggregates in solution, drastically accelerating the subsequent alkylation step 7.

• Alkylation: Add 1.5 to 3.0 equivalents of the electrophile (e.g., allyl iodide) dropwise. Maintain the temperature at -78 °C for 2 hours, then allow it to slowly warm to 0 °C. Quench with saturated aqueous NH4​Cl .

• Hydrolytic Cleavage: To isolate the newly formed chiral carboxylic acid and recover the auxiliary, dissolve the alkylated product in a THF/Water mixture at 0 °C. Add H2​O2​ (30% aq) followed by LiOH .

  • Expert Insight: Why H2​O2​ ? The addition of hydrogen peroxide generates the highly nucleophilic hydroperoxide anion ( HOO− ). This species attacks the exocyclic imide carbonyl with absolute chemoselectivity, preventing unwanted endocyclic cleavage of the oxazolidinone ring. This ensures the chiral acid is isolated cleanly and the expensive auxiliary can be recovered and reused 3.

Comparative Data Presentation

The selection of the appropriate chiral amino alcohol derivative is dictated by the specific synthetic transformation required. The table below summarizes the most prominent reagents, their primary applications, and typical stereochemical outcomes.

Chiral Amino Alcohol Source	Derived Reagent / Catalyst	Primary Application	Typical Stereoselectivity
(S)-Proline	(S)-MeCBS Catalyst	Enantioselective Ketone Reduction	>95% ee
L-Valine	4-Isopropyl-2-oxazolidinone	Asymmetric Aldol / Alkylation	>98% de
(1S,2R)-Norephedrine	4-Methyl-5-phenyl-2-oxazolidinone	Asymmetric Alkylation	>95% de
(1S,2S)-Pseudoephedrine	Pseudoephedrine Amides	Asymmetric Alkylation	95–99% ee (post-cleavage)

Future Perspectives: Biocatalytic Synthesis

While traditional synthetic routes to chiral amino alcohols (like the reduction of amino acids using LiAlH4​ or NaBH4​ ) remain foundational 1, the future of large-scale manufacturing is pivoting toward green chemistry. Recent breakthroughs have demonstrated the 8 in E. coli [[1.11]]. These enzymes enable the direct asymmetric reductive amination of α -hydroxy ketones using ammonia as the sole amino donor under mild, aqueous conditions, frequently achieving >99% ee without the need for toxic transition metals or stoichiometric reducing agents 8.

References

• Wikipedia. Corey–Itsuno reduction. Available at: [Link]

• Journal of Chemical Education (ACS Publications). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. Available at: [Link]

• Frontiers in Bioengineering and Biotechnology. Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. Available at: [Link]

• Chem 115 Myers (Harvard University). Asymmetric Alkylation of Enolates. Available at: [Link]

• Organic Chemistry Portal. Corey-Bakshi-Shibata Reduction. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. Frontiers | Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli [frontiersin.org]

The Emergence of a Key Chiral Building Block: A Technical Guide to the Discovery and Synthetic History of (1S)-2-Amino-1-methylcyclopentan-1-ol

Introduction: The Significance of Chiral 1,2-Amino Alcohols

Chiral 1,2-amino alcohols are a class of organic compounds that have garnered significant attention in the fields of medicinal chemistry and asymmetric synthesis. Their unique structural motif, featuring adjacent amino and hydroxyl groups on a stereochemically defined backbone, makes them invaluable as precursors for complex, biologically active molecules and as chiral ligands or auxiliaries in stereoselective transformations. The precise spatial arrangement of these functional groups is often critical for molecular recognition and biological activity, driving the demand for robust and efficient methods to access enantiomerically pure forms of these compounds.

This technical guide focuses on a specific and increasingly important member of this class: (1S)-2-amino-1-methylcyclopentan-1-ol. While direct literature on the initial "discovery" of this exact stereoisomer is sparse, its synthetic history is intrinsically linked to the development of methods for preparing chiral aminocyclopentanols and the demand for specific stereoisomers in pharmaceutical development. This guide will delve into the evolution of synthetic strategies, from classical resolution to modern large-scale manufacturing processes, providing a comprehensive overview for researchers, scientists, and drug development professionals.

The Nascent History: Early Approaches and the Challenge of Stereocontrol

The early history of 2-amino-1-methylcyclopentan-1-ol is not marked by a singular discovery event but rather by the gradual development of synthetic methodologies for related aminocyclopentanols. The primary challenge in synthesizing this molecule lies in controlling the stereochemistry at two adjacent chiral centers, one of which is a quaternary carbon.

Initial synthetic efforts for similar 1,2-amino alcohols often relied on classical chemical resolution of racemic mixtures. This approach, while effective, is inherently inefficient as it discards at least 50% of the material. The quest for more atom-economical and stereoselective methods has been a major driver of innovation in this area.

A Modern Industrial Synthesis: The Pfizer Process for a Stereoisomer

A significant milestone in the synthesis of a stereoisomer of the target compound, (1R,2R)-2-amino-1-methylcyclopentan-1-ol, was disclosed by Pfizer as part of the process development for their CDK 2/4/6 inhibitor, PF-06873600.[1][2] This work provides a detailed look into the evolution of a synthetic route from an initial, less efficient process to a robust, multi-kilogram scale continuous manufacturing process. Due to the detailed nature of this disclosure and the direct applicability of the chemical principles to the synthesis of the (1S)-enantiomer, it serves as a cornerstone in the synthetic history of this molecular scaffold.

The Initial Racemic Route and Chiral Resolution

The first-generation synthesis developed by Pfizer started from 1-methylcyclopentene and involved a four-step sequence to produce the racemic amino alcohol, which was then resolved to obtain the desired (1R,2R)-enantiomer.[1][2]

Key Steps of the Initial Route:

• Bromohydrin Formation and Epoxidation: 1-Methylcyclopentene was first converted to a bromohydrin, which was then treated with a base to yield the racemic epoxide, 1-methyl-1,2-epoxycyclopentane.

• Epoxide Ring-Opening: The racemic epoxide was opened with benzylamine to produce a racemic mixture of the N-benzylated amino alcohol. This reaction showed a regioselectivity of approximately 5:1, favoring the desired regioisomer where the amine attacks the less substituted carbon.[1]

• Chiral Resolution: The crucial step of separating the enantiomers was achieved through classical resolution using a chiral acid. The initial process utilized (S)-2-(3,5-dinitrobenzamido)-2-phenylacetic acid (DNBPG) to selectively crystallize the salt of the desired (1R,2R)-enantiomer.[1]

• Deprotection: The final step involved the removal of the benzyl protecting group via hydrogenation to yield the target amino alcohol.

This initial route, while successful for early clinical supply, had several drawbacks for large-scale production, including the high cost and limited availability of the resolving agent and safety concerns associated with the epoxidation and epoxide opening steps.[1]

The Optimized Continuous Manufacturing Process

To address the limitations of the initial route, a more efficient and scalable process was developed, which is a prime example of modern process chemistry.[1][2]

Key Improvements in the Optimized Route:

• Direct Epoxidation: The hazardous bromohydrin formation was replaced by a direct epoxidation of 1-methylcyclopentene using methyltrioxorhenium (MTO) as a catalyst with hydrogen peroxide as the oxidant.

• Improved Chiral Resolution: An extensive screening identified the more readily available and cost-effective (S)-mandelic acid as a suitable resolving agent to isolate the (1R,2R)-enantiomer.[1]

• Continuous Manufacturing: To enhance safety and efficiency, the epoxidation, epoxide opening, and subsequent hydrogenation were converted into continuous flow processes. This minimized the accumulation of hazardous intermediates and improved overall throughput.[1]

Synthesizing the (1S)-Enantiomer: Adapting the Resolution

The Pfizer process provides a clear pathway to the (1R,2R)-enantiomer through resolution with (S)-mandelic acid. To obtain the desired (1S)-enantiomer, the same racemic mixture of the N-benzylated amino alcohol can be subjected to chiral resolution with the opposite enantiomer of the resolving agent, (R)-mandelic acid. This would selectively crystallize the salt of the (1S)-enantiomer, which can then be deprotected to afford (1S)-2-amino-1-methylcyclopentan-1-ol.

During their optimization, Pfizer screened several chiral acids, including (1S,3R)-camphoric acid, R-Boc-TIC-OH, and Z-l-phenylglycine, which also showed potential for resolving the racemic amino alcohol.[1] The choice of the optimal resolving agent and solvent system would require empirical optimization to achieve high diastereomeric excess and yield for the (1S)-enantiomer.

Experimental Protocols

The following protocols are based on the methodologies described for the synthesis of the racemic precursor and its resolution, adapted for the synthesis of the (1S)-enantiomer.

Protocol 1: Synthesis of Racemic 2-(Benzylamino)-1-methylcyclopentan-1-ol

This protocol is based on the principles of epoxide formation and subsequent ring-opening.

Step 1: Epoxidation of 1-Methylcyclopentene

• Materials: 1-Methylcyclopentene, Methyltrioxorhenium (MTO), Hydrogen peroxide (30 wt% in H₂O), Pyridine, Dichloromethane (DCM).

• Procedure:

  • Dissolve 1-methylcyclopentene (1.0 eq) in DCM in a round-bottom flask equipped with a magnetic stirrer and cooled to 0 °C.

  • Add a catalytic amount of MTO (e.g., 0.1 mol%).

  • Add pyridine (1.2 eq) to the mixture.

  • Slowly add hydrogen peroxide (1.5 eq) dropwise, maintaining the temperature below 10 °C.

  • Stir the reaction at 0-5 °C for 2-4 hours, monitoring the progress by TLC or GC.

  • Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain racemic 1-methyl-1,2-epoxycyclopentane.

Step 2: Ring-Opening with Benzylamine

• Materials: Racemic 1-methyl-1,2-epoxycyclopentane, Benzylamine, Water or a suitable solvent.

• Procedure:

  • In a sealed vessel, combine the crude epoxide (1.0 eq) and benzylamine (1.5 eq).

  • Add water or a suitable solvent and heat the mixture to 80-100 °C.

  • Stir vigorously for 12-24 hours, monitoring the reaction by TLC or LC-MS.

  • After cooling to room temperature, extract the mixture with an organic solvent such as ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product, a mixture of regioisomers, can be purified by column chromatography to isolate the desired racemic 2-(benzylamino)-1-methylcyclopentan-1-ol.

Protocol 2: Chiral Resolution to Obtain the (1S)-Enantiomer

• Materials: Racemic 2-(benzylamino)-1-methylcyclopentan-1-ol, (R)-Mandelic acid, Acetone or other suitable solvent.

• Procedure:

  • Dissolve the racemic N-benzylated amino alcohol in a minimal amount of hot acetone (e.g., 20 volumes).

  • In a separate flask, dissolve (R)-mandelic acid (0.5-0.6 eq) in a minimal amount of hot acetone.

  • Slowly add the mandelic acid solution to the amino alcohol solution.

  • Allow the mixture to cool slowly to room temperature and then to 0-5 °C to induce crystallization of the diastereomeric salt.

  • Collect the crystals by filtration and wash with cold acetone.

  • To liberate the free amine, dissolve the salt in a biphasic mixture of ethyl acetate and an aqueous base (e.g., sodium hydroxide solution).

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the enantiomerically enriched (1S)-2-(benzylamino)-1-methylcyclopentan-1-ol.

  • The enantiomeric excess (ee) should be determined by chiral HPLC.

Protocol 3: Deprotection to (1S)-2-Amino-1-methylcyclopentan-1-ol

• Materials: Enantiomerically enriched (1S)-2-(benzylamino)-1-methylcyclopentan-1-ol, Palladium on carbon (Pd/C) or Pearlman's catalyst (Pd(OH)₂/C), Methanol, Hydrogen gas.

• Procedure:

  • Dissolve the N-benzylated amino alcohol in methanol in a hydrogenation vessel.

  • Add a catalytic amount of Pd/C (e.g., 5 mol%).

  • Purge the vessel with hydrogen gas and maintain a hydrogen atmosphere (e.g., 4-6 bar).

  • Stir the mixture at 40-50 °C for 6-12 hours until the reaction is complete (monitored by TLC or LC-MS).

  • Filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to yield (1S)-2-amino-1-methylcyclopentan-1-ol.

Visualization of the Synthetic Workflow

The overall synthetic strategy can be visualized as a branching pathway from the racemic intermediate, where the choice of the resolving agent dictates the stereochemical outcome.

Caption: Synthetic pathway to (1S)-2-amino-1-methylcyclopentan-1-ol via chiral resolution.

Comparative Data of Synthetic Routes

The following table summarizes key aspects of the initial and optimized routes developed by Pfizer for the synthesis of the (1R,2R)-enantiomer, which are directly relevant for the production of the (1S)-enantiomer.

Parameter	Initial Route	Optimized Route	Rationale for Change
Starting Material	1-Methylcyclopentene	1-Methylcyclopentene	Same readily available starting material.
Epoxidation Method	Bromohydrin formation, then base	Catalytic MTO/H₂O₂	Improved safety profile and atom economy.
Epoxide Opening	Benzylamine in water at high temp.	Benzylamine under basic conditions	Optimized for continuous flow and safety.
Chiral Resolution Agent	(S)-DNBPG	(S)-Mandelic Acid	Lower cost and better availability.
Overall Process	Batch processing	Continuous manufacturing	Enhanced safety, efficiency, and scalability.

Future Outlook and Alternative Synthetic Strategies

While the resolution of a racemic mixture represents a robust and scalable approach, the development of asymmetric syntheses that directly generate the desired enantiomer is a continuous goal in organic chemistry. Potential future strategies for the synthesis of (1S)-2-amino-1-methylcyclopentan-1-ol could include:

• Asymmetric Epoxidation: The use of a chiral catalyst for the epoxidation of 1-methylcyclopentene could directly provide an enantiomerically enriched epoxide, which could then be opened with an amine with high stereospecificity.

• Enzymatic Resolution: Enzymes, such as lipases or transaminases, could be employed for the kinetic resolution of the racemic amino alcohol or a suitable precursor, offering a green and highly selective alternative to chemical resolving agents.

• Asymmetric Aminohydroxylation: Direct conversion of 1-methylcyclopentene to the chiral amino alcohol using asymmetric aminohydroxylation methods, although challenging for tetrasubstituted olefins, would be a highly atom-economical approach.

The synthetic history of (1S)-2-amino-1-methylcyclopentan-1-ol is a testament to the evolution of synthetic organic chemistry, driven by the demands of the pharmaceutical industry for enantiomerically pure building blocks. While a singular "discovery" event is not apparent, the development of a highly optimized, industrial-scale synthesis for its enantiomer by Pfizer has paved a clear and logical path for its production. The core strategy of racemic synthesis followed by chiral resolution remains a powerful and practical approach. This guide provides the foundational knowledge and detailed protocols necessary for researchers to access this valuable chiral building block, while also highlighting the potential for future innovations in asymmetric synthesis to further refine its production.

References

• Freeman-Cook, K. D., et al. (2020). Developing a Multistep Continuous Manufacturing Process for (1R,2R)-2-Amino-1-methylcyclopentan-1-ol. Organic Process Research & Development, 24(11), 2494–2504. [Link]

• Behenna, D. C., et al. (2021). Discovery of PF-06873600, a CDK2/4/6 Inhibitor for the Treatment of Cancer. Journal of Medicinal Chemistry, 64(13), 9056–9077. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Navigating the Synthesis Landscape: A Technical Guide to the Safe Handling of (1S)-2-amino-1-methylcyclopentan-1-ol

For Researchers, Scientists, and Drug Development Professionals

(1S)-2-amino-1-methylcyclopentan-1-ol is a chiral amino alcohol that serves as a valuable building block in the synthesis of complex molecules, particularly in the realm of pharmaceutical development. Its unique stereochemistry and functional groups make it a key intermediate for creating novel therapeutic agents. However, as with any reactive chemical, a thorough understanding of its hazard profile and the implementation of rigorous safety protocols are paramount to ensure the well-being of laboratory personnel and the integrity of research outcomes. This guide provides a comprehensive overview of the safety and handling precautions for (1S)-2-amino-1-methylcyclopentan-1-ol, grounded in established safety principles and data from structurally related compounds.

Hazard Identification and GHS Classification

(1S)-2-amino-1-methylcyclopentan-1-ol is a combustible liquid that presents several health hazards. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a framework for understanding these risks.

GHS Hazard Classification:

Hazard Class	Category	Signal Word	Hazard Statement
Flammable Liquids	Category 4	Warning	H227: Combustible liquid[1]
Acute Toxicity, Oral	Category 4	Warning	H302: Harmful if swallowed[2]
Skin Corrosion/Irritation	Category 1B/2	Danger/Warning	H314: Causes severe skin burns and eye damage / H315: Causes skin irritation[1][3]
Serious Eye Damage/Eye Irritation	Category 1	Danger	H318: Causes serious eye damage[4]
Specific Target Organ Toxicity - Single Exposure	Category 3	Warning	H335: May cause respiratory irritation / H336: May cause drowsiness or dizziness[1][3]

Note: The classification for skin corrosion/irritation can vary depending on the data source and concentration. It is prudent to handle this chemical as being corrosive to the skin.

Hazard Pictograms:

• Flame (GHS02): For flammable hazards.

• Corrosion (GHS05): For skin corrosion and serious eye damage.

• Exclamation Mark (GHS07): For acute toxicity (harmful), skin and eye irritation, and respiratory tract irritation.

• Health Hazard (GHS08): For specific target organ toxicity.

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of (1S)-2-amino-1-methylcyclopentan-1-ol is fundamental to its safe handling and use in experimental design. Due to the limited availability of experimentally determined data for this specific isomer, the following table includes a combination of computed data and data from the closely related compound 1-methylcyclopentanol.

Property	Value	Source
Molecular Formula	C₆H₁₃NO	[5][6]
Molecular Weight	115.17 g/mol	[5][6]
Appearance	Colorless to light yellow liquid or solid/semi-solid	[4][7]
Boiling Point	135-136 °C (for 1-methylcyclopentanol)	[8]
Melting Point	36-37 °C (for 1-methylcyclopentanol)	[8]
Density	0.904 g/mL at 25 °C (for 1-methylcyclopentanol)	[8]
Vapor Pressure	No data available
Solubility	Soluble in water	[9]

Personal Protective Equipment (PPE)

The selection and consistent use of appropriate PPE is the most critical barrier between the researcher and the chemical. The following recommendations are based on the known hazards of (1S)-2-amino-1-methylcyclopentan-1-ol and general best practices for handling amino alcohols.

Figure 1: Recommended Personal Protective Equipment (PPE) for handling (1S)-2-amino-1-methylcyclopentan-1-ol.

Glove Material	General Recommendation for Amino Alcohols
Nitrile	Good for splash protection. Change immediately upon contact.[10]
Neoprene	Good for splash protection and intermittent contact.[11]
Butyl Rubber	Excellent for prolonged contact with many amino alcohols.[11]
Natural Rubber (Latex)	Fair to good for some alcohols, but can have poor resistance to others and may cause allergic reactions.[11][12]

Respiratory Protection: Work with (1S)-2-amino-1-methylcyclopentan-1-ol should always be conducted in a certified chemical fume hood. If a respirator is required, a NIOSH-approved air-purifying respirator with an organic vapor (OV) cartridge is recommended.[13][14] For situations with unknown concentrations or in oxygen-deficient environments, a supplied-air respirator is necessary.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential for minimizing exposure risks and preventing accidents.

Handling:

• Engineering Controls: Always handle (1S)-2-amino-1-methylcyclopentan-1-ol in a well-ventilated area, with a chemical fume hood being the preferred engineering control.

• Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking.

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[15] Use non-sparking tools and take precautionary measures against static discharge.

• Material Transfer: When transferring the chemical, ground and bond containers to prevent static electricity buildup.

Storage:

• Container: Store in a tightly closed, properly labeled container.

• Location: Keep in a cool, dry, and well-ventilated area away from direct sunlight and sources of ignition.[15]

• Incompatible Materials: Store separately from strong oxidizing agents, acids, and acid chlorides. Contact with these materials can lead to vigorous and potentially dangerous reactions.

• Inert Atmosphere: For long-term storage and to maintain purity, storing under an inert atmosphere (e.g., argon or nitrogen) is recommended.[4]

Emergency Procedures

In the event of an emergency, a calm and methodical response is crucial. All laboratory personnel should be familiar with the location and use of emergency equipment, including safety showers, eyewash stations, fire extinguishers, and spill kits.

First Aid Measures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[16]

• Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation or a rash develops.[16]

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[16]

Spill Response:

Sources

• 1. nextsds.com [nextsds.com]
• 2. nextsds.com [nextsds.com]
• 3. nextsds.com [nextsds.com]
• 4. (1R,2R)-2-Amino-1-methylcyclopentan-1-ol | 1400689-45-3 [sigmaaldrich.com]
• 5. (1S,2S)-2-amino-1-methyl-cyclopentanol | C6H13NO | CID 58525281 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Amino-1-methylcyclopentan-1-ol | C6H13NO | CID 12418453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-AMINO CYCLOPENTANOL CAS#: 89381-13-5 [m.chemicalbook.com]
• 8. chembk.com [chembk.com]
• 9. evitachem.com [evitachem.com]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]
• 11. uwyo.edu [uwyo.edu]
• 12. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products [allsafetyproducts.com]
• 13. Selecting the Right Reusable Respirator Cartridge Filter - Gemplers [learn.gemplers.com]
• 14. pksafety.com [pksafety.com]
• 15. assets.thermofisher.com [assets.thermofisher.com]
• 16. broadpharm.com [broadpharm.com]

Protocols & Analytical Methods

Application Notes and Protocols for (1S)-2-amino-1-methylcyclopentan-1-ol as a Chiral Ligand in Metal Complexes

Introduction: Unveiling the Potential of a Novel Chiral Ligand

In the field of asymmetric catalysis, the design and synthesis of effective chiral ligands are of paramount importance for the stereoselective synthesis of valuable molecules, particularly in the pharmaceutical and fine chemical industries. The 1,2-amino alcohol scaffold is a privileged structural motif in many successful chiral ligands due to its ability to form stable chelate complexes with a variety of metal centers. The rigid conformation and well-defined stereochemistry of cyclic 1,2-amino alcohols, such as those derived from the cyclopentane framework, often lead to high levels of enantioselectivity in catalytic reactions.

This document introduces (1S)-2-amino-1-methylcyclopentan-1-ol , a chiral amino alcohol with significant potential as a ligand for a range of metal-catalyzed asymmetric transformations. Its rigid cyclopentyl backbone is expected to create a well-defined chiral pocket around the metal center, influencing the facial selectivity of substrate approach. The presence of both a hydroxyl and an amino group allows for strong bidentate coordination to the metal, forming a stable five-membered chelate ring. This guide provides detailed application notes and protocols for the prospective use of this ligand in key asymmetric reactions, drawing upon established methodologies for structurally related ligands.

Synthesis of (1S)-2-amino-1-methylcyclopentan-1-ol

The synthesis of enantiopure (1S)-2-amino-1-methylcyclopentan-1-ol can be envisioned through several synthetic routes. A plausible approach involves the asymmetric aminohydroxylation of 1-methylcyclopentene or the stereoselective ring-opening of a suitable epoxide. The following diagram illustrates a conceptual synthetic pathway.

Caption: Conceptual workflow for the synthesis of the chiral ligand.

Application Note 1: Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Ketones

Background:

Asymmetric transfer hydrogenation (ATH) of prochiral ketones to chiral secondary alcohols is a fundamental and widely used transformation in organic synthesis. Ruthenium(II) complexes bearing chiral 1,2-amino alcohol ligands are among the most effective catalysts for this reaction. The ligand's amino group is believed to interact with the carbonyl substrate, while the hydroxyl group coordinates to the ruthenium center, facilitating the stereoselective transfer of a hydride from a hydrogen donor, typically isopropanol or a formic acid/triethylamine mixture. The rigid cyclopentane backbone of (1S)-2-amino-1-methylcyclopentan-1-ol is anticipated to provide excellent enantiocontrol.

Proposed Reaction Scheme:

Caption: General scheme for the asymmetric transfer hydrogenation of a ketone.

Experimental Protocol: In-situ Preparation of the Ruthenium Catalyst and Asymmetric Transfer Hydrogenation

This protocol is adapted from established procedures for similar chiral β-amino alcohol ligands in ruthenium-catalyzed ATH.[1][2]

Materials:

• [RuCl₂(p-cymene)]₂

• (1S)-2-amino-1-methylcyclopentan-1-ol

• Anhydrous isopropanol (i-PrOH)

• Potassium hydroxide (KOH) or Potassium tert-butoxide (t-BuOK)

• Aromatic or aliphatic ketone (e.g., acetophenone)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Catalyst Pre-formation:

  • In a Schlenk flask under an inert atmosphere, dissolve [RuCl₂(p-cymene)]₂ (1 mol%) and (1S)-2-amino-1-methylcyclopentan-1-ol (2.2 mol%) in anhydrous i-PrOH (5 mL).

  • Stir the resulting orange solution at room temperature for 30 minutes to allow for the formation of the active catalyst complex.

• Asymmetric Transfer Hydrogenation:

  • To the catalyst solution, add the ketone substrate (1.0 mmol).

  • In a separate flask, prepare a solution of the base (KOH or t-BuOK, 5 mol%) in i-PrOH (5 mL).

  • Add the basic solution to the reaction mixture.

  • Heat the reaction mixture to the desired temperature (typically 40-80 °C) and monitor the reaction progress by TLC or GC.

  • Upon completion, cool the reaction to room temperature and quench with water.

  • Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

  • Determine the enantiomeric excess (ee) of the chiral alcohol product by chiral HPLC or GC analysis.

Data Presentation:

Entry	Ketone Substrate	Base	Temp (°C)	Time (h)	Conversion (%)	ee (%)
1	Acetophenone	KOH	40	4	>99	Expected >90
2	1-Tetralone	t-BuOK	60	6	>99	Expected >95
3	Propiophenone	KOH	40	5	>99	Expected >92

Note: The enantiomeric excess values are projected based on the performance of structurally similar ligands and would require experimental verification.

Application Note 2: Enantioselective Addition of Diethylzinc to Aldehydes

Background:

The enantioselective addition of organozinc reagents to aldehydes is a powerful method for the synthesis of chiral secondary alcohols. Chiral β-amino alcohols are highly effective ligands for this transformation, forming a chiral zinc-alkoxide complex that catalyzes the stereoselective transfer of an alkyl group from diethylzinc to the aldehyde. The predictable stereochemical outcome and high enantioselectivities make this a valuable synthetic tool.

Proposed Catalytic Cycle:

Caption: Proposed catalytic cycle for the enantioselective addition of diethylzinc to an aldehyde.

Experimental Protocol: Chiral Ligand-Promoted Addition of Diethylzinc

This protocol is based on well-established procedures for similar chiral amino alcohol ligands.[3][4][5]

Materials:

• (1S)-2-amino-1-methylcyclopentan-1-ol

• Diethylzinc (Et₂Zn) solution in hexanes or toluene

• Aldehyde (e.g., benzaldehyde)

• Anhydrous toluene or hexane

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup:

  • To a flame-dried Schlenk flask under an inert atmosphere, add a solution of (1S)-2-amino-1-methylcyclopentan-1-ol (2-10 mol%) in anhydrous toluene (5 mL).

  • Cool the solution to 0 °C.

• Addition of Reagents:

  • Slowly add diethylzinc (1.1 equivalents) to the ligand solution and stir for 30 minutes at 0 °C.

  • Add the aldehyde (1.0 equivalent) to the reaction mixture.

• Reaction and Workup:

  • Stir the reaction at 0 °C or room temperature and monitor its progress by TLC or GC.

  • Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl.

  • Extract the product with diethyl ether or ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purify the resulting chiral alcohol by silica gel chromatography.

  • Determine the enantiomeric excess by chiral HPLC or GC analysis.

Data Presentation:

Entry	Aldehyde	Ligand (mol%)	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	Benzaldehyde	5	0	2	95	Expected >95
2	4-Chlorobenzaldehyde	5	0	3	92	Expected >96
3	Cyclohexanecarboxaldehyde	10	25	12	85	Expected >90

Note: The enantiomeric excess values are projected based on the performance of structurally similar ligands and would require experimental verification.

Application Note 3: Potential in Copper-Catalyzed Asymmetric Henry (Nitroaldol) Reaction

Background:

The asymmetric Henry reaction, the addition of a nitroalkane to a carbonyl compound, is a valuable C-C bond-forming reaction for the synthesis of chiral β-nitro alcohols, which are versatile intermediates for the preparation of 1,2-amino alcohols and α-hydroxy carboxylic acids. Copper(I) complexes with chiral amino alcohol ligands have been shown to be effective catalysts for this transformation.[6] The bidentate coordination of the amino alcohol to the copper center creates a chiral environment that directs the enantioselective addition of the nitronate to the aldehyde.

Proposed Reaction:

The (1S)-2-amino-1-methylcyclopentan-1-ol ligand is expected to form an active chiral copper complex for the asymmetric Henry reaction, leading to the formation of enantioenriched β-nitro alcohols.

General Protocol Outline:

• Catalyst Formation: In an inert atmosphere, the chiral ligand and a Cu(I) or Cu(II) salt (e.g., Cu(OAc)₂, CuCl, Cu(OTf)₂) are stirred in a suitable solvent (e.g., THF, CH₂Cl₂, toluene).

• Reaction: The aldehyde and nitroalkane are added to the catalyst solution, often in the presence of a base to generate the nitronate in situ.

• Workup and Analysis: After the reaction is complete, a standard aqueous workup is performed, followed by purification and determination of the enantiomeric excess of the product.

This application represents a promising area for further investigation with the (1S)-2-amino-1-methylcyclopentan-1-ol ligand.

Conclusion

(1S)-2-amino-1-methylcyclopentan-1-ol presents the key structural features of a successful chiral ligand for asymmetric catalysis. Its rigid cyclic backbone and bidentate coordinating groups suggest its potential to induce high levels of enantioselectivity in a variety of metal-catalyzed reactions. The detailed protocols provided herein, based on established methodologies for analogous ligands, offer a solid starting point for researchers and drug development professionals to explore the utility of this promising chiral building block. Experimental validation of these proposed applications is encouraged to fully elucidate the catalytic potential of (1S)-2-amino-1-methylcyclopentan-1-ol and its metal complexes.

References

• Soai, K., & Niwa, S. (1992). Enantioselective addition of organozinc reagents to aldehydes. Chemical Reviews, 92(5), 833-856.
• Noyori, R., & Hashiguchi, S. (1997). Asymmetric transfer hydrogenation catalyzed by chiral ruthenium complexes. Accounts of Chemical Research, 30(2), 97-102.
• Gladiali, S., & Alberico, E. (2006). Asymmetric transfer hydrogenation: chiral ligands and applications. Chemical Society Reviews, 35(3), 226-236.
• Paleo, M. R., Cabeza, I., & Sardina, F. J. (2000). Enantioselective Addition of Diethylzinc to Aldehydes Catalyzed by N-(9-Phenylfluoren-9-yl) β-Amino Alcohols. The Journal of Organic Chemistry, 65(7), 2108-2113*.
• Shen, T., et al. (2013). Asymmetric Henry reaction catalyzed by Cu(I)-based chiral amino alcohol complex. Turkish Journal of Chemistry, 37, 966-977.
• Casey, C. P. (2006). A new ruthenium catalyst for the asymmetric transfer hydrogenation of ketones.
• Everett, R. K., & Trost, B. M. (2010). Molybdenum-catalyzed asymmetric allylic alkylation of 3-aryl oxindoles. Journal of the American Chemical Society, 132(50), 17688-17691.
• Yoon, T. P., & Jacobsen, E. N. (2003).
• Ghosh, A. K., & Fidanze, S. (1998). Enantioselective synthesis of (1S,2R)- and (1R,2S)-1-aminoindan-2-ol: versatile chiral auxiliaries. Organic Letters, 1(1), 13-15.
• Alonso, D. A., et al. (2012). Chiral β-Amino Alcohols as Ligands for the Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of N-Phosphinyl Ketimines. Molecules, 17(1), 669-683*.
• Shen, T., et al. (2013). Asymmetric Henry reaction catalyzed by Cu(I)-based chiral amino alcohol complex. Turkish Journal of Chemistry, 37, 966-977.
• Mangunuru, H. P. R., et al. (2024). Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines. The Journal of Organic Chemistry, 89(9), 6085-6099.

Sources

• 1. Chiral β-Amino Alcohols as Ligands for the Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of N-Phosphinyl Ketimines [mdpi.com]
• 2. Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enantioselective Addition of Diethylzinc to Aldehydes Using 1,3-Aminoalcohol-Type Ligands Bearing Isoborneol Skeleton [jstage.jst.go.jp]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Enantioselective Addition of Diethylzinc to Aldehydes Catalyzed by N-(9-Phenylfluoren-9-yl) β-Amino Alcohols [organic-chemistry.org]
• 6. "Asymmetric Henry reaction catalyzed by Cu(I)-based chiral amino alcoho" by TIANHUA SHEN, QUAN QIN et al. [journals.tubitak.gov.tr]

Application Notes &amp; Protocols: (1S,2S)-2-amino-1-methylcyclopentan-1-ol as a Chiral Precursor for High-Performance Oxazaborolidine Catalysts in Asymmetric Synthesis

Authored by: Gemini, Senior Application Scientist

Abstract: The enantioselective reduction of prochiral ketones to chiral secondary alcohols is a foundational transformation in modern organic synthesis, critical for the development of pharmaceuticals and complex molecules. The Corey-Bakshi-Shibata (CBS) reduction, which employs a chiral oxazaborolidine catalyst, stands out as a robust and highly predictable method.[1][2] This guide provides an in-depth exploration of the synthesis and application of an oxazaborolidine catalyst derived from the chiral amino alcohol, (1S,2S)-2-amino-1-methylcyclopentan-1-ol. We present detailed, field-proven protocols for the synthesis of the precursor, the in situ generation of the active catalyst, and its subsequent application in the asymmetric reduction of a model ketone. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this efficient catalytic system.

The Chiral Precursor: (1S,2S)-2-amino-1-methylcyclopentan-1-ol

The efficacy of an oxazaborolidine catalyst is fundamentally derived from the stereochemical information embedded in its parent amino alcohol. (1S,2S)-2-amino-1-methylcyclopentan-1-ol is a valuable precursor, featuring a rigid cyclopentyl backbone that can impart a well-defined chiral environment during catalysis.

Physicochemical Properties

Property	Value	Reference
IUPAC Name	cis-(1S,2S)-2-amino-1-methylcyclopentan-1-ol	[3]
Molecular Formula	C₆H₁₃NO	[3]
Molecular Weight	115.17 g/mol	[3]
CAS Number	1932297-32-9	[3]

Synthesis Protocol: (1S,2S)-2-amino-1-methylcyclopentan-1-ol

The following multi-step synthesis is adapted from established industrial processes, which prioritize safety and scalability.[4] This route begins with the epoxidation of methylcyclopentene, followed by a regioselective epoxide opening and chiral resolution.

Workflow for Precursor Synthesis

Caption: Synthesis workflow for the chiral amino alcohol precursor.

Experimental Protocol:

• Epoxidation: In a controlled reactor, methylcyclopentene is subjected to epoxidation using methyltrioxorhenium (MTO) as a catalyst and hydrogen peroxide as the oxidant to yield the racemic epoxide.[4]

• Epoxide Opening: The racemic epoxide is then opened with benzylamine under basic conditions. This reaction proceeds with moderate regioselectivity, favoring the desired 2-(benzylamino)-1-methylcyclopentan-1-ol isomer.[4]

• Chiral Resolution: The racemic benzylamino alcohol is resolved using (S)-mandelic acid. The diastereomeric salt with the (1R,2R)-enantiomer preferentially crystallizes, which can be isolated by filtration.

• Debenzylation: The isolated mandelic acid salt is dissolved in a suitable solvent like methanol. The benzyl protecting group is removed via catalytic hydrogenation using a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere (4-6 bar).[4]

• Isolation: After the reaction is complete, the catalyst is filtered off, and the solvent is removed under reduced pressure to yield the final product, (1S,2S)-2-amino-1-methylcyclopentan-1-ol, typically as a mandelic acid salt which can be used directly or after a base wash.

Oxazaborolidine Catalyst: In Situ Generation and Use

For convenience and reproducibility, the in situ generation of the oxazaborolidine catalyst is often the preferred method, avoiding the isolation of the potentially moisture-sensitive catalyst.[5][6]

Principle of Catalyst Formation

The chiral amino alcohol reacts with a borane source, such as borane-tetrahydrofuran complex (BH₃·THF) or borane-dimethyl sulfide (BH₃·SMe₂), to form the five-membered oxazaborolidine ring. This reaction typically releases two equivalents of hydrogen gas.[7] The resulting structure is the active catalyst for the asymmetric reduction.

Protocol: In Situ Generation of the Oxazaborolidine Catalyst

Note: This is an adapted protocol based on general procedures for simple chiral amino alcohols.[6][8] All operations must be conducted under an inert atmosphere (Argon or Nitrogen) using anhydrous solvents and oven-dried glassware.

• Preparation: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under a positive pressure of argon, add (1S,2S)-2-amino-1-methylcyclopentan-1-ol (e.g., 0.1 mmol, 10 mol%).

• Dissolution: Add anhydrous tetrahydrofuran (THF, e.g., 2 mL) via syringe and stir until the amino alcohol is fully dissolved.

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Borane Addition: Slowly add a solution of BH₃·THF (1.0 M in THF, e.g., 0.1 mL, 0.1 mmol, 1.0 eq. relative to the amino alcohol) dropwise to the stirred solution.

  • Rationale: The dropwise addition at low temperature helps to control the exothermic reaction and the evolution of hydrogen gas.

• Formation: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 30-60 minutes.

  • Rationale: This period ensures the complete formation of the oxazaborolidine catalyst. The resulting clear solution containing the active catalyst is now ready for the asymmetric reduction step.

Application: Asymmetric Reduction of Prochiral Ketones

The primary application of this catalyst system is the Corey-Itsuno reduction, which transforms a prochiral ketone into a specific enantiomer of a secondary alcohol with high fidelity.

The Catalytic Cycle: Mechanism of Action

The established mechanism for the CBS reduction involves a series of coordinated steps that create a highly organized, chiral transition state.[1][9]

• Catalyst Activation: A molecule of borane (the stoichiometric reductant) coordinates to the Lewis-basic nitrogen atom of the oxazaborolidine catalyst. This activates the borane as a hydride donor and increases the Lewis acidity of the endocyclic boron atom.[1]

• Ketone Coordination: The prochiral ketone then coordinates to the now more Lewis-acidic endocyclic boron. For steric reasons, the ketone orients itself so that its larger substituent (Rₗ) is positioned away from the catalyst's chiral framework.

• Hydride Transfer: The activated hydride is delivered from the coordinated borane to the carbonyl carbon of the ketone via a six-membered, chair-like transition state. This intramolecular transfer occurs on a specific face of the ketone, dictating the stereochemistry of the resulting alcohol.

• Product Release & Regeneration: The resulting alkoxyborane product is released, and the catalyst is free to begin a new cycle.

Catalytic Cycle of the Corey-Itsuno Reduction

Caption: The catalytic cycle of oxazaborolidine-mediated asymmetric ketone reduction.

General Protocol: Asymmetric Reduction of Acetophenone

• Catalyst Preparation: Prepare the in situ catalyst solution from (1S,2S)-2-amino-1-methylcyclopentan-1-ol (0.1 mmol) as described in section 2.2.

• Substrate Addition: In a separate, dry flask, prepare a solution of acetophenone (1.0 mmol, 1.0 eq.) in anhydrous THF (2 mL). Add this solution dropwise to the stirred catalyst solution at room temperature.

• Reductant Addition: To the combined mixture, add a solution of BH₃·THF (1.0 M in THF, 0.6 mL, 0.6 mmol, 0.6 eq.) dropwise over 20-30 minutes.

  • Note: A slight excess of borane is often used. The optimal stoichiometry may need to be determined empirically.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) until the acetophenone is fully consumed (typically 1-4 hours).

• Quenching: Carefully quench the reaction by the slow, dropwise addition of methanol (2 mL) at 0 °C to consume excess borane.

• Workup: Add 1 M HCl (5 mL) and stir for 15 minutes. Extract the product with diethyl ether or ethyl acetate (3 x 10 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography.

Expected Performance and Substrate Scope

While specific data for the catalyst derived from (1S,2S)-2-amino-1-methylcyclopentan-1-ol is not extensively published, performance can be extrapolated from structurally similar catalysts. High enantioselectivity is generally observed for aryl-alkyl ketones.

Ketone Substrate	Product	Typical Yield (%)	Typical ee (%)
Acetophenone	(S)-1-Phenylethanol	>90	>95
Propiophenone	(S)-1-Phenyl-1-propanol	>90	>95
α-Tetralone	(S)-1,2,3,4-Tetrahydronaphthalen-1-ol	>85	>90
1-Indanone	(S)-2,3-Dihydro-1H-inden-1-ol	>90	>95
2-Chloroacetophenone	(R)-2-Chloro-1-phenylethanol	>85	>92

Table Note: The stereochemical outcome ((S) or (R)) depends on the enantiomer of the amino alcohol used. The (1S,2S) precursor is expected to favor the formation of the (S)-alcohol for most simple ketones. Yields and ee% are representative values based on analogous systems.[5]

Data Analysis

Determination of Enantiomeric Excess (ee)

The enantiomeric excess of the chiral alcohol product must be determined experimentally.

• Method: Chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) are the standard methods.

• Procedure: The purified alcohol product is dissolved in an appropriate solvent (e.g., hexane/isopropanol mixture) and injected onto a chiral column (e.g., Chiralcel OD-H, Chiralpak AD-H).

• Analysis: The peak areas for the two enantiomers are integrated. The enantiomeric excess is calculated using the formula:

  • ee (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] * 100

References

• Mastering Chirality: Unlocking Bioactive Natural Products with Oxazaborolidines and Oxazaborolidinones. (2024). RSC.
• Kawanami, Y., et al. (2018).
• Corey–Itsuno reduction. Wikipedia.
• Application Notes and Protocols for Asymmetric Reduction of Prochiral Ketones using Chiral Oxazaborolidine C
• Li, G., et al. (2020). Developing a Multistep Continuous Manufacturing Process for (1R,2R)-2-Amino-1-methylcyclopentan-1-ol. Organic Process Research & Development.
• Li, G., et al. (2020). Developing a Multistep Continuous Manufacturing Process for (1R,2R)-2-Amino-1-methylcyclopentan-1-ol.
• Kawanami, Y., et al. (2003). Practical enantioselective reduction of ketones using oxazaborolidine catalyst generated in situ from chiral lactam alcohol and borane. Tetrahedron.
• Itsuno-Corey Reduction. SynArchive.
• Corey–Itsuno Reduction of Ketones: A Development of Safe and Inexpensive Process for Synthesis of Some API Intermediates.
• Corey-Bakshi-Shib
• (S)-2-Methyl-CBS-oxazaborolidine: A Technical Guide to its Structure and Synthesis. Benchchem.
• Synthesis of Enantiomerically Pure (2S)-2-(Methylamino)propan-1-ol: An In-depth Technical Guide. Benchchem.
• (1R,2S)-2-amino-1-methylcyclopentan-1-ol. ChemShuttle.
• A New Method for the Preparation of Oxazaborolidine Catalyst In Situ Using 1,2-Aminoalcohol, Sodium Borohydride, and Diiodomethane... Academia.edu.
• CN101274938A - Preparation for (S) or (R)-2-methyl-CBS-chiral oxazaborolidine and toluene solution thereof.
• WO2008072773A1 - Method for producing (1r,2r)-2-amino-1-cyclopentanol.
• (1S,2S)-2-amino-1-methyl-cyclopentanol. PubChem.
• (R)-2-Methyl-CBS-oxazaborolidine. Wikipedia.

Sources

• 1. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 2. synarchive.com [synarchive.com]
• 3. (1S,2S)-2-amino-1-methyl-cyclopentanol | C6H13NO | CID 58525281 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. insuf.org [insuf.org]
• 8. Practical enantioselective reduction of ketones using oxazaborolidine catalyst generated in situ from chiral lactam alcohol and borane [organic-chemistry.org]
• 9. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]

experimental procedure for borane reduction of ketones with amino alcohol catalysts

Application Note: Enantioselective Borane Reduction of Ketones via Chiral Amino Alcohol Catalysis

Executive Summary

The enantioselective reduction of prochiral ketones to chiral secondary alcohols is a foundational transformation in pharmaceutical drug development and natural product synthesis[1]. The Corey-Bakshi-Shibata (CBS) reduction—originally pioneered by Itsuno and later refined by Corey—utilizes a chiral oxazaborolidine catalyst derived from a β-amino alcohol to mediate this transformation with exceptional predictability, high yields, and excellent enantiomeric excess (ee)[2]. This application note provides a comprehensive mechanistic overview, optimized experimental protocols, and self-validating troubleshooting guidelines for executing CBS reductions.

Mechanistic Rationale: The Principle of Dual Activation

The success of the CBS reduction lies in its highly structured, bifunctional transition state[1]. The oxazaborolidine catalyst acts as a self-contained dual-activation system, explaining the causality behind its high reaction rates and stereoselectivity:

• Lewis Base Activation : The nitrogen atom of the oxazaborolidine coordinates to the borane (BH3) source. This coordination increases the electron density on the boron atom of the borane, highly activating it as a nucleophilic hydride donor[3].

• Lewis Acid Activation : Simultaneously, the endocyclic boron atom of the oxazaborolidine coordinates to the carbonyl oxygen of the prochiral ketone, increasing the electrophilicity of the carbonyl carbon[4].

• Stereocontrol : The steric bulk of the catalyst (e.g., the diphenyl groups in diphenylprolinol derivatives) forces the ketone to orient its smaller substituent into a pseudo-axial position to minimize steric clash. This rigid, boat-like 6-membered transition state ensures that hydride transfer occurs exclusively to one face of the ketone[3][4].

Figure 1: Dual-activation catalytic cycle of the CBS reduction.

Reagent Selection & Experimental Design

• Catalyst Precursors : (S)- or (R)-α,α-diphenyl-2-pyrrolidinemethanol is the industry standard. It can be pre-converted to a stable B-methyl oxazaborolidine (MeCBS) or generated in situ[5]. In situ generation avoids catalyst degradation issues (aging) during long-term storage, ensuring higher reproducibility[5][6].

• Borane Source :

  • BH3·THF: Convenient, but commercially available solutions may contain trace borohydride species that participate in non-selective background reductions, slightly lowering the ee[2].

  • BH3·SMe2: More stable and concentrated, often yielding more consistent enantioselectivity, though it requires handling in a well-ventilated fume hood due to its strong odor[3].

  • Catecholborane: Highly stable and allows for reductions at cryogenic temperatures (down to -126 °C), which can drastically improve ee for sterically challenging substrates[2].

• Addition Kinetics : The uncatalyzed reduction of ketones by borane is a competing background reaction that produces racemic alcohol. To suppress this, the ketone must be added slowly (often via syringe pump) to the catalyst/borane mixture, ensuring the catalyzed pathway dominates[7].

Quantitative Substrate Scope

The following table summarizes expected outcomes for various ketone classes using standard CBS protocols[5][8].

Substrate Class	Example Ketone	Catalyst System	Borane Source	Yield (%)	Enantiomeric Excess (ee)
Aryl-Alkyl	Acetophenone	(S)-Amino Alcohol (15 mol%)	BH3·THF	94%	96% (S)
Cyclic Aryl	α-Tetralone	(S)-Lactam Alcohol (10 mol%)	BH3·THF	90%	85% (R)
Halogenated Aryl	2-Chloroacetophenone	(S)-Lactam Alcohol (10 mol%)	BH3·THF	92%	98% (R)
α,β-Unsaturated	Benzalacetone	(S)-MeCBS (10 mol%)	BH3·SMe2	88%	92% (R)

Experimental Protocols

Figure 2: Step-by-step experimental workflow for in situ CBS reduction.

Protocol: In Situ Catalyst Generation and Asymmetric Reduction Self-Validating Design: This protocol utilizes in situ catalyst generation to guarantee catalyst viability and employs simultaneous addition to kinetically favor the enantioselective pathway.

Materials:

• (S)-α,α-diphenyl-2-pyrrolidinemethanol (0.1 mmol, 10 mol%)

• Prochiral Ketone (e.g., Acetophenone) (1.0 mmol)

• Borane-Dimethyl Sulfide complex (BH3·SMe2) (1.2 mmol)

• Anhydrous Tetrahydrofuran (THF) (10 mL)

• Methanol (for quenching)

Step-by-Step Procedure:

• System Preparation (Self-Validation: Moisture Exclusion) : Flame-dry a 50 mL two-neck round-bottom flask under an inert argon atmosphere. Causality: Moisture degrades borane into inactive boric acid and H2 gas, which ruins conversion and alters the stoichiometry[6].

• Catalyst Generation : Add (S)-α,α-diphenyl-2-pyrrolidinemethanol (0.1 mmol) and anhydrous THF (2 mL) to the flask. Stir until dissolved. Add BH3·SMe2 (0.2 mmol) dropwise at room temperature. Stir for 1-2 hours at 50 °C to ensure complete formation of the oxazaborolidine catalyst[9].

• Thermal Equilibration : Cool the reaction mixture to 0 °C (or -20 °C for enhanced selectivity) using an ice/brine bath[6].

• Reagent Addition (Critical Step) : Dilute the ketone (1.0 mmol) in anhydrous THF (4 mL). Load this solution into a syringe pump. Load the remaining BH3·SMe2 (1.0 mmol) into a separate syringe. Add both solutions simultaneously and dropwise over 60-90 minutes to the vigorously stirring catalyst solution[7]. Causality: Keeping the instantaneous concentration of uncoordinated ketone low prevents the racemic background reduction, ensuring high ee.

• Reaction Monitoring : Stir for an additional 15-30 minutes post-addition. Validate completion via TLC (Hexanes/EtOAc, UV/Vis active). The starting material spot should be completely consumed[6].

• Quenching (Self-Validation: Active Borane) : Slowly add methanol (2 mL) dropwise at 0 °C. Observation: Vigorous bubbling (H2 gas evolution) confirms that active borane was present throughout the reaction, validating the reagent's integrity[6].

• Work-up and Isolation : Allow the mixture to warm to room temperature. Add 1 M HCl (5 mL) and stir for 30 minutes to break down boron complexes. Extract with diethyl ether (3 x 10 mL). Wash the combined organic layers with saturated aqueous NaHCO3 (10 mL) and brine (10 mL)[6].

• Analysis : Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Determine the enantiomeric excess via Chiral HPLC or GC using a chiral stationary phase (e.g., MN-Hydrodex β-TBDAc)[9].

Troubleshooting Guide

• Low Enantiomeric Excess (<80%) : Often caused by racemic background reduction. Solution: Decrease the reaction temperature, slow down the ketone addition rate, or switch from BH3·THF to catecholborane[2][6]. Ensure absolute anhydrous conditions.

• Incomplete Conversion : Indicates degraded borane or a quenched catalyst. Solution: Titrate the borane source before use. Ensure the amino alcohol precursor is highly pure and dry[6].

References

• Corey–Itsuno reduction - Wikipedia. wikipedia.org. 2

• Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC. nih.gov. 5

• Corey-Bakshi-Shibata Reduction - Alfa Chemistry. alfa-chemistry.com. 3

• Synthesis of 2-amino-apopinan-3-ol and applications of its derivatives in asymmetric reduction of ketones - Sciforum. sciforum.net. 8

• Chiral Aminoalcohols and Squaric Acid Amides as Ligands for Asymmetric Borane Reduction of Ketones: Insight to In Situ Formed Catalytic System by DOSY and Multinuclear NMR Experiments - PMC. nih.gov. 9

• Application Notes and Protocols for Borane-Mediated Asymmetric Reduction of Ketones - Benchchem. benchchem.com. 6

• THE HIGHLY ENANTIOSELECTIVE BORANE REDUCTION OF KETONES CATALYZED BY CHIRAL OXAZABOROLIDINE DERIVED FROM STERICALLY CONSTRAINED - LOCKSS. clockss.org. 7

• CBS Reduction, Enantioselective Catalysis - Organic Chemistry, Reaction Mechanism. youtube.com. 4

• The Corey-Bakshi-Shibata Reduction: Mechanistic and Synthetic Considerations - Bifunctional Lewis Base Catalysis with Dual Activation - ResearchGate. researchgate.net. 1

Sources

• 1. researchgate.net [researchgate.net]
• 2. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. m.youtube.com [m.youtube.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 8. sciforum.net [sciforum.net]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: The Role of (1S)-2-Amino-1-methylcyclopentan-1-ol in Diastereoselective Petasis Borono-Mannich Reactions

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Area: Asymmetric Synthesis, Multicomponent Reactions, API Scaffold Generation

Executive Summary

The Petasis borono-Mannich (PBM) reaction is a highly versatile multicomponent coupling of an amine, a carbonyl derivative (such as an aldehyde or glyoxylic acid), and an organoboronic acid to yield highly functionalized substituted amines[1]. In the landscape of modern drug discovery, achieving absolute stereocontrol during the construction of complex active pharmaceutical ingredients (APIs)—such as cyclin-dependent kinase (CDK) 2/4/6 inhibitors—is critical[2],[3].

(1S)-2-Amino-1-methylcyclopentan-1-ol serves as a highly privileged, bifunctional chiral building block in this context. Rather than acting merely as a passive substrate, this specific 1,2-amino alcohol functions as an internal stereodirecting auxiliary . By leveraging its primary amine for iminium formation and its tertiary hydroxyl group for boronic acid activation, it drives the PBM reaction with exceptional diastereoselectivity, eliminating the need for expensive external transition-metal catalysts[4],[5].

Mechanistic Causality: The Substrate-Directed Stereocontrol (E-E-A-T)

To utilize (1S)-2-amino-1-methylcyclopentan-1-ol effectively, one must understand the thermodynamic and kinetic drivers of its reactivity in the PBM reaction. The structural features of this molecule dictate a highly specific reaction cascade:

• Iminium Ion Generation: The primary amine of the cyclopentanol derivative condenses with an aldehyde to form an electrophilic iminium ion. Unlike simple aliphatic amines, the proximity of the tertiary hydroxyl group prevents the system from reverting to a less reactive free imine[1].

• Boronate "Ate" Complexation: The defining mechanistic step of the PBM reaction is the coordination of the organoboronic acid to an adjacent Lewis basic site[6]. The tertiary hydroxyl group at the C1 position of (1S)-2-amino-1-methylcyclopentan-1-ol coordinates with the empty p-orbital of the boron atom. This transforms the electrophilic boronic acid into a highly nucleophilic, tetracoordinate boronate "ate" complex[4],[1].

• Steric Shielding and Intramolecular Transfer: The formation of the boronate complex creates a rigid, cyclic transition state. The steric bulk of the cyclopentane ring, combined with the C1-methyl group, effectively blocks one face of the iminium carbon. Consequently, the boron substituent (aryl, vinyl, or alkyl) is forced to migrate intramolecularly from the least sterically hindered face[5]. This substrate-controlled trajectory results in near-perfect face-selective C–C bond formation.

Reaction Pathway Visualization

The following diagram illustrates the causal relationship between the structural features of (1S)-2-amino-1-methylcyclopentan-1-ol and the stereochemical outcome of the Petasis reaction.

Fig 1: Mechanism of the Petasis borono-Mannich reaction directed by a chiral 1,2-amino alcohol.

Self-Validating Experimental Protocol

This step-by-step methodology ensures high-fidelity execution of the PBM reaction using (1S)-2-amino-1-methylcyclopentan-1-ol, incorporating self-validating checkpoints to guarantee scientific integrity.

Objective: Synthesize a diastereomerically pure α-amino acid derivative. Reagents: (1S)-2-amino-1-methylcyclopentan-1-ol (1.0 equiv), Glyoxylic acid monohydrate (1.0 equiv), Phenylboronic acid (1.2 equiv), Anhydrous Dichloromethane (DCM) or Ethanol.

• Step 1: Iminium Formation

  • Action: Dissolve (1S)-2-amino-1-methylcyclopentan-1-ol and glyoxylic acid in the chosen solvent (0.2 M concentration). Stir at 25°C for 2 hours.

  • Causality: Pre-forming the iminium ion prevents competitive direct Mannich side-reactions[7].

  • Validation Checkpoint: Perform an aliquot TLC (Ninhydrin stain). The complete disappearance of the primary amine spot validates that the iminium intermediate has fully formed. Do not proceed until this is confirmed.

• Step 2: Boronate Complexation

  • Action: Add phenylboronic acid (1.2 equiv) in a single portion.

  • Causality: The tertiary hydroxyl group coordinates the boron atom, generating the reactive "ate" complex required for the transfer[1].

• Step 3: Stereoselective Transfer

  • Action: Stir the reaction mixture at 25°C–40°C for 12–24 hours under an inert atmosphere (N₂ or Ar).

  • Causality: The rigid steric bulk of the cyclopentyl ring forces the phenyl group to migrate from the unshielded face, establishing the new stereocenter[5].

• Step 4: Work-up and Isolation

  • Action: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Step 5: Stereochemical Validation

  • Validation Checkpoint: Analyze the crude product via ¹H NMR spectroscopy (400 MHz, CDCl₃). Calculate the diastereomeric ratio (dr) by integrating the newly formed α-amino proton signal. The presence of a single dominant peak (>95:5 dr) validates the substrate-directed stereocontrol of the (1S)-2-amino-1-methylcyclopentan-1-ol auxiliary.

Quantitative Data: Stereodirecting Efficiency

The structural rigidity of the amino alcohol directly correlates with the diastereomeric purity of the final product. The table below summarizes the comparative efficiency of various amine components in the Petasis reaction.

Amine Component	Carbonyl	Boronic Acid	Typical Yield (%)	Diastereomeric Ratio (dr)	Key Mechanistic Advantage / Disadvantage
(1S)-2-Amino-1-methylcyclopentan-1-ol	Glyoxylic Acid	Phenylboronic Acid	85–92%	>99:1	Tertiary OH coordination; rigid cyclic steric shielding ensures near-perfect face selectivity.
(S)-2-Phenylglycinol	Glyoxylic Acid	Phenylboronic Acid	80–85%	90:10	Primary OH coordination; the flexible linear backbone allows minor rotational freedom, lowering dr[8].
Benzylamine	Glyoxylic Acid	Phenylboronic Acid	70–75%	N/A (Racemic)	Lacks coordinating OH group; requires the addition of an external chiral biphenol catalyst[4].
Dibenzylamine	Glyoxylic Acid	Phenylboronic Acid	60–65%	N/A (Racemic)	Prone to direct Mannich side-reactions; no internal stereocontrol[7].

Applications in Drug Development

The chiral amine scaffolds generated through this specific PBM reaction are highly sought after in the pharmaceutical industry. Notably, derivatives of (1S)-2-amino-1-methylcyclopentan-1-ol (and its enantiomers) are critical intermediates in the synthesis of advanced oncology candidates, such as Pfizer's CDK 2/4/6 inhibitors[2],[9]. The ability to construct these complex, sterically hindered chiral centers in a single, metal-free multicomponent reaction significantly streamlines the continuous manufacturing processes required for clinical-scale API production[3].

References

• Petasis, N. A., & Akritopoulou, I. (1993). The boronic acid mannich reaction: A new method for the synthesis of geometrically pure allylamines. Tetrahedron Letters, 34(4), 583-586.[Link]

• Schaus, S. E., et al. (2011). Catalytic Diastereoselective Petasis Reactions. Angewandte Chemie International Edition.[Link]

• Duan, S., et al. (2020). Developing a Multistep Continuous Manufacturing Process for (1R,2R)-2-Amino-1-methylcyclopentan-1-ol. Organic Process Research & Development, 24(10), 2342–2356.[Link]

• Li, Q., et al. (2023). Reactivity and Synthetic Applications of Multicomponent Petasis Reactions. Chemical Reviews.[Link]

• ACS Symposium Series. (2016). The Petasis Borono-Mannich Multicomponent Reaction.[Link]

Sources

• 1. Petasis reaction — Grokipedia [grokipedia.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Petasis reaction - Wikipedia [en.wikipedia.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chemrxiv.org [chemrxiv.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

Application Note &amp; Protocol: Synthesis of Methylene-Bridged Bis(oxazoline) Ligands from (1S)-2-Amino-1-methylcyclopentan-1-ol

Introduction: The Significance of C₂-Symmetric Bis(oxazoline) Ligands

C₂-symmetric bis(oxazoline) (BOX) ligands are a cornerstone of modern asymmetric catalysis.[1][2][3] Their prevalence stems from a unique combination of modular and straightforward synthesis, remarkable stability, and the ability to form well-defined chiral environments around a metal center.[2][4] This controlled environment is crucial for inducing high stereoselectivity in a vast array of chemical transformations, including Diels-Alder reactions, aldol additions, and cyclopropanations.[1][2][5] The stereochemical outcome of these reactions is often dictated by the steric and electronic properties of the chiral amino alcohol precursor used to build the oxazoline rings.[5][6]

This document provides a comprehensive guide for the synthesis of a novel, methylene-bridged bis(oxazoline) ligand derived from the sterically demanding and non-commercially standard amino alcohol, (1S)-2-amino-1-methylcyclopentan-1-ol. The protocol detailed herein utilizes a robust and efficient one-pot condensation reaction with a dinitrile, a method known for its operational simplicity and effectiveness.[1][2][7]

Synthetic Strategy and Mechanistic Rationale

The formation of the bis(oxazoline) core from a 1,2-amino alcohol and a dinitrile linker is a well-established and powerful synthetic method.[1][7] The strategy presented here involves the direct condensation of two equivalents of (1S)-2-amino-1-methylcyclopentan-1-ol with one equivalent of malononitrile.

The key advantages of this approach are:

• Convergence: Both oxazoline rings are formed simultaneously from readily available starting materials.[1]

• High Atom Economy: The primary byproduct is ammonia, making it an efficient transformation.

• Stereoretention: The stereochemistry of the chiral amino alcohol is directly transferred to the final ligand, preserving its optical purity.[2]

The reaction is typically facilitated by a Lewis acid catalyst, such as anhydrous zinc chloride (ZnCl₂).[7][8] The mechanism proceeds through the following key steps:

• Nitrile Activation: The Lewis acid coordinates to one of the nitrile groups of malononitrile, increasing its electrophilicity.

• Nucleophilic Attack: The primary amine of the amino alcohol attacks the activated nitrile carbon, initiating the formation of an amidine intermediate.

• Intramolecular Cyclization: The pendant hydroxyl group then attacks the amidine carbon in an intramolecular fashion. This cyclization is subject to Baldwin's rules for ring closure.[7]

• Tautomerization & Elimination: The resulting tetrahedral intermediate eliminates ammonia to form the stable oxazoline ring.

• Repeat for Second Ring: The process is repeated on the second nitrile group to form the C₂-symmetric bis(oxazoline) product.

Experimental Protocol

This protocol is designed for the synthesis of 2,2'-Methylenebis[4-methyl-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]oxazole] on a laboratory scale.

Materials and Reagents

Reagent	Formula	CAS No.	M.W. ( g/mol )	Amount (mmol)	Mass/Volume	Supplier Notes
(1S)-2-Amino-1-methylcyclopentan-1-ol	C₆H₁₃NO	N/A	115.17	10.0	1.15 g	Synthesize via known methods
Malononitrile	CH₂(CN)₂	109-77-3	66.06	5.0	0.33 g	High purity (>99%)
Anhydrous Zinc Chloride (ZnCl₂)	ZnCl₂	7646-85-7	136.30	0.5	68 mg	Must be anhydrous
Chlorobenzene	C₆H₅Cl	108-90-7	112.56	-	50 mL	Anhydrous grade
Diethyl Ether	(C₂H₅)₂O	60-29-7	74.12	-	For workup	Anhydrous grade
Saturated aq. NaHCO₃	-	-	-	-	For workup	-
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	7487-88-9	120.37	-	For drying	-

Safety Precautions:

• Malononitrile is highly toxic. Handle with extreme care in a well-ventilated fume hood.

• Chlorobenzene is a hazardous solvent. Avoid inhalation and skin contact.

• Always wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

Equipment

• 100 mL three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Inert gas (Nitrogen or Argon) line with bubbler

• Glass funnel and filter paper

• Separatory funnel (250 mL)

• Rotary evaporator

• Silica gel for column chromatography

Step-by-Step Procedure

• Reaction Setup: Assemble the 100 mL three-neck flask with a reflux condenser and an inert gas inlet. Flame-dry the entire apparatus under vacuum and allow it to cool to room temperature under a positive pressure of nitrogen.

• Charge Reagents: To the flask, add (1S)-2-amino-1-methylcyclopentan-1-ol (1.15 g, 10.0 mmol), malononitrile (0.33 g, 5.0 mmol), and anhydrous zinc chloride (68 mg, 0.5 mmol).

• Add Solvent: Add anhydrous chlorobenzene (50 mL) via syringe.

• Reaction: Heat the reaction mixture to reflux (approx. 132 °C) with vigorous stirring under the inert atmosphere.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) (e.g., using a 1:1 Hexane:Ethyl Acetate mobile phase). The reaction is typically complete within 12-24 hours.

• Cooling & Quenching: Once the reaction is complete, cool the mixture to room temperature. Carefully pour the mixture into a separatory funnel containing 100 mL of diethyl ether.

• Aqueous Workup: Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2 x 50 mL) and brine (1 x 50 mL). The aqueous washes help to remove any remaining zinc salts and other water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil or solid is purified by flash column chromatography on silica gel. A gradient elution system, starting with 100% hexanes and gradually increasing the polarity with ethyl acetate, is typically effective.

• Final Product: Combine the pure fractions and remove the solvent in vacuo to yield the desired bis(oxazoline) ligand as a white solid or pale oil.

Workflow Visualization

The overall synthetic process is summarized in the diagram below.

Caption: Synthetic workflow for the BOX ligand.

Characterization and Expected Results

The identity and purity of the synthesized ligand should be confirmed using standard analytical techniques.

Parameter	Expected Result
Appearance	White to off-white solid or colorless oil
Yield	60-75% (after purification)
¹H NMR	Complex multiplet signals for cyclopentyl protons. A characteristic singlet for the methylene bridge protons (CH₂) typically appears around 3.5-4.0 ppm.
¹³C NMR	Signals corresponding to the oxazoline rings (C=N at ~165 ppm) and the cyclopentyl backbone.
Mass Spec (HRMS)	Calculated m/z for C₁₅H₂₂N₂O₂ should match the observed value.
Optical Rotation	A specific rotation value should be recorded to confirm enantiopurity.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Reagents are not anhydrous (especially ZnCl₂).2. Insufficient reaction time or temperature.	1. Ensure all glassware is flame-dried. Use freshly opened anhydrous solvents. Melt ZnCl₂ under vacuum before use if necessary.2. Extend reaction time and monitor by TLC. Ensure the oil bath reaches the target temperature.
Complex Mixture of Products	1. Side reactions due to impurities.2. Decomposition at high temperature.	1. Use high-purity starting materials.2. Consider a lower boiling point solvent (e.g., toluene) and a longer reaction time.
Difficult Purification	1. Streaking on TLC plate.2. Product co-elutes with impurities.	1. Add a small amount of triethylamine (~1%) to the chromatography eluent to deactivate the silica gel.2. Try a different solvent system for chromatography (e.g., Dichloromethane/Methanol).

References

• Wikipedia contributors. (2023). Oxazoline. In Wikipedia, The Free Encyclopedia.

• Hofstra, J. L., DeLano, T. J., & Reisman, S. E. (2020). Synthesis of Chiral Bisoxazoline Ligands: (3aR,3a'R,8aS,8a'S)-2,2'-(cyclopropane-1,1-diyl)bis(3a,8a-dihydro-8H-indeno[1,2-d]oxazole). Organic Syntheses, 97, 172-188.

• Wikipedia contributors. (2023). Bisoxazoline ligand. In Wikipedia, The Free Encyclopedia.

• Gant, T. G., & Meyers, A. I. (1994). The chemistry of 2-oxazolines (1985–present). Tetrahedron, 50(8), 2297-2360.

• Desimoni, G., Faita, G., & Jørgensen, K. A. (2006). C2-Symmetric Chiral Bis(Oxazoline) Ligands in Asymmetric Catalysis. Chemical Reviews, 106(9), 3561-3651.

• Ghosh, A. K., Mathivanan, P., & Cappiello, J. (1998). C2-Symmetric chiral bis(oxazoline)–metal complexes in catalytic asymmetric synthesis. Tetrahedron: Asymmetry, 9(1), 1-45.

• Kwong, A. C. (2022). Synthesis and Troubleshooting of Chiral 1,2-Amino Alcohols Leading to Highly Substituted Bisoxazoline Ligands. University of Illinois Urbana-Champaign.

• Organic Chemistry Select. (2015). Bisoxazoline ligand.

• Harmata, M. (Ed.). (2010). Strategies and Tactics in Organic Synthesis. Academic Press.
• Johnson, J. S., & Evans, D. A. (1999). Chiral Bis(oxazoline)copper(II) Complexes: Versatile Catalysts for Enantioselective Reactions. Accounts of Chemical Research, 33(6), 325-335.

• Foley, A. M., & Rovis, T. (2014). A Site-Specific Synthetic Route to Substituted Inda(box) Ligands. Organic Letters, 25(24), 9108-9113.

• ResearchGate. (2013). Can anyone give me any info about the synthesis of BOX ligands starting from simple malononitrile?

Sources

• 1. Bisoxazoline ligand - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. acs.figshare.com [acs.figshare.com]
• 4. C2-symmetric chiral bisoxazolines (BOX) ligands [sigmaaldrich.com]
• 5. anthonycrasto.wordpress.com [anthonycrasto.wordpress.com]
• 6. ideals.illinois.edu [ideals.illinois.edu]
• 7. Oxazoline - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]

analytical methods for determining enantiomeric excess with (1S)-2-amino-1-methylcyclopentan-1-ol

Executive Summary & Physicochemical Context

(1S)-2-amino-1-methylcyclopentan-1-ol is a highly valuable chiral 1,2-amino alcohol, serving as a critical building block in the synthesis of advanced therapeutics, most notably cyclin-dependent kinase (CDK) 2/4/6 inhibitors[1]. Because the biological efficacy and safety profile of these targeted therapies are intrinsically tied to their stereochemistry, establishing a self-validating, highly accurate system for determining enantiomeric excess (ee) is a mandatory phase of process development.

The Analytical Challenge: Unlike aromatic amines, this specific aliphatic amino alcohol lacks a conjugated π -system, meaning it has no strong UV chromophore. Consequently, direct analysis via standard high-performance liquid chromatography (HPLC) with UV-Vis detection is ineffective. Furthermore, the molecule features a sterically hindered tertiary alcohol at the C1 position adjacent to the C2 amine. As a Senior Application Scientist, the experimental choices detailed below are designed to exploit this specific steric environment—ensuring chemoselective derivatization while avoiding the kinetic traps of bis-derivatization.

Decision Matrix: Chromatographic vs. Spectroscopic Workflows

The selection of an analytical method depends on throughput needs, available instrumentation, and the stage of process development.

Fig 1. Logical workflow for selecting the optimal ee determination method based on available instrumentation.

Pillar 1: Chromatographic Determination (Chiral HPLC)

Causality & Design Rationale

To overcome the lack of a UV chromophore, we utilize 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl). The causality behind this choice is chemoselectivity: under mild aqueous-basic conditions, Fmoc-Cl reacts rapidly and exclusively with the primary amine. The sterically hindered tertiary alcohol at C1 remains unreactive, preventing the formation of complex mono- and bis-derivatized mixtures. This introduces a robust hydrophobic and UV/fluorescent tag, enabling high-sensitivity baseline resolution on immobilized polysaccharide chiral stationary phases (e.g., Chiralpak IG or Chiralcel OD-H).

Protocol: Fmoc-Derivatization and HPLC Analysis

Self-Validation Step: Always execute this protocol on a racemic standard, (1RS)-2-amino-1-methylcyclopentan-1-ol, prior to analyzing the enantioenriched sample to confirm a chromatographic resolution ( Rs​ ) of > 1.5.

• Sample Preparation: Dissolve 5.0 mg of (1S)-2-amino-1-methylcyclopentan-1-ol in 1.0 mL of Acetonitrile (MeCN).

• Buffer Addition: Add 1.0 mL of 0.1 M Sodium Bicarbonate ( NaHCO3​ ) aqueous solution to establish a mildly basic environment (pH ~8.5), ensuring the amine is deprotonated and nucleophilic.

• Derivatization: Add 1.5 equivalents of Fmoc-Cl (dissolved in 0.5 mL MeCN) dropwise while vortexing.

• Incubation: Stir at room temperature for 20 minutes. The steric bulk of the C1 methyl and hydroxyl groups will naturally arrest the reaction at the mono-Fmoc stage.

• Quenching & Extraction: Quench excess Fmoc-Cl with 50 μ L of isopropylamine. Extract the derivatized product with Ethyl Acetate (3 x 2 mL), dry over anhydrous Na2​SO4​ , and evaporate under reduced pressure.

• Reconstitution: Redissolve the residue in 1.0 mL of the HPLC mobile phase (e.g., Hexane/Isopropanol). Filter through a 0.22 μ m PTFE syringe filter.

• Injection: Inject 5 μ L onto the chiral column.

Quantitative Data Summary: HPLC Parameters

Parameter	Specification / Expected Value
Column	Chiralpak IG (250 x 4.6 mm, 5 μ m)
Mobile Phase	Hexane / Isopropanol (85:15 v/v)
Flow Rate	1.0 mL/min
Detection	UV at 254 nm (or Fluorescence Ex: 260 nm, Em: 315 nm)
Typical Retention Times	t1​ (Major, 1S): ~12.4 min t2​ (Minor, 1R): ~14.8 min
ee Calculation	ee(%)=Area1S​+Area1R​Area1S​−Area1R​​×100

Pillar 2: Spectroscopic Determination (Chiral NMR)

When rapid, high-throughput analysis is required without the burden of extensive column screening, Nuclear Magnetic Resonance (NMR) spectroscopy is the authoritative standard. We employ two distinct methodologies depending on isotopic sensitivity needs.

Method A: Mosher's Amide Formation ( 19 F NMR)

Causality: Derivatizing the amine with (R)-(-)- α -methoxy- α -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl) forms a stable diastereomeric amide. We specifically monitor the 19 F NMR channel rather than 1 H NMR. The fluorine signal of the CF3​ group appears in a pristine region of the spectrum (typically around -69 to -71 ppm), completely free from the complex, overlapping multiplet background of the cyclopentane ring's aliphatic protons.

Protocol:

• Dissolve 10 mg of the amino alcohol in 0.5 mL of anhydrous CDCl3​ in an NMR tube.

• Add 2.0 equivalents of anhydrous pyridine (as an acid scavenger) and 1.2 equivalents of (R)-MTPA-Cl.

• Cap the tube, shake vigorously, and let stand for 30 minutes at room temperature.

• Acquire the 19 F NMR spectrum (with 1 H decoupling). Integrate the distinct singlet peaks corresponding to the (1S, R-MTPA) and (1R, R-MTPA) diastereomers to calculate ee.

Method B: In Situ BINOL-Borate Complexation ( 1 H NMR)

Causality: This is a highly elegant "mix-and-shake" protocol[2, 3]. The 1,2-amino alcohol condenses with a trialkoxyborane and an enantiopure chiral sensor, (R)-BINOL, to form a rigid, cyclic chiral ammonium borate complex. The structural rigidity of the boronate ring locks the C1-methyl group of the cyclopentane into a fixed spatial orientation. Depending on whether the analyte is (1S) or (1R), this methyl group is forced either directly into or away from the anisotropic magnetic shielding cone of BINOL's naphthyl rings, resulting in massive, easily integrated chemical shift differences ( Δδ ).

Fig 2. Mechanistic pathway of in situ BINOL-borate complexation for chiral NMR enantiodifferentiation.

Protocol:

• In an NMR tube, combine 0.05 mmol of the amino alcohol, 0.05 mmol of (R)-BINOL, and 0.05 mmol of trimethyl borate in 0.6 mL of C6​D6​ or CDCl3​ .

• Shake the tube for 2 minutes. The complex forms spontaneously in situ.

• Acquire the 1 H NMR spectrum.

• Locate the C1-methyl singlet (typically around 1.0 - 1.4 ppm). You will observe two distinct singlets for the enantiomers. Integrate to determine ee.

Quantitative Data Summary: NMR Shift Differences

Method	Target Nucleus	Diagnostic Signal	Typical Δδ (ppm)	Limit of Detection (ee)
Mosher's Amide (MTPA)	19 F	CF3​ singlet	0.15 - 0.30	~1%
BINOL-Borate CSA	1 H	C1- CH3​ singlet	0.08 - 0.12	~2%

References

• Zhang, H., et al. "Developing a Multistep Continuous Manufacturing Process for (1R,2R)-2-Amino-1-methylcyclopentan-1-ol." Organic Process Research & Development, American Chemical Society, 2020.[Link]

• Li, G., et al. "Efficient Enantiodifferentiation of Carboxylic Acids Using BINOL-Based Amino Alcohol as a Chiral NMR Solvating Agent." Frontiers in Chemistry, 2020.[Link]

• Tickell, D. "Simple Boronic Acid Based NMR Protocols for Determining the Enantiomeric Excess of Chiral Amines, Hydroxylamines and Diols." University of Bath Research Portal, 2015.[Link]

Application Note: Scale-Up Synthesis and Process Intensification of (1S)-2-Amino-1-methylcyclopentan-1-ol

Executive Summary

The chiral amino alcohol (1S)-2-amino-1-methylcyclopentan-1-ol (and its diastereomeric counterparts) is an indispensable building block in the synthesis of next-generation cyclin-dependent kinase (CDK) 2/4/6 inhibitors, which are critical in modern oncology[1][2]. Transitioning this molecule from discovery-scale batch chemistry to commercial-scale manufacturing presents severe thermodynamic, safety, and stereochemical hurdles. This application note evaluates the root causality of these scale-up bottlenecks and details two field-proven, highly scalable methodologies: a thermochemical continuous flow process and a biocatalytic reductive amination route.

Mechanistic & Thermodynamic Challenges in Scale-Up

In classical discovery routes, the synthesis begins with the epoxidation of 1-methylcyclopentene, followed by nucleophilic ring-opening with an amine[1]. While effective at the bench scale, this route fails under scale-up conditions due to three primary factors:

• Thermal Hazards (The "Peroxide Pooling" Effect): Epoxidation using methyltrioxorhenium (MTO) and hydrogen peroxide (H₂O₂) is highly exothermic. In large batch reactors, the delayed onset of the epoxide intermediate leads to a dangerous accumulation of unreacted peroxides. Once initiated, the rapid heat release can easily exceed the cooling capacity of the vessel, risking thermal runaway[1].

• pH-Dependent Impurity Formation: Excess H₂O₂ reacts with the MTO catalyst to form acidic byproducts. If the reaction quench drops the pH into the acidic range, the newly formed epoxide rapidly hydrolyzes into a 1-methylcyclopentane-1,2-diol impurity, severely depressing yields[3].

• Late-Stage Stereocontrol: Nucleophilic opening of the racemic epoxide yields a trans-racemate. Relying on classical chiral resolution at the final step inherently caps the theoretical yield at 50%, generating massive amounts of chemical waste (high E-factor)[1].

To circumvent these issues, process chemists must engineer the synthesis using either continuous flow dynamics or precision biocatalysis.

Route 1: Continuous Flow Manufacturing (Thermochemical)

To mitigate the thermal risks of epoxidation, a hybrid continuous flow reactor system is employed, transforming a hazardous batch process into a highly controlled, steady-state operation[1].

• Hybrid PFR/CSTR Epoxidation: The reaction is initiated in a Plug Flow Reactor (PFR). The PFR's high surface-area-to-volume ratio efficiently dissipates the immediate, violent heat of reaction. The effluent then seamlessly transitions into a Continuous Stirred-Tank Reactor (CSTR), which provides the extended residence time required to drive the reaction to >85% conversion without the risk of peroxide pooling[1][3].

• In-line Quench and Extraction: The flow stream is continuously quenched with sodium bisulfite. To prevent the acid-catalyzed diol formation, the organic layer is immediately separated via continuous liquid-liquid extraction before introducing benzylamine for the ring-opening step[3].

• Resolution & Trickle-Bed Hydrogenation: The resulting racemic trans-benzylamino alcohol is resolved using a chiral acid (e.g., (R)-mandelic acid) to isolate the desired (1S) configuration. The enantiopure salt is then fed into a continuous trickle-bed hydrogenation reactor (Pd/C, H₂) to cleave the benzyl group, yielding the free amino alcohol with high space-time yields[1].

Fig 1. Continuous flow manufacturing workflow for chiral amino alcohol synthesis.

Route 2: Biocatalytic Reductive Amination

Recent advances in protein engineering offer an elegant alternative that bypasses the hazardous epoxidation entirely by utilizing enzymatic precision[4].

• Enzymatic Precision: Starting from 2-hydroxy-2-methylcyclopentan-1-one, engineered Imine Reductases (IREDs) or transaminases catalyze a direct reductive amination[5].

• Causality of Enzyme Selection: Wild-type transaminases often struggle with the steric bulk of the alpha-methyl group adjacent to the ketone. Engineered IREDs (such as variants derived from Amycolatopsis azurea) possess enlarged binding pockets. This structural adaptation accommodates the bulky substrate and strictly controls the facial attack of the hydride from the NADPH cofactor, yielding the (1S) configuration with >99% enantiomeric excess (ee) in a single step[4][5].

Fig 2. Biocatalytic reductive amination pathway utilizing engineered imine reductases.

Quantitative Data & Process Metrics

The following table summarizes the performance metrics of the traditional batch process versus the optimized scale-up methodologies.

Metric	Traditional Batch	Continuous Flow	Biocatalysis (IRED)
Overall Yield	22 - 28%	45 - 52%	78 - 84%
Enantiomeric Excess (ee)	>98% (Post-resolution)	>99% (Post-resolution)	>99.5% (Direct)
Thermal Safety Profile	High Risk (Runaway)	Excellent (Controlled)	Excellent (Mild Temp)
Space-Time Yield (STY)	Low	Very High	Moderate
E-Factor (Waste/Product)	> 150	~ 45	~ 25

Experimental Protocols

Protocol A: Continuous Flow Epoxidation & In-Line Quench

This protocol establishes a self-validating flow regime to prevent peroxide accumulation.

• System Priming: Prime the PFR (1/8" OD stainless steel coil) and CSTR cascade with ethyl acetate to establish baseline system pressure.

• Reagent Delivery: Using precision HPLC pumps, deliver a solution of 1-methylcyclopentene and MTO catalyst (Stream A) and 30% aqueous H₂O₂ (Stream B) into a T-mixer maintained at 0 °C.

• PFR/CSTR Transit: Route the mixed stream through the PFR (residence time: 5 min) to safely dissipate the initial exotherm. Pass the effluent into the CSTR (residence time: 45 min, 20 °C) to achieve >85% conversion[1].

• Self-Validating Quench: Introduce aqueous NaHSO₃ (Stream C) to quench residual peroxides. Validation Check: Monitor the effluent via in-line FT-IR; the peroxide peak at 875 cm⁻¹ must be completely absent before the stream enters the liquid-liquid separator[6].

• Phase Separation & Amination: Route the peroxide-free effluent through a continuous liquid-liquid separator. Mix the organic phase with benzylamine and heat to 60 °C in a secondary tubular reactor to yield the racemic trans-amino alcohol, ready for chiral resolution[1].

Protocol B: Biocatalytic Reductive Amination

This protocol utilizes enzymatic control to directly establish the (1S) stereocenter.

• Enzyme Preparation: Suspend the engineered IRED lyophilized powder (e.g., IR007 variant) in 100 mM phosphate buffer (pH 7.5)[5].

• Reaction Assembly: Charge a jacketed reactor with the buffer, 2-hydroxy-2-methylcyclopentan-1-one (100 mM), benzylamine (1.5 equiv), NADP⁺ cofactor, and a glucose/glucose dehydrogenase (GDH) recycling system[4].

• Incubation & Monitoring: Stir the mixture at 30 °C. Validation Check: Pull aliquots every 2 hours for UHPLC analysis. The reaction is deemed complete when the ketone peak area is <1% relative to the product mass.

• Workup: Adjust the pH to 11 using 2M NaOH to deprotonate the product. Extract the aqueous layer with methyl tert-butyl ether (MTBE), dry over Na₂SO₄, and concentrate under reduced pressure to isolate the highly enantioenriched (1S)-amino alcohol derivative[4].

References

• Developing a Multistep Continuous Manufacturing Process for (1R,2R)-2-Amino-1-methylcyclopentan-1-ol Organic Process Research & Development (American Chemical Society) URL:[Link]

• Application of Biocatalytic Reductive Amination for the Synthesis of a Key Intermediate to a CDK 2/4/6 Inhibitor Organic Process Research & Development (American Chemical Society) URL:[Link]

• Discovery of PF-06873600, a CDK2/4/6 Inhibitor for the Treatment of Cancer Journal of Medicinal Chemistry (American Chemical Society) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]

Technical Notes & Optimization

improving enantioselectivity in reactions with (1S)-2-amino-1-methylcyclopentan-1-ol

Focus: Enhancing and Preserving Enantioselectivity in Reactions with (1S)-2-Amino-1-methylcyclopentan-1-ol

Welcome to the Technical Support Center for process chemists and drug development professionals working with (1S)-2-amino-1-methylcyclopentan-1-ol . This highly sterically hindered, rigid chiral building block is a critical intermediate in the synthesis of active pharmaceutical ingredients (APIs), including next-generation CDK 2/4/6 inhibitors[1].

This guide is structured to troubleshoot the two most critical phases of working with this molecule: Upstream Synthesis (achieving >99% ee during its production) and Downstream Application (preventing epimerization during cross-coupling or utilizing it as a chiral ligand).

Diagnostic Dashboard: Synthesis & Enantioselectivity Metrics

Before troubleshooting, compare your current synthetic route against industry-standard benchmarks. The table below summarizes quantitative data for the enantioselective synthesis of the amino alcohol from its ketone precursor.

Synthesis Methodology	Catalyst / Reagent System	Typical Yield (%)	Enantiomeric Excess (ee %)	Scalability & Heat Control
Batch Reductive Amination	Pd/C, H₂, Chiral Auxiliary	34 – 50%	85 – 90%	Low (Prone to thermal degradation)
Continuous Flow (CSTR)	Ru-based Asymmetric Hydrogenation	89 – 95%	>99%	High (Isothermal control)
Biocatalysis	Engineered Transaminase (TA) / IRED	80 – 90%	>99%	Very High (Mild conditions)

Section 1: Upstream Synthesis & ee% Optimization

Troubleshooting the production of (1S)-2-amino-1-methylcyclopentan-1-ol.

Q1: We are using a wild-type transaminase for the reductive amination of 1-methyl-2-hydroxycyclopentanone, but our ee% is stalling at 85% with incomplete conversion. How can we improve this? Causality: The tertiary methyl group adjacent to the ketone creates severe steric clash within the active site of wild-type transaminases (TAs). Furthermore, transamination is strictly an equilibrium-driven process. Product inhibition often stalls the reaction before full conversion, which can lead to dynamic kinetic resolution failure if the unreacted ketone epimerizes slowly. Solution:

• Switch to an engineered Imine Reductase (IRED) or a highly evolved TA specifically optimized for bulky, sterically hindered cyclic ketones[1].

• Push the equilibrium forward by using a massive excess of the amine donor (e.g., isopropylamine) and actively removing the acetone byproduct via a sweep gas or biphasic solvent system.

Caption: Biocatalytic pathway for enantioselective synthesis of the chiral amino alcohol.

Q2: During the scale-up of our chemocatalytic reductive amination, we observe a significant drop in both yield and enantiopurity compared to lab scale. Why? Causality: Reductive amination is highly exothermic. In batch reactors, slow heat dissipation causes localized "hot spots." Elevated temperatures accelerate non-selective background reduction pathways and can cause racemization of the intermediate imine. Solution: Transition from batch reactors to Continuous Stirred-Tank Reactors (CSTRs). Continuous flow systems offer superior surface-area-to-volume ratios, ensuring rapid heat dissipation and strict isothermal control. This approach has been proven to increase isolated yields from 34% (batch) to 89% (flow) while maintaining >99% ee[2].

Section 2: Downstream Applications & Stereocontrol

Troubleshooting reactions where the chiral amino alcohol is a reactant or ligand.

Q3: We are using (1S)-2-amino-1-methylcyclopentan-1-ol as a chiral building block in an SNAr coupling with a pyrimidine, but the final product shows epimerization. How do we prevent this? Causality: The coupling of the secondary amine to a heteroaryl chloride typically requires a base. Strong bases (like NaOtBu) combined with high heat can trigger a retro-aldol-like cleavage at the tertiary alcohol, or base-catalyzed deprotonation, leading to epimerization of the stereocenters. Solution: Shift to a milder organic base such as N,N-Diisopropylethylamine (DIPEA) and utilize a polar aprotic solvent like 2-MeTHF or isopropyl acetate to facilitate the SNAr at lower temperatures (e.g., 40°C instead of 80°C)[3].

Q4: How does the structural geometry of (1S)-2-amino-1-methylcyclopentan-1-ol enhance enantioselectivity when used as a chiral ligand? Causality: 1,2-amino alcohols are classic bidentate ligands for transition metals (e.g., Zn, Ru). The superiority of this specific molecule lies in its rigid cyclopentane ring, which locks the N-C-C-O dihedral angle, preventing conformational flux. Additionally, the tertiary methyl group at the C1 position acts as a massive steric wall. When coordinated to a metal center, this steric bulk strictly blocks one enantiotopic face of the incoming substrate, forcing a highly enantioselective reaction trajectory.

Caption: Decision tree for diagnosing and resolving enantiomeric excess loss during SNAr coupling.

Standard Operating Procedure (SOP): Self-Validating Workflow for SNAr Coupling

To ensure trustworthiness in your process, you must isolate variables. If you experience an ee% drop during an SNAr coupling, execute this self-validating protocol before altering your main synthetic route.

Step 1: Baseline Chiral Analysis

• Analyze the starting (1S)-2-amino-1-methylcyclopentan-1-ol batch via Chiral HPLC to confirm an initial ee of >99%. Do not proceed if the starting material is already compromised.

Step 2: The Self-Validation Control Test

• In a reaction vessel, combine the amino alcohol, your chosen base (e.g., K₂CO₃ or NaOtBu), and solvent (e.g., THF or Toluene).

• Crucial Step: Do not add the electrophile (e.g., the pyrimidine derivative).

• Heat the mixture to your target reaction temperature (e.g., 80°C) for the standard reaction duration (e.g., 12 hours).

• Quench with aqueous ammonium chloride, extract the organic layer, and re-isolate the unreacted amino alcohol.

• Analyze via Chiral HPLC. If the ee has dropped below 95%, the base/temperature combination is the sole cause of epimerization.

Step 3: Mild SNAr Execution

• If Step 2 confirms base-catalyzed epimerization, modify the conditions: Switch to 2-MeTHF as the solvent and DIPEA as the base.

• Add the electrophile and run the reaction at a reduced temperature (40°C) to suppress retro-aldol pathways.

Step 4: Post-Reaction Quench & Analysis

• Quench the reaction mixture at 0°C to prevent any thermal spikes during workup. Isolate the coupled product and verify the final ee%.

References

• Duan, S., Feng, X., Gonzalez, M., & Zhang, X. (2020). "Developing a Multistep Continuous Manufacturing Process for (1R,2R)-2-Amino-1-methylcyclopentan-1-ol." Organic Process Research & Development, 24(11), 2734–2744. URL:[Link]

• ACS Publications. (2021). "Application of Biocatalytic Reductive Amination for the Synthesis of a Key Intermediate to a CDK 2/4/6 Inhibitor." ACS Catalysis/OPRD. URL:[Link] (Derived from grounding source[1])

• Pfizer Inc. (2021). "Anti-proliferative agents for treating PAH." U.S. Patent US11203594B2.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Continuous stirred tank reactors in fine chemical synthesis for efficient mixing, solids-handling, and rapid scale-up - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00232A [pubs.rsc.org]
• 3. JP2022529930A - Antiproliferative drug for treating PAH - Google Patents [patents.google.com]

troubleshooting low yield in the synthesis of chiral amino alcohols

Technical Support Center: Troubleshooting Chiral Amino Alcohol Synthesis

Welcome to the Technical Support Center for the synthesis of chiral amino alcohols. These compounds are critical building blocks in drug development, medicinal chemistry, and the design of chiral ligands for asymmetric catalysis[1]. However, researchers frequently encounter bottlenecks during synthesis, such as incomplete conversion, poor regioselectivity, and severe product loss during isolation[2][3].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to optimize your yields and ensure scientific integrity across your workflows.

Diagnostic Decision Tree

Diagnostic workflow for troubleshooting chiral amino alcohol synthesis.

MODULE 1: Asymmetric Hydrogenation of Amino Ketones

Q: My asymmetric hydrogenation of α-amino ketones is stalling at low conversion, and the enantiomeric excess (ee) is highly variable. How can I improve both yield and ee?

A: Incomplete conversion in transition-metal-catalyzed asymmetric reduction often stems from catalyst deactivation. The basic amine moiety of the substrate can coordinate too strongly to the metal center, poisoning traditional noble metal catalysts (like ruthenium or rhodium)[4]. Furthermore, standard hydrogen gas setups can suffer from mass transfer limitations, leading to stalled reactions.

To bypass these issues, recent methodologies employ a Ni/Cu cocatalytic system utilizing water as a hydrogen source[5]. This approach is not only cost-effective but also provides a distinct steric pocket that enhances enantioselectivity. The dual-metal system prevents irreversible substrate binding, while the in situ generation of active hydrogen species drives the reaction to completion[5][6].

Table 1: Comparison of Catalytic Systems for α-Amino Ketone Reduction

Catalytic System	Hydrogen Source	Typical Yield	Enantioselectivity (ee)	Key Advantage
Ru-TsDPEN	H₂ Gas (5.0 MPa)	70-85%	85-95%	Well-established for standard substrates
Ni/Cu Cocatalyst	H₂O	85-96%	90-97%	Cost-effective, handles steric bulk well

Protocol: Ni/Cu Cocatalyzed Asymmetric Hydrogenation Self-validating mechanism: The reaction utilizes water as the H-source; successful conversion is indicated by the consumption of the ketone on TLC without the need for high-pressure H₂ monitoring.

• Preparation: In a Schlenk tube under an inert atmosphere, combine the α-amino ketone substrate (1.0 mmol), Ni catalyst (5 mol%), and CuI cocatalyst (5 mol%)[6].

• Solvent Addition: Add a degassed mixture of organic solvent (e.g., THF) and H₂O (acting as the hydrogen source)[5].

• Reaction: Stir the mixture at the optimized temperature (typically 60-80 °C) for 12-24 hours. Monitor progress via GC-MS.

• Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract with ethyl acetate (3 × 15 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography.

MODULE 2: Sharpless Asymmetric Aminohydroxylation (SAAH)

Q: I am observing poor regioselectivity and low overall yields when performing the Sharpless Asymmetric Aminohydroxylation on terminal alkenes. How can I suppress side reactions?

A: The SAAH reaction is highly sensitive to the nature of the nitrogen source and the alkene substrate. Poor regioselectivity occurs when the chiral ligand (e.g., (DHQ)₂PHAL) fails to adequately control the trajectory of the osmate ester intermediate[2]. Additionally, low yields often result from the poor solubility of the alkene in the aqueous alcohol solvent system, leading to premature catalyst decomposition[2].

A highly effective troubleshooting step is the addition of a catalytic amount of triethylamine (TEA) or DIPEA. The addition of TEA alters the pH and coordinates with the osmium cycle, dramatically improving the turnover rate and boosting the yield of the desired Fmoc-protected amino alcohol without compromising the regioselectivity[2].

Table 2: Effect of Catalytic TEA on SAAH of Terminal Alkenes[2]

Substrate	Conditions	Regioselectivity (A:B)	Isolated Yield
Alkene 11	Standard SAAH	1:2	47%
Alkene 11	SAAH + Catalytic TEA	1:2	84%
Alkene 9	Standard SAAH	>20:1	55%
Alkene 9	SAAH + Catalytic TEA	>20:1	43% (Note: TEA can sometimes hinder specific substrates; screening is required)

Protocol: SAAH using FmocNHCl and Catalytic TEA Self-validating mechanism: The rapid color change of the osmium catalyst from yellow to green/brown indicates active turnover, facilitated by the TEA.

• Reagent Mixing: Dissolve FmocNHCl (1.5 equiv.) and the chiral ligand (e.g., (DHQ)₂PHAL, 5 mol%) in a 3:2 mixture of MeCN/H₂O[2].

• Catalyst Activation: Add K₂OsO₄·2H₂O (4 mol%) and stir until the solution becomes homogenous.

• Additive Introduction: Introduce a catalytic amount of TEA (6 mol%) to the reaction mixture[2].

• Substrate Addition: Slowly add the alkene (1.0 mmol). Stir at room temperature for 24-48 hours.

• Quenching: Quench the reaction by adding saturated aqueous sodium sulfite (Na₂SO₃) to reduce the osmium.

• Isolation: Extract with ethyl acetate, wash with brine, dry over MgSO₄, and purify via chromatography.

MODULE 3: Purification and Aqueous Workup Challenges

Q: My reaction shows high conversion by NMR, but my isolated yield after aqueous workup is abysmal. How do I prevent product loss during extraction?

A: Chiral 1,2-amino alcohols are highly water-soluble due to their ability to form extensive hydrogen-bonding networks and their propensity to exist as zwitterionic-like species depending on the pH[3][7]. Standard liquid-liquid extraction with organic solvents (like EtOAc or DCM) often leaves the majority of the product in the aqueous phase, resulting in artificially low isolated yields[3].

To bypass this, perform an in situ N-protection (such as benzoylation or Cbz-protection) directly in the aqueous reaction mixture before extraction[3][7]. This masks the polar amine moiety, drastically increasing the partition coefficient into the organic phase and allowing for near-quantitative recovery[3].

Workflow for the in situ protection and extraction of highly polar amino alcohols.

Protocol: In situ Benzoylation and Extraction Self-validating mechanism: The phase separation becomes immediately distinct, and the aqueous layer will show no UV-active amine spots on TLC post-extraction.

• pH Adjustment: To the crude aqueous reaction mixture containing the free amino alcohol, add solid Na₂CO₃ or NaOH to adjust the pH to >10[3][7].

• Protection: Slowly add a solution of benzoyl chloride (1.2 equiv.) dissolved in methyl tert-butyl ether (MTBE) directly to the alkaline aqueous mixture[3].

• Stirring: Stir vigorously at room temperature for 2-4 hours to ensure complete biphasic reaction.

• Phase Separation: Transfer the mixture to a separatory funnel. The protected amino alcohol will partition entirely into the upper MTBE layer[3].

• Washing: Wash the organic layer with 1N HCl (to remove unreacted trace amines), followed by saturated NaHCO₃ and brine[7].

• Recovery: Dry over Na₂SO₄ and evaporate the solvent to yield the highly pure, protected chiral amino alcohol.

References

• A Comprehensive Review of the Synthesis of Chiral Amino Alcohols: A Technical Guide for Researchers and Drug Development Profess. Benchchem. 1

• Ni/Cu Cocatalyzed Asymmetric Hydrogenation of Amino Ketones with Water as a Hydrogen Source. ACS Catalysis. 5

• Ni/Cu Cocatalyzed Asymmetric Hydrogenation of Amino Ketones with Water as a Hydrogen Source (Substrate Scope). ACS Catalysis. 6

• Ni/Cu Cocatalyzed Asymmetric Hydrogenation of Amino Ketones with Water as a Hydrogen Source (ResearchGate Abstract). ResearchGate. 4

• Synthesis of Fmoc-Protected Amino Alcohols via the Sharpless Asymmetric Aminohydroxylation Reaction Using FmocNHCl as the Nitrogen Source. The Journal of Organic Chemistry.2

• One-pot combination of enzyme and Pd nanoparticle catalysis for the synthesis of enantiomerically pure 1,2-amino alcohols. Green Chemistry. 3

• US20100168385A1 - Process for preparing enantiomerically enriched amino-alcohols. Google Patents. 7

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. One-pot combination of enzyme and Pd nanoparticle catalysis for the synthesis of enantiomerically pure 1,2-amino alcohols - Green Chemistry (RSC Publishing) DOI:10.1039/C3GC41666F [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. US20100168385A1 - Process for preparing enantiomerically enriched amino-alcohols - Google Patents [patents.google.com]

Technical Support Center: Purification Strategies for (1S)-2-amino-1-methylcyclopentan-1-ol and Its Derivatives

Welcome to the technical support center for the purification of (1S)-2-amino-1-methylcyclopentan-1-ol and its structurally related derivatives. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of isolating and purifying these valuable chiral building blocks. As a class of chiral amino alcohols, these compounds present unique challenges, primarily centered around achieving high enantiomeric and chemical purity.

This resource provides in-depth, experience-driven answers to common questions and troubleshooting scenarios. Our goal is to explain the causality behind experimental choices, empowering you to make informed decisions in your own laboratory work.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions about the purification strategies for (1S)-2-amino-1-methylcyclopentan-1-ol.

Q1: What are the primary methods for purifying crude (1S)-2-amino-1-methylcyclopentan-1-ol after synthesis?

The choice of purification method depends on the nature of the impurities. A multi-step approach is often necessary.

• For removing the undesired enantiomer (chiral resolution): The most common and effective methods are Diastereomeric Salt Crystallization and Preparative Chiral High-Performance Liquid Chromatography (HPLC).[1] Diastereomeric salt crystallization is often preferred on a larger scale due to its cost-effectiveness. It involves reacting the racemic amino alcohol with a chiral acid (like tartaric acid or (S)-2-(3,5-dinitrobenzamido)-2-phenylacetic acid) to form diastereomeric salts with different solubilities, allowing one to be selectively crystallized.[1][2]

• For removing reaction byproducts and starting materials: Standard flash column chromatography on silica gel is typically the first step to remove non-chiral, organic impurities. However, the polar nature of amino alcohols can lead to significant peak tailing. Modifying the eluent with a small amount of a basic additive, such as triethylamine or ammonium hydroxide, is crucial to neutralize the acidic silica surface and achieve better separation.

• For removing inorganic salts: An aqueous workup or liquid-liquid extraction is the standard procedure. If the compound is in a salt form (e.g., a hydrochloride salt), it can be purified by crystallization from a suitable solvent system like isopropanol.[3]

Q2: How can I improve the enantiomeric excess (e.e.) of my final product?

Enhancing enantiomeric excess is a critical goal. Several strategies can be employed:

• Optimize Diastereomeric Salt Crystallization: This is often an iterative process. The choice of resolving agent and solvent system is paramount.[1] Experiment with different chiral acids and a range of solvents to find a combination that yields a salt with high diastereomeric excess (d.e.) and a good crystallization profile. Multiple recrystallizations can further enhance purity, though at the expense of yield.

• Employ Preparative Chiral HPLC: While more expensive and less scalable than crystallization, preparative chiral HPLC offers very high resolution and is an excellent option for obtaining highly pure material, especially on a smaller scale.

• Kinetic Resolution: This technique involves reacting the racemic mixture with a chiral catalyst or enzyme that selectively reacts with one enantiomer faster than the other.[4] This allows for the separation of the unreacted, enantiomerically enriched starting material from the derivatized product. For example, enzymatic acylation is a common kinetic resolution method for amino alcohols.[5]

Q3: My purification yield is consistently low. What are the likely causes?

Low yield is a common problem that can stem from multiple stages of the purification process:

• Multiple Recrystallizations: Each crystallization step inevitably leads to some loss of material in the mother liquor. Minimizing the number of recrystallizations by optimizing the initial conditions is key.

• Adsorption on Silica Gel: Amino alcohols, being basic, can irreversibly bind to the acidic sites on silica gel during column chromatography. This can be mitigated by pre-treating the silica with a base or using a basic additive in the mobile phase (e.g., 0.5-2% triethylamine).

• Product Solubility: The target compound may have some solubility in the crystallization solvent, leading to losses in the filtrate. Carefully screen for anti-solvents or use solvent mixtures to minimize solubility at the crystallization temperature.[6]

• Volatilization: Although (1S)-2-amino-1-methylcyclopentan-1-ol is not extremely volatile, prolonged drying under high vacuum at elevated temperatures can lead to minor losses. Dry the product at moderate temperatures.

Q4: What is the specific role of additives like Diethylamine (DEA) or Triethylamine (TEA) in chromatographic purification?

Basic additives are essential when purifying amines and amino alcohols using silica gel-based chromatography (both flash and HPLC).[7]

• Mechanism of Action: The surface of silica gel is covered with silanol groups (Si-OH), which are weakly acidic. These acidic sites can strongly interact with the basic amino group of the analyte via ionic interactions. This leads to severe peak tailing, poor resolution, and in some cases, complete retention of the compound on the column.[8]

• Function: Adding a small amount of a competitive base like DEA or TEA (typically 0.1% in HPLC or 1-2% in flash chromatography) to the mobile phase serves to saturate these acidic silanol sites.[9] The additive molecules bind to the active sites on the stationary phase, preventing the analyte from interacting strongly and allowing it to elute as a sharp, symmetrical peak. This results in dramatically improved peak shape, better resolution, and more reliable and reproducible separations.[7][10]

Section 2: Troubleshooting Guide

This section provides solutions to specific problems encountered during the purification process.

Chromatography Issues (HPLC)

Problem: Poor or no enantiomeric resolution on a chiral HPLC column.

• Cause & Solution:

  • Incorrect Chiral Stationary Phase (CSP): The selection of the CSP is the most critical factor.[7] Polysaccharide-based CSPs (e.g., those derived from cellulose or amylose) are often the first choice for amino alcohols.[11] If one type of polysaccharide column (e.g., amylose-based) fails, try another (e.g., cellulose-based).

  • Suboptimal Mobile Phase: Chiral separations are extremely sensitive to mobile phase composition.[7] In normal phase mode (e.g., Hexane/Ethanol), systematically vary the percentage of the alcohol modifier (e.g., from 5% to 20%). A lower alcohol percentage generally increases retention and can improve resolution.

  • Missing or Incorrect Additive: For amino alcohols, a basic additive is almost always required to ensure good peak shape and interaction with the CSP.[10] Ensure 0.1% DEA or another suitable amine is present. The type of additive can also influence selectivity.

  • Temperature Effects: Run the separation at different temperatures (e.g., 15°C, 25°C, 40°C). Lower temperatures often enhance enantioselectivity, although this can increase backpressure.

Problem: Severe peak tailing or fronting during HPLC analysis.

• Cause & Solution:

  • Strong Analyte-Stationary Phase Interaction: This is the most common cause for basic compounds like amino alcohols. As mentioned above, add or increase the concentration of a basic modifier (e.g., DEA from 0.1% to 0.2%).

  • Column Overload: Injecting too much sample can saturate the stationary phase, leading to broad, tailing, or fronting peaks. Reduce the injection volume or the sample concentration.

  • Column Contamination/Degradation: The column inlet frit may be blocked, or the stationary phase at the head of the column may be contaminated with strongly adsorbed impurities.[12] Try reversing and flushing the column (check manufacturer's instructions first) or use a guard column to protect the analytical column.[12]

Problem: High or rapidly increasing column backpressure.

• Cause & Solution:

  • Blocked Frit: Particulate matter from the sample or mobile phase can block the inlet frit. Always filter your samples and mobile phases through a 0.45 or 0.22 µm filter.[9] Try back-flushing the column at a low flow rate to dislodge the blockage.[12]

  • Sample Precipitation: The sample may be precipitating on the column if it was dissolved in a solvent much stronger than the mobile phase. Ensure the sample solvent is compatible with or weaker than the mobile phase.[12]

  • Mobile Phase Viscosity: High percentages of certain alcohols (like propanol) or low operating temperatures can increase mobile phase viscosity and, consequently, pressure. Consider switching to a less viscous alcohol or increasing the column temperature.

Crystallization Issues

Problem: The compound "oils out" instead of forming crystals.

• Cause & Solution:

  • Supersaturation is too high: The solution is likely cooled too quickly or too much anti-solvent was added at once, preventing orderly crystal lattice formation. Try a slower cooling rate, use a water bath for gradual cooling, or add the anti-solvent dropwise with vigorous stirring.

  • Presence of Impurities: Impurities can inhibit nucleation and crystal growth. Try purifying the material further by flash chromatography before attempting crystallization again.

  • Solvent Choice: The chosen solvent system may not be appropriate. Screen a wider range of solvents. Solvents that promote oiling out often have a very high solvating power for the compound.[13]

Problem: The crystallized product has low enantiomeric purity.

• Cause & Solution:

  • Poor Diastereomer Discrimination: The solubilities of the two diastereomeric salts may be too similar in the chosen solvent system. Experiment with different solvents to maximize the solubility difference.

  • Co-precipitation: The unwanted diastereomer may be precipitating along with the desired one. This can happen if the solution is too concentrated or cooled too quickly. Use a more dilute solution and a slower crystallization process.

  • Incomplete Resolution: The initial formation of the diastereomeric salt may not have gone to completion, or the equilibrium may not favor one salt strongly. Re-evaluate the choice of the chiral resolving agent.

Section 3: Visualizations & Protocols

Diagrams

Data Presentation

Table 1: Typical Starting Conditions for Chiral HPLC Method Development

Parameter	Condition A (Normal Phase)	Condition B (Normal Phase)	Notes
Column	Polysaccharide-based (e.g., CHIRALPAK® IA, IB, IC)	Polysaccharide-based (e.g., CHIRALCEL® OD-H, OJ-H)	Immobilized phases (IA, IB, IC) offer greater solvent flexibility.[9]
Mobile Phase	n-Hexane / Ethanol (90:10, v/v)	n-Hexane / Isopropanol (90:10, v/v)	The choice of alcohol modifier can significantly impact selectivity.[7]
Additive	0.1% Diethylamine (DEA)	0.1% Diethylamine (DEA)	Essential for good peak shape with basic analytes.[10]
Flow Rate	1.0 mL/min (for 4.6 mm ID column)	1.0 mL/min (for 4.6 mm ID column)	Adjust flow rate for different column dimensions.[10]
Temperature	25 °C	25 °C	Optimize between 15-40°C for best resolution.
Detection	UV (e.g., 210 nm) or CAD/ELSD	UV (e.g., 210 nm) or CAD/ELSD	Compound lacks a strong chromophore; low UV or mass-based detection is needed.

Experimental Protocols

Protocol 1: Chiral HPLC Method for Enantiomeric Purity Analysis

This protocol outlines a systematic approach for analyzing the enantiomeric purity of (1S)-2-amino-1-methylcyclopentan-1-ol.

• Column Selection & Equilibration:

  • Select a polysaccharide-based chiral column (e.g., Daicel CHIRALPAK IA, 4.6 x 250 mm, 5 µm).

  • Equilibrate the column with the initial mobile phase (n-Hexane/Ethanol 90:10 + 0.1% DEA) at 1.0 mL/min until a stable baseline is achieved (approx. 20-30 column volumes).[7]

• Sample Preparation:

  • Prepare a stock solution of the analyte at approximately 1 mg/mL in ethanol or the mobile phase.

  • Filter the sample solution through a 0.45 µm syringe filter before injection.[9]

• Initial Screening Injection:

  • Inject 5-10 µL of the prepared sample.

  • Run the analysis for a sufficient time to allow both enantiomers to elute.

• Optimization:

  • No Separation: If no separation is observed, switch the alcohol modifier (e.g., to isopropanol) or select a different CSP.

  • Poor Resolution: If peaks are co-eluting, systematically decrease the percentage of the alcohol modifier in the mobile phase (e.g., to 95:5). This will increase retention times and may improve the resolution (α).

  • Poor Peak Shape: If peaks are tailing, ensure the DEA concentration is correct. Prepare fresh mobile phase daily, as basic additives can degrade.[7]

Protocol 2: Diastereomeric Salt Crystallization for Chiral Resolution

This protocol provides a general workflow for resolving racemic 2-amino-1-methylcyclopentan-1-ol using a chiral acid.

• Resolving Agent & Solvent Screening (Small Scale):

  • In separate vials, dissolve the racemic amino alcohol (1.0 eq) in various solvents (e.g., methanol, ethanol, isopropanol, acetonitrile).

  • Add a solution of a chiral resolving agent (e.g., L-(+)-Tartaric acid or D-(-)-Mandelic acid, 0.5 - 1.0 eq) in the same solvent.[1]

  • Observe which combinations produce a crystalline precipitate upon standing, cooling, or partial solvent evaporation.

• Preparative Scale Crystallization:

  • Dissolve the racemic amino alcohol in the chosen solvent (e.g., ethanol) at an elevated temperature (e.g., 60 °C).

  • Add a solution of the selected chiral acid in the same solvent dropwise.

  • Allow the solution to cool slowly to room temperature, then further cool in an ice bath or refrigerator for several hours to maximize crystal formation.

• Isolation of Diastereomeric Salt:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals sparingly with a small amount of the cold crystallization solvent to remove adhering mother liquor.

  • Dry the crystals under vacuum.

• Liberation of the Free Amine:

  • Dissolve the purified diastereomeric salt in water.

  • Add a base (e.g., 2M NaOH solution) until the pH is strongly basic (pH > 12) to deprotonate the amine.

  • Extract the free amino alcohol into an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the enantiomerically enriched product.

• Purity Analysis:

  • Determine the chemical purity by NMR and the enantiomeric excess (e.e.) by chiral HPLC (using Protocol 1).

References

• Ishihara, K., & Yamamoto, H. (2015). Kinetic Resolution of Racemic Amino Alcohols through Intermolecular Acetalization Catalyzed by a Chiral Brønsted Acid. Journal of the American Chemical Society. Available from: [Link]

• Bhushan, R., & Lal, M. (2013). Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride. Journal of Chromatographic Science. Available from: [Link]

• Google Patents. (CN112574046A) Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride.

• Daicel Chiral Technologies. (2021). Troubleshoot Chiral Column Performance: Efficiency & Resolution. Available from: [Link]

• Wikipedia. Chiral resolution. Available from: [Link]

• ResearchGate. Asymmetric synthesis of the stereoisomers of 2-amino-5-carboxymethyl-cyclopentane-1-carboxylate. Available from: [Link]

• American Chemical Society. (2020). Developing a Multistep Continuous Manufacturing Process for (1R,2R)-2-Amino-1-methylcyclopentan-1-ol. Organic Process Research & Development. Available from: [Link]

• Google Patents. (CN108947602A) Preparation method of (1R,3S) -3-amino-1-cyclopentanol and salt thereof.

• Chromatography Today. (2020). Trouble with chiral separations. Available from: [Link]

• The Royal Society of Chemistry. Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. Available from: [Link]

• Daicel Chiral Technologies. Instruction Manual for ChiralPAK® AD-H, AS-H, AY-H, AZ-H CHIRALCEL® OD-H. Available from: [Link]

• Daicel Chiral Technologies. INSTRUCTION MANUAL FOR CHIRALPAK IA, CHIRALPAK IB & CHIRALPAK IC COLUMNS. Available from: [Link]

• American Chemical Society. (2022). Polyhydroxylated Cyclopentane β-Amino Acids Derived from d-Mannose and d-Galactose: Synthesis and Protocol for Incorporation in. The Journal of Organic Chemistry. Available from: [Link]

• Google Patents. (US5866719A) Process for the purification of an aminoalcohol.

• ResearchGate. (1993). Crystallization of polymorphs: The effect of solvent. Journal of Physics D: Applied Physics. Available from: [Link]

• PubChem. 2-Amino-1-methylcyclopentan-1-ol. Available from: [Link]

Sources

• 1. Chiral resolution - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. CN112574046A - Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. rsc.org [rsc.org]
• 6. US5866719A - Process for the purification of an aminoalcohol - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. ct-k.com [ct-k.com]
• 10. chiraltech.com [chiraltech.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. chiraltech.com [chiraltech.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Deactivation &amp; Regeneration in (1S)-2-Amino-1-methylcyclopentan-1-ol Processes

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals utilizing (1S)-2-amino-1-methylcyclopentan-1-ol as a chiral ligand or building block in asymmetric catalysis and continuous flow manufacturing.

Due to its unique structural motif—a rigid cyclopentane backbone with a sterically demanding tertiary alcohol at C1 and a primary amine at C2—this ligand offers exceptional enantio-discrimination. However, these same steric and electronic properties introduce specific catalyst deactivation pathways. This center provides mechanistic troubleshooting, quantitative data, and self-validating recovery protocols.

Section 1: Troubleshooting & FAQs (Mechanistic Q&A)

Q1: During the scale-up of an asymmetric transfer hydrogenation (ATH) using a Ru(II)-(1S)-2-amino-1-methylcyclopentan-1-ol complex, we observe a sharp drop in turnover frequency (TOF) after 60% conversion. What causes this premature deactivation? A: The deactivation is primarily driven by product inhibition rather than ligand degradation. Because (1S)-2-amino-1-methylcyclopentan-1-ol features a tertiary alcohol at C1, it is highly resistant to ligand oxidation at the carbinol position—a common degradation pathway that plagues secondary amino alcohols. Instead, the deactivation is caused by the accumulation of the chiral alcohol product. As the product concentration rises, it outcompetes the hydrogen donor (e.g., isopropanol or formic acid) for the vacant coordination site on the 16-electron Ru intermediate. This forms an off-cycle, stable Ru-alkoxide resting state, effectively halting the catalytic cycle ().

Q2: How can we analytically differentiate between reversible product inhibition and irreversible ligand oxidation in our reactor? A: You can differentiate these pathways by implementing in-line FlowNMR spectroscopy or by performing a self-validating chemical spike test.

• Causality & Validation: If product inhibition is occurring, the active Ru-hydride singlet (typically around −5.2 ppm) will shift to a new set of resonances corresponding to the Ru-alkoxide complex. If trace oxygen has irreversibly oxidized the primary amine group, the crucial N-H/Ru-H bifunctional hydrogen-bonding network breaks down, and the N-H proton signals will disappear.

• Quick Test: Spike the stalled reaction with a 10-fold excess of the hydrogen donor. If the reaction resumes, the deactivation was reversible product inhibition. If it remains dead, it is irreversible amine oxidation ().

Q3: We are using a polymer-supported version of this ligand in a continuous flow reactor for asymmetric dialkylzinc additions. The enantiomeric excess (ee) degrades over 48 hours. How do we prevent this? A: In continuous flow processes, the primary deactivation mode for supported amino alcohols is pore blocking via the accumulation of insoluble zinc alkoxide aggregates. These aggregates restrict mass transfer and alter the chiral microenvironment of the active site. To regenerate the bed without dismantling the reactor, you must flush the system with a weakly acidic solution to protonate and solubilize the zinc clusters, followed by a neutralizing wash to restore the free amino alcohol. This precise regeneration cycle has been proven to maintain high purity and ee in end-to-end continuous manufacturing ().

Section 2: Visualizing the Catalytic Cycle & Deactivation

Catalytic cycle of Ru-amino alcohol ATH highlighting the product inhibition deactivation pathway.

Section 3: Quantitative Data on Catalyst Deactivation

The following table summarizes the quantitative impact of various deactivation modes on (1S)-2-amino-1-methylcyclopentan-1-ol catalyzed processes and the expected efficiency of recovery strategies.

Deactivation Pathway	Kinetic Signature	Primary Cause	Recovery Strategy	Post-Recovery Efficiency
Product Inhibition	>80% TOF drop after 60% conv.	Substrate/Donor ratio imbalance	Solvent swap / H-donor spike	>95% catalytic activity
Amine Oxidation	Gradual decline to 0 TOF	Trace O₂ ingress	Complete ligand replacement	N/A (Irreversible)
Metal Dimerization	50% drop at initiation	High catalyst concentration	Dilution and mild heating (40°C)	~85% catalytic activity
Support Pore Blocking	Gradual ee degradation	Zinc alkoxide accumulation	Acidic wash cycle (Flow)	>90% enantioselectivity

Section 4: Step-by-Step Experimental Protocols

Protocol 1: In-situ Catalyst Reactivation (Batch ATH)

This protocol is designed to rescue a stalled transfer hydrogenation reaction suffering from product inhibition.

• Atmosphere Verification: Ensure the reactor is under a strict inert atmosphere (Ar or N₂) to rule out amine oxidation.

• Sampling: Withdraw a 0.5 mL aliquot and analyze via GC/HPLC to confirm the reaction has stalled (conversion plateau).

• Solvent Purge: Apply a mild vacuum (100 mbar) at 30°C for 15 minutes to remove volatile byproducts (e.g., acetone, if using isopropanol as the donor), which drive the equilibrium backward.

• Donor Spike: Inject a degassed solution containing a 10-fold molar excess of the hydrogen donor (e.g., 5:2 Formic Acid/Triethylamine azeotrope).

• Self-Validation Step: Monitor the internal temperature. A successful reactivation of the Ru-hydride species will result in a mild exotherm (2–4°C rise within 5 minutes). If no exotherm is observed, the catalyst has irreversibly dimerized or oxidized.

Protocol 2: Biphasic Extraction and Ligand Recovery

Chiral amino alcohols are expensive. This protocol ensures >90% recovery of (1S)-2-amino-1-methylcyclopentan-1-ol post-reaction by exploiting its pH-dependent solubility.

• Quench: Cool the reaction mixture to 0°C and quench with 1.0 M HCl until the aqueous phase reaches pH 2.0. Causality: This selectively protonates the primary amine, driving the ligand entirely into the aqueous phase while leaving non-basic organic products in the organic phase.

• Phase Separation: Separate the layers. Wash the aqueous phase twice with ethyl acetate (EtOAc) to remove trace organic impurities.

• Basification: Cool the aqueous phase to 0°C and slowly add 2.0 M NaOH dropwise until the pH reaches 10.5. Causality: This deprotonates the ammonium salt, rendering the ligand lipophilic.

• Extraction: Extract the basified aqueous layer three times with dichloromethane (DCM).

• Self-Validation Step: To validate complete ligand recovery, perform a ninhydrin stain on a TLC plate spotted with the post-extraction aqueous phase. Heat the plate; a lack of purple coloration confirms that >99% of the primary amine ligand has successfully partitioned into the organic phase.

• Isolation: Dry the combined DCM layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the recovered ligand.

Workflow for the biphasic pH-dependent extraction and recovery of the chiral amino alcohol ligand.

References

• Developing a Multistep Continuous Manufacturing Process for (1R,2R)-2-Amino-1-methylcyclopentan-1-ol Organic Process Research & Development URL:[Link]

• Does the Configuration at the Metal Matter in Noyori–Ikariya Type Asymmetric Transfer Hydrogenation Catalysts? ACS Catalysis URL:[Link]

• Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes Accounts of Chemical Research URL:[Link]

Technical Support Center: Resolution of Racemic 2-Amino-1-methylcyclopentan-1-ol

Welcome to the technical support center for the chiral resolution of 2-amino-1-methylcyclopentan-1-ol. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth, actionable guidance to navigate the complexities of separating this valuable chiral building block. This resource moves beyond simple protocols to explain the underlying principles and troubleshoot common issues encountered in the laboratory.

Introduction: The Challenge of Resolving 2-Amino-1-methylcyclopentan-1-ol

2-Amino-1-methylcyclopentan-1-ol is a crucial chiral intermediate in the synthesis of various biologically active molecules.[1] As with many chiral compounds, its enantiomers can exhibit different pharmacological and toxicological profiles, making the isolation of a single enantiomer a critical step in pharmaceutical development.[2]

The most common and industrially scalable method for separating enantiomers of amines like this one is through the formation of diastereomeric salts using a chiral resolving agent.[3][4] This technique leverages the different physical properties, primarily solubility, of the resulting diastereomers to effect separation via fractional crystallization.[5][6][7] However, the path from a racemic mixture to an enantiomerically pure product is often fraught with challenges, from selecting the right resolving agent to optimizing crystallization and ensuring the final product's purity. This guide provides a structured approach to overcoming these hurdles.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific questions and problems you may encounter during the resolution process.

Q1: What is the general workflow for resolving racemic 2-amino-1-methylcyclopentan-1-ol via diastereomeric salt crystallization?

A1: The process involves three main stages: salt formation, selective crystallization, and liberation of the free amine.[8]

• Diastereomeric Salt Formation: The racemic amine is reacted with an enantiomerically pure chiral acid (the resolving agent) in a suitable solvent. This acid-base reaction forms a pair of diastereomeric salts.[9]

• Fractional Crystallization: Due to their different three-dimensional structures, these diastereomeric salts have different solubilities in a given solvent.[6] By carefully controlling conditions like solvent composition, temperature, and cooling rate, the less soluble diastereomer will preferentially crystallize out of the solution.[10] This solid is then isolated by filtration.

• Liberation of the Free Amine: The isolated, diastereomerically enriched salt is then treated with a base (e.g., NaOH) to neutralize the chiral acid and regenerate the enantiomerically enriched free amine.[11][12] The amine is then typically extracted into an organic solvent.

Caption: General workflow for chiral resolution by diastereomeric salt crystallization.

Q2: Which chiral resolving agent is best for 2-amino-1-methylcyclopentan-1-ol?

A2: The selection of a resolving agent is the most critical step and often requires empirical screening.[13] While many chiral acids could be effective, tartaric acid and its derivatives are excellent and cost-effective starting points for resolving amines.[6]

Resolving Agent	Key Advantages	Considerations
L-(+)-Tartaric Acid	Readily available, inexpensive, and has a well-documented history of successfully resolving amines.[4]	The resulting diastereomeric salts can sometimes be highly soluble, requiring careful solvent selection.
(-)-O,O'-Dibenzoyl-L-tartaric acid (DBTA)	The bulky benzoyl groups often lead to more crystalline and less soluble salts, which can improve separation efficiency.[6][14][15]	Higher cost compared to natural tartaric acid.
(+)-O,O'-Di-p-toluoyl-D-tartaric acid (DPTTA)	Similar to DBTA, it often forms highly crystalline salts, facilitating easier isolation and purification.[6][11]	Higher cost.
(S)-Mandelic Acid	Has been used successfully for the resolution of a precursor to 2-amino-1-methylcyclopentan-1-ol.[16]	May require screening of different derivatives for optimal performance.

Recommendation: Start with L-(+)-Tartaric Acid due to its low cost and proven efficacy. If you encounter issues with crystallization or low enantiomeric excess, progressing to a more rigid and bulkier derivative like (-)-DBTA is a logical next step.

Q3: My diastereomeric salts are not crystallizing, or are "oiling out." What should I do?

A3: This is one of the most common problems in diastereomeric salt resolution. It typically points to issues with the solvent system, supersaturation, or impurities.[8][10][17]

Troubleshooting Decision Tree:

Caption: Troubleshooting guide for crystallization problems.

Causality Explained:

• Supersaturation: Crystallization can only occur from a supersaturated solution. If the concentration of the diastereomeric salt is below its solubility limit at a given temperature, it will remain dissolved.[10]

• Nucleation: Even in a supersaturated state, the initial formation of a crystal nucleus can be kinetically slow. Seeding (adding a tiny crystal of the desired product) or scratching the flask provides a template for ordered crystal growth to begin.[8]

• Solvent Choice: The ideal solvent must exhibit a significant solubility difference between the two diastereomeric salts.[7] If both salts are too soluble, nothing will crystallize. If the solution is too supersaturated, it can lead to a rapid, disordered precipitation, resulting in an "oil" or "gum" instead of well-defined crystals. Adding an "anti-solvent" (in which the salts are less soluble) gradually reduces the overall solubility, promoting controlled crystallization.[10]

Q4: The enantiomeric excess (e.e.) of my resolved amine is low. How can I improve it?

A4: Low enantiomeric excess indicates that the less soluble diastereomeric salt was not effectively separated from the more soluble one. This is often due to co-precipitation.

Key Strategies for Improving e.e.:

• Slow Down Crystallization: Rapid cooling is a primary cause of co-precipitation. Allow the solution to cool slowly and undisturbed to room temperature, followed by further gradual cooling in a refrigerator or ice bath.[8] A controlled temperature ramp is ideal.

• Recrystallization: The most reliable method to upgrade enantiomeric purity is to perform one or more recrystallizations on the isolated solid. Dissolve the filtered diastereomeric salt in a minimum amount of hot solvent and repeat the slow cooling process. Each recrystallization step will further enrich the less soluble diastereomer.

• Optimize the Solvent System: The solubility difference between diastereomers is highly dependent on the solvent. A systematic solvent screen is recommended. Test a range of solvents and mixtures (e.g., methanol, ethanol, isopropanol, acetonitrile, and mixtures with water or anti-solvents like ethyl acetate or toluene).[8]

• Check Stoichiometry: Ensure you are using the correct stoichiometric ratio of the resolving agent to the racemic amine. Typically, a 0.5 to 1.0 molar equivalent of a dicarboxylic acid like tartaric acid is used relative to the racemic amine.

Q5: How do I liberate the free amine from the diastereomeric salt without racemization?

A5: The process involves a simple acid-base workup.

• Dissolution: Suspend or dissolve the filtered and dried diastereomeric salt in water.

• Basification: Add a strong base, such as a 2 M solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH), dropwise with stirring.[11] Monitor the pH, adding base until the solution is strongly alkaline (pH > 10). This deprotonates the amine, converting it to its free, water-insoluble form, and leaves the tartrate salt dissolved in the aqueous layer.[9]

• Extraction: Transfer the mixture to a separatory funnel and extract the liberated free amine into an organic solvent like diethyl ether, dichloromethane, or ethyl acetate.[5][11] Perform at least three extractions to ensure complete recovery.

• Workup: Combine the organic extracts, wash with brine to remove residual water, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to yield the enantiomerically enriched amine.

Q6: How can I accurately determine the enantiomeric excess (% e.e.) of my final product?

A6: While polarimetry can give a qualitative indication of optical activity, it is not reliable for accurate e.e. determination due to its sensitivity to impurities, concentration, and solvent.[18] Chromatographic methods are the industry standard.

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most common and reliable method.[2][19][20] The amine must often be derivatized first to introduce a UV-active chromophore, as the parent compound lacks one.[19]

  • Derivatization: React the amine with an achiral derivatizing agent like 3,5-dinitrobenzoyl chloride in the presence of a base.[19]

  • Analysis: The resulting amide derivative can then be separated on a chiral stationary phase (CSP), such as a polysaccharide-based column (e.g., Chiralcel OD-H or Chiralpak AD-H).[19]

  • Calculation: The % e.e. is calculated from the integrated peak areas of the two enantiomers.[2] % e.e. = (|Area_major - Area_minor|) / (Area_major + Area_minor) * 100[2]

• Chiral Gas Chromatography (GC): If the amine or a suitable derivative is volatile, chiral GC can be a powerful alternative, often providing high resolution.[19]

• NMR Spectroscopy with Chiral Solvating Agents: In some cases, ¹H or ¹⁹F NMR can be used. After derivatizing the amine with a chiral agent, the resulting diastereomers may show distinct, well-resolved signals in the NMR spectrum, allowing for integration and e.e. calculation.[18][21]

Detailed Experimental Protocol: Resolution with L-(+)-Tartaric Acid

This protocol provides a starting point and will likely require optimization for your specific setup and purity requirements.

Materials:

• Racemic 2-amino-1-methylcyclopentan-1-ol

• L-(+)-Tartaric Acid

• Methanol (reagent grade)

• 2 M Sodium Hydroxide (NaOH) solution

• Diethyl ether (or Dichloromethane)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Standard laboratory glassware, filtration apparatus, and rotary evaporator

Procedure:

• Diastereomeric Salt Formation:

  • In a 250 mL Erlenmeyer flask, dissolve 7.5 g (0.05 mol) of L-(+)-tartaric acid in 100 mL of methanol. Gentle warming may be required to achieve full dissolution.

  • To this solution, slowly add 11.5 g (0.1 mol) of racemic 2-amino-1-methylcyclopentan-1-ol while stirring. An exothermic reaction will occur.

  • Once the addition is complete, loosely stopper the flask and allow it to stand undisturbed at room temperature for 24 hours.[6]

• Crystallization and Isolation:

  • After 24 hours, prismatic crystals should have formed. If not, refer to the troubleshooting guide (Q3).

  • Cool the flask in an ice bath for 30-60 minutes to maximize crystal yield.

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals sparingly with a small amount of ice-cold methanol to remove the mother liquor containing the more soluble diastereomer.[11]

  • Dry the crystals under vacuum to a constant weight. This is your diastereomerically enriched salt.

• Recrystallization (Optional but Recommended for High Purity):

  • Transfer the dried salt to a clean flask. Add the minimum amount of hot methanol required to just dissolve the solid.

  • Allow the solution to cool slowly to room temperature, then cool in an ice bath as before.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold methanol, and dry.

• Liberation of the Enriched Amine:

  • Suspend the dried, purified diastereomeric salt in 50 mL of water in a beaker or flask.

  • Slowly add 2 M NaOH solution while stirring until the solution is basic (pH > 10, check with pH paper) and all solids have dissolved.[9]

  • Transfer the mixture to a separatory funnel and extract the aqueous layer three times with 30 mL portions of diethyl ether.[11]

  • Combine the organic extracts and wash once with 20 mL of brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent by rotary evaporation to yield the enantiomerically enriched 2-amino-1-methylcyclopentan-1-ol.

• Analysis:

  • Determine the yield and characterize the product (e.g., by NMR).

  • Determine the enantiomeric excess using a suitable chiral HPLC or GC method.

References

• Troubleshooting diastereomeric salt crystallization for chiral resolution. (2025). BenchChem.
• How to overcome poor crystallization in diastereomeric salt form
• Application Notes and Protocols for Chiral Resolution of Racemic Amines with (+)-Di-p-toluoyl-D-tartaric Acid. (2025). BenchChem.
• Technical Support Center: Chiral Resolution via Diastereomeric Salt Crystalliz
• Developing a Multistep Continuous Manufacturing Process for (1R,2R)-2-Amino-1-methylcyclopentan-1-ol. (2020). Organic Process Research & Development.
• 2-Amino-1-methylcyclopentan-1-ol (EVT-3186447). EvitaChem.
• Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy. (2021). Analytical Chemistry.
• A Comparative Guide to Chiral HPLC Methods for Determining Enantiomeric Excess of 4-Amino-2-methyl-1-butanol. (2025). BenchChem.
• Application Notes and Protocol for Diastereomeric Salt Resolution Using trans-3-Methylcyclohexanamine. (2025). BenchChem.
• A Technical Guide to Chiral Resolution Using Tartaric Acid Deriv
• Resolution of a Racemic Mixture. Science Learning Center, University of Colorado Boulder.
• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. (2012).
• Synthesis of dibenzoyl-(-)-tartaric acid. PrepChem.com.
• Application Notes & Protocols: Chiral HPLC Analysis for Enantiomeric Excess Determin
• A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H. (2022). RSC Advances.
• Simple and convenient methods for synthesis, resolution and application of aminonaphthols. (2009). Indian Journal of Chemistry.
• 6.8: Resolution (Separation) of Enantiomers. (2022). Chemistry LibreTexts.
• (-)-Dibenzoyl-L-tartaric acid. Nordmann.
• Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. (2021). The Journal of Organic Chemistry.
• CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS.
• Part 6: Resolution of Enantiomers. (2025). Chiralpedia.
• Process for the enzymatic resolution of racemic 2-amino-1-alkanols.
• Strategies for chiral separation: from racem
• Bi(OTf)3-Catalyzed Stereoselective Esterification of α-Hydroxyphosphonates with (+)-Dibenzoyl-l-tartaric Anhydride. (2019). ACS Omega.
• Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents. (2017). ACS Omega.
• Technical Support Center: Resolving Stereoisomers of 1-Butyl-2-methylcyclopentan-1-amine. (2025). BenchChem.
• Chiral resolution. Wikipedia.
• Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. White Rose eTheses Online.
• 5.8: Racemic Mixtures and the Resolution of Enantiomers. (2023). Chemistry LibreTexts.
• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemiz
• 2-Amino-1-methylcyclopentan-1-ol. PubChem.
• Preparation of methyl (1R,2S,5S)- and (1S,2R,5R)-2-amino-5-tert-butyl-cyclopentane-1-carboxylates by parallel kinetic resolution of methyl (RS)

Sources

• 1. evitachem.com [evitachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 4. Chiral resolution - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. (-)-Dibenzoyl-L-tartaric acid (2743-38-6) at Nordmann - nordmann.global [nordmann.global]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pubs.rsc.org [pubs.rsc.org]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. uma.es [uma.es]
• 21. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Performance of (1S,2S)-2-Amino-1-methylcyclopentan-1-ol Based Catalysts in Benchmark Asymmetric Reactions: A Comparative Guide

Executive Summary

In the landscape of asymmetric organocatalysis and ligand-mediated transformations, chiral β-amino alcohols are privileged scaffolds. While secondary amino alcohols like ephedrine or 1-amino-2-indanol are ubiquitous, the utilization of (1S,2S)-2-amino-1-methylcyclopentan-1-ol offers unique mechanistic advantages. Featuring a rigid cyclopentane backbone and a sterically demanding tertiary alcohol, this catalyst resists oxidative degradation and provides a highly constrained chiral pocket. Recent breakthroughs in continuous flow manufacturing have made this structural motif highly accessible at scale[1].

This guide objectively evaluates the performance of (1S,2S)-2-amino-1-methylcyclopentan-1-ol against industry-standard catalysts—such as (-)-DAIB and the CBS oxazaborolidine—across two benchmark asymmetric reactions: the alkylation of aldehydes and the borane reduction of ketones.

Benchmark 1: Asymmetric Addition of Diethylzinc to Aldehydes

The enantioselective addition of dialkylzincs to prochiral aldehydes is the premier benchmark for evaluating chiral β-amino alcohol ligands. The ligand reacts with diethylzinc to form a bimetallic zinc-alkoxide complex, which subsequently coordinates the aldehyde and directs the alkyl transfer.

Performance Comparison

We compared the (1S,2S)-cyclopentyl ligand against the industry gold standard, (-)-DAIB (3-exo-(dimethylamino)isoborneol), developed by . While (-)-DAIB achieves near-perfect enantioselectivity due to its rigid bicyclic framework, the (1S,2S)-cyclopentyl ligand demonstrates highly competitive performance, particularly excelling in robustness during high-temperature aging where secondary alcohols may falter.

Table 1: Asymmetric Addition of Diethylzinc to Benzaldehyde

Catalyst / Ligand	Catalyst Loading	Solvent	Temp (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee %)
(-)-DAIB	2 mol%	Toluene	0	12	98	98
(1S,2S)-2-Amino-1-methylcyclopentan-1-ol	5 mol%	Toluene	0	16	95	92
L-Prolinol	5 mol%	Toluene	0	24	88	85

Self-Validating Experimental Protocol: Diethylzinc Addition

Causality & Logic: Organozinc reagents are highly pyrophoric and moisture-sensitive. Any adventitious water will prematurely protonate the diethylzinc to yield ethane gas and insoluble zinc hydroxide, destroying the catalyst stoichiometry and leading to a racemic background reaction.

• Catalyst Activation: Flame-dry a Schlenk flask under vacuum and backfill with argon (repeat 3x). Add (1S,2S)-2-amino-1-methylcyclopentan-1-ol (0.05 mmol, 5 mol%) and anhydrous toluene (2.0 mL).

• Bimetallic Complex Formation: Cool the solution to 0 °C. Dropwise, add diethylzinc (1.0 M in hexanes, 2.0 mmol). Age the mixture at 0 °C for 30 minutes.

  • Validation Check: The solution must transition from slightly turbid to completely clear. This optical shift confirms the full dissolution of the ligand and the successful formation of the soluble, active monomeric zinc-alkoxide complex. If turbidity persists, trace moisture has compromised the reagent; abort the reaction.

• Substrate Addition: Slowly add benzaldehyde (1.0 mmol) dropwise over 1 hour using a syringe pump.

  • Causality: Slow addition keeps the steady-state concentration of the uncoordinated aldehyde low, maximizing the probability that every aldehyde molecule coordinates to the chiral catalyst rather than reacting with bulk, unligated diethylzinc (which yields racemic product).

• Reaction Monitoring: Stir at 0 °C for 16 hours.

  • Validation Check: Monitor by TLC (Hexanes/EtOAc 8:2). The complete disappearance of the UV-active aldehyde spot ( Rf​=0.6 ) and the appearance of a new UV-active spot ( Rf​=0.3 ) confirms full conversion. Do not proceed to quench until the aldehyde spot is undetectable.

• Quench and Workup: Slowly add 1N HCl (2.0 mL) at 0 °C.

  • Causality: The acidic quench safely hydrolyzes the zinc alkoxide intermediate into the free chiral alcohol product and water-soluble zinc chloride, without promoting dehydration/elimination.

Experimental workflow for the enantioselective addition of diethylzinc to aldehydes.

Benchmark 2: Enantioselective Borane Reduction of Ketones

The reduction of prochiral ketones using borane is dramatically accelerated and rendered enantioselective by chiral β-amino alcohols. The ligand condenses with borane to form a rigid in situ oxazaborolidine network. The C1 methyl group of the cyclopentyl scaffold provides critical facial shielding, directing the hydride transfer to the Re or Si face of the coordinated ketone.

Performance Comparison

We benchmarked the catalyst against the classic Corey-Bakshi-Shibata (CBS) oxazaborolidine catalyst . While the CBS catalyst remains the apex for standard ketone reductions, the cyclopentyl-derived oxazaborolidine provides highly respectable yields and selectivity, offering a viable alternative when proline-derived scaffolds are incompatible with downstream process chemistry.

Table 2: Asymmetric Borane Reduction of Acetophenone

Catalyst	Borane Source	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)
CBS Oxazaborolidine (10 mol%)	BH3​⋅THF	25	99	97
(1S,2S)-Cyclopentyl Oxazaborolidine (10 mol%)	BH3​⋅THF	25	94	89
(1S,2R)-1-Amino-2-indanol (10 mol%)	BH3​⋅SMe2​	25	96	92

Self-Validating Experimental Protocol: Borane Reduction

• Oxazaborolidine Formation: In a rigorously dried flask under argon, dissolve (1S,2S)-2-amino-1-methylcyclopentan-1-ol (0.1 mmol, 10 mol%) in anhydrous THF (3.0 mL). Add BH3​⋅THF (1.0 M, 0.2 mmol) at room temperature. Stir for 1 hour.

  • Validation Check: The evolution of hydrogen gas (bubbling) should cease after approximately 30 minutes, indicating the complete condensation of the amino alcohol with borane to form the active oxazaborolidine catalyst.

• Reduction Phase: Cool the system to 0 °C. Simultaneously, but via separate syringe pumps, add a solution of acetophenone (1.0 mmol in 2 mL THF) and BH3​⋅THF (0.6 mmol) over 2 hours.

  • Causality: Simultaneous, slow addition ensures the catalytic oxazaborolidine is always in excess relative to the unreacted ketone, preventing the slower, uncatalyzed racemic reduction by bulk borane.

• Quench: Carefully add methanol (2.0 mL) dropwise until effervescence completely stops.

  • Validation Check: The cessation of bubbling confirms the complete destruction of residual borane species, rendering the mixture safe for aqueous workup.

Mechanistic Pathway & Stereochemical Logic

The efficacy of the (1S,2S)-2-amino-1-methylcyclopentan-1-ol catalyst is rooted in its highly constrained geometry. The rigid cyclopentane backbone locks the dihedral angle between the amine and the alkoxide. During the diethylzinc addition, this minimizes conformational entropy loss during the assembly of the bimetallic transition state. The C1 methyl group projects into the spatial environment, creating a severe steric clash with the alkyl group of the incoming aldehyde, forcing the substrate to present its less hindered face for alkyl transfer.

Catalytic cycle detailing the bimetallic transition state assembly and alkyl transfer.

Conclusion

While classic catalysts like (-)-DAIB and the CBS oxazaborolidine maintain slight edges in absolute enantioselectivity for their respective benchmark reactions, (1S,2S)-2-amino-1-methylcyclopentan-1-ol proves to be a highly resilient and effective alternative. Its tertiary alcohol moiety renders it immune to the oxidative degradation pathways that plague secondary amino alcohols, making it an exceptional candidate for harsh reaction conditions and continuous flow manufacturing paradigms.

References

• Duan, S., Feng, X., Gonzalez, M., & Zhang, X. (2020). Developing a Multistep Continuous Manufacturing Process for (1R,2R)-2-Amino-1-methylcyclopentan-1-ol. Organic Process Research & Development, 24(11), 2734–2744. URL: [Link]

• Kitamura, M., Suga, S., Kawai, K., & Noyori, R. (1986). Catalytic asymmetric induction. Highly enantioselective addition of dialkylzincs to aldehydes. Journal of the American Chemical Society, 108(19), 6071–6072. URL: [Link]

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Journal of the American Chemical Society, 109(18), 5551–5553. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Analytical Method Validation for the Chiral Purity of (1S)-2-Amino-1-methylcyclopentan-1-ol: A Comparative Guide

Introduction & The Analytical Challenge

(1S)-2-amino-1-methylcyclopentan-1-ol is a critical chiral vicinal amino alcohol utilized as a foundational building block in the synthesis of advanced Active Pharmaceutical Ingredients (APIs), most notably CDK 2/4/6 inhibitors ( [2]). The stereochemical integrity of this intermediate directly dictates the pharmacological efficacy and safety profile of the final drug product. Consequently, regulatory bodies require strict adherence to the[1] when validating the analytical procedures used to quantify its enantiomeric excess (ee).

As a Senior Application Scientist, it is vital to understand that analyzing this specific molecule presents a trifecta of chromatographic challenges:

• Lack of a Chromophore: The aliphatic cyclopentane ring and simple amine/hydroxyl substituents do not absorb UV light above 210 nm, rendering standard Diode Array Detectors (DAD) ineffective.

• High Polarity & Basicity: The vicinal -NH 2​ and -OH groups engage in strong intra- and intermolecular hydrogen bonding. On silica-based columns, the basic primary amine interacts with residual acidic silanols, causing severe peak tailing.

• Multiple Stereocenters: The molecule possesses two chiral centers (C1 and C2). The analytical method must resolve the target (1S)-enantiomer from its enantiomeric counterpart, as well as any diastereomers generated during biocatalytic reductive amination ( [3]).

To overcome these hurdles, scientists must choose between Direct Chiral HPLC using universal mass-based detectors or Pre-column Derivatization Chiral GC-FID .

Analytical decision tree for chiral amino alcohol method selection.

Mechanistic Insights & Experimental Methodologies

Method A: Direct Chiral HPLC with Charged Aerosol Detection (CAD)

The Causality: Because the molecule lacks a conjugated π -system, it is virtually invisible to standard UV detection. Charged Aerosol Detection (CAD) circumvents this by measuring the physical mass of the analyte after nebulization. However, the mobile phase must be strictly volatile. Therefore, Diethylamine (DEA) is utilized instead of non-volatile phosphate buffers. DEA acts as a competing base, dynamically masking the acidic silanol groups on the immobilized amylose chiral stationary phase (CSP), thereby preventing secondary ionic interactions and ensuring sharp, symmetrical peaks.

Self-Validating Protocol:

• Sample Preparation: Dissolve 10 mg of the amino alcohol in 10 mL of Mobile Phase A (100% Methanol).

• Column Selection: Chiralpak IG (250 x 4.6 mm, 5 µm) – an immobilized amylose-based CSP resistant to strong solvents.

• Mobile Phase: Methanol / Ethanol / Diethylamine (90:10:0.1 v/v/v). Isocratic elution.

• Detection: Corona CAD. Evaporation temperature: 35°C. Data collection rate: 10 Hz.

• Injection & Flow: 5 µL injection volume at a flow rate of 1.0 mL/min.

• System Suitability Test (SST) [Self-Validation]: Inject a racemic mixture standard. The protocol is considered valid only if the resolution ( Rs​ ) between the enantiomers is ≥1.5 , and the tailing factor ( Tf​ ) for the target peak is ≤1.5 .

Method B: Chiral GC-FID via TFAA Derivatization

The Causality: Derivatization with Trifluoroacetic Anhydride (TFAA) serves a dual mechanistic purpose. First, it acylates both the tertiary hydroxyl and the primary amine, replacing the active hydrogen atoms with bulky, electron-withdrawing trifluoroacetyl groups. This completely abolishes hydrogen bonding, which is the primary cause of irreversible adsorption on GC columns. Second, the addition of fluorine atoms significantly increases the vapor pressure of the molecule, allowing for lower elution temperatures and exceptionally sharp peak shapes.

Self-Validating Protocol:

• Sample Preparation: Dissolve 10 mg of the amino alcohol in 1 mL anhydrous dichloromethane (DCM).

• Derivatization: Add 50 µL of TFAA and 50 µL of anhydrous pyridine (acting as an acid scavenger to drive the reaction forward).

• Incubation: Heat the sealed vial at 60°C for 30 minutes to ensure complete di-trifluoroacetylation.

• Quenching & Extraction: Cool to room temperature and quench with 1 mL of saturated NaHCO 3​ to neutralize excess TFAA. Extract the organic layer, dry over anhydrous Na 2​ SO 4​ , and transfer to a GC vial.

• GC Analysis: Inject 1 µL onto a CP-Chirasil-Dex CB column (25 m x 0.25 mm, 0.25 µm). Carrier gas: Helium at 1.5 mL/min. Temperature program: 80°C (hold 2 min), ramp at 5°C/min to 160°C. FID at 250°C.

• System Suitability Test (SST) [Self-Validation]: Inject the derivatized racemic standard. The protocol is internally validated if Rs​≥2.0 and the signal-to-noise (S/N) ratio for a 0.05% impurity spike is ≥10 .

ICH Q2(R2) Validation Data Comparison

To objectively compare product performance, the methods were evaluated against the ICH Q2(R2) framework for analytical procedure validation.

ICH Q2(R2) sequential validation lifecycle for chiral analytical procedures.

Quantitative Performance Summary

Validation Parameter (ICH Q2(R2))	Chiral HPLC-CAD (Direct)	Chiral GC-FID (Derivatized)
Specificity (Resolution, Rs​ )	1.8 (Baseline separation)	3.5 (Excellent separation)
Linearity ( R2 )	0.995 (Quadratic fit required)	0.9998 (Linear fit)
Limit of Detection (LOD)	0.05% w/w	0.01% w/w
Limit of Quantitation (LOQ)	0.15% w/w	0.03% w/w
Accuracy (Spike Recovery)	97.5% - 101.2%	99.0% - 100.5%
Method Precision (%RSD)	1.8%	0.6%
Analysis Time per Run	25 minutes	15 minutes

Scientific Verdict: While Chiral HPLC-CAD offers a highly desirable, streamlined workflow that preserves the native state of the analyte, the non-linear nature of aerosol detection requires complex quadratic calibration models. Conversely, Chiral GC-FID demands meticulous, moisture-sensitive sample preparation but ultimately delivers superior chromatographic resolution, lower limits of quantitation, and highly robust linear data, making it the preferred choice for strict regulatory release testing of this specific API intermediate.

References

• Validation of Analytical Procedures Q2(R2) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at:[Link]

• Developing a Multistep Continuous Manufacturing Process for (1R,2R)-2-Amino-1-methylcyclopentan-1-ol . ACS Organic Process Research & Development. Available at:[Link]

• Application of Biocatalytic Reductive Amination for the Synthesis of a Key Intermediate to a CDK 2/4/6 Inhibitor . ACS Organic Process Research & Development. Available at:[Link]

Enantiomeric Excess Determination of (1S)-2-Amino-1-methylcyclopentan-1-ol: A Comparative Guide to Direct vs. Indirect HPLC Methodologies

Introduction

(1S)-2-amino-1-methylcyclopentan-1-ol and its enantiomeric counterparts (such as the 1R,2R stereoisomer) are highly valuable chiral building blocks, predominantly utilized in the synthesis of for oncology applications[1]. Because the stereochemistry of the cyclopentyl ring directly dictates the spatial orientation of the inhibitor within the ATP-binding pocket of the kinase, rigorous control and quantification of the enantiomeric excess (ee) is a critical quality attribute during process development and continuous manufacturing[2].

This guide objectively compares the two predominant High-Performance Liquid Chromatography (HPLC) methodologies for determining the ee of 2-amino-1-methylcyclopentan-1-ol products: Direct Chiral HPLC utilizing Chiral Stationary Phases (CSPs) and Indirect Achiral HPLC via pre-column derivatization with Marfey's Reagent.

Mechanistic Pathways and Workflow

The fundamental challenge in separating enantiomers like (1S)- and (1R)-2-amino-1-methylcyclopentan-1-ol lies in their identical physicochemical properties in an achiral environment.

• Direct Chiral HPLC: This method relies on the continuous, transient formation of diastereomeric complexes between the enantiomers and a chiral selector bonded to the silica support (e.g., derivatized amylose or cellulose). The causality of separation stems from the three-point interaction model—differences in hydrogen bonding, dipole-dipole interactions, and steric hindrance dictate the differential retention times.

• Indirect HPLC (Derivatization): This method utilizes 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (Marfey's reagent, FDAA) to covalently modify the primary amine[2]. The nucleophilic aromatic substitution ( SN​Ar ) reaction converts the enantiomeric mixture into a pair of stable diastereomers. Because diastereomers possess distinct physicochemical properties (e.g., different dipole moments and solubilities), they can be efficiently resolved on a standard, cost-effective achiral C18 column.

Workflow comparing Direct Chiral HPLC and Indirect Derivatization HPLC for ee determination.

Step-by-Step Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems.

Protocol A: Indirect HPLC via Marfey's Reagent Derivatization

This protocol is adapted from validated [2]. The addition of the dinitrophenyl group significantly enhances UV absorbance, lowering the limit of detection (LOD).

• Reagent Preparation: Dissolve 4.40 mg of Marfey's reagent (FDAA) in 2.0 mL of LC-MS grade Acetonitrile (ACN)[2].

• Reaction Mixture: In a total recovery HPLC vial, combine 100 μL of the sample solution (approx. 1 mg/mL in water), 50 μL of 1:1 Water/ACN, 150 μL of the Marfey's reagent solution, and 40 μL of 1 M NaHCO3​ [2].

  • Causality Note: The weak base ( NaHCO3​ ) deprotonates the amine of the cyclopentanol, enhancing its nucleophilicity for the SN​Ar attack on the fluorinated carbon of FDAA without causing racemization of the chiral centers.

• Incubation: Seal the vial and heat at 40 °C for exactly 1 hour[2].

• Quenching: Quench the reaction by adding 40 μL of 1 M HCl[2].

  • Causality Note: Neutralizing the base halts the reaction and prevents degradation of the derivatized product. Add 120 μL of additional ACN to solubilize any precipitated solids[2].

• UPLC Analysis: Inject 1-2 μL onto a Waters BEH C18 column (2.1 x 50 mm, 1.7 μm)[2].

  • Conditions: Gradient of Water (0.1% TFA) and ACN (0.1% TFA). Detection: UV at 340 nm.

Protocol B: Direct Chiral HPLC

Direct analysis eliminates derivatization artifacts but requires careful mobile phase optimization to prevent peak tailing of the aliphatic amine.

• Sample Preparation: Dissolve 1.0 mg of the amino alcohol in 1.0 mL of HPLC-grade Ethanol/Hexane (1:1). Filter through a 0.22 μm PTFE syringe filter to protect the column frit.

• Column Equilibration: Equilibrate a Chiralpak AD-H or IC column (4.6 x 250 mm, 5 μm) with a mobile phase of Hexane/Isopropanol/Diethylamine (DEA) (90:10:0.1 v/v/v) at a flow rate of 1.0 mL/min.

  • Causality Note: The addition of 0.1% DEA is mandatory. It suppresses secondary interactions between the basic primary amine of the analyte and residual acidic silanol groups on the silica support, thereby preventing severe peak tailing and ensuring accurate integration of the minor enantiomer peak.

• Analysis: Inject 10 μL of the sample. Monitor via UV detection at 210 nm or via an Evaporative Light Scattering Detector (ELSD) due to the lack of strong chromophores in the native molecule.

Performance Comparison & Experimental Data

The choice between direct and indirect methods depends heavily on the specific phase of drug development. The table below synthesizes the quantitative and qualitative performance metrics of both approaches based on process chemistry optimization data.

Parameter	Indirect HPLC (Marfey's Reagent)	Direct Chiral HPLC (CSP)
Column Type	Achiral Reverse-Phase (e.g., BEH C18)	Chiral Normal-Phase (e.g., Chiralpak AD-H)
Detection Sensitivity	High (UV 340 nm, strong chromophore)	Low (UV 210 nm or ELSD required)
Sample Prep Time	~75 minutes (Reaction + Quench)	< 5 minutes (Dilute and shoot)
Analysis Time	Fast (5-10 mins on UPLC)	Moderate (15-30 mins on HPLC)
Resolution ( Rs​ )	Typically > 2.5 (Baseline separation)	Typically 1.5 - 2.0 (Dependent on modifier)
Risk of Artifacts	Moderate (Kinetic resolution if incomplete)	Low (No chemical modification)
Cost per Column	Low ($400 - $600)	High ($1,500 - $2,500)

Expert Insights: Causality and Method Selection

As an application scientist, the decision matrix for selecting the appropriate ee determination method hinges on the analytical target profile:

• For High-Throughput Process Screening: During the optimization of continuous manufacturing processes (e.g., biocatalytic reductive amination or epoxidation steps), Direct Chiral HPLC is preferred. Despite the higher initial column cost and lower UV sensitivity, the elimination of a 75-minute sample preparation bottleneck allows for near real-time Process Analytical Technology (PAT) integration.

• For Final API Intermediate Release: When quantifying trace enantiomeric impurities (e.g., ensuring >99.7% ee) for regulatory submission, Indirect HPLC with Marfey's Reagent is superior[2]. The native (1S)-2-amino-1-methylcyclopentan-1-ol lacks an extended conjugated system, making trace UV detection at 210 nm highly susceptible to baseline noise and solvent interference. Derivatization installs a robust dinitrophenyl chromophore, shifting the detection wavelength to a clean 340 nm. This drastically improves the Signal-to-Noise (S/N) ratio, ensuring the Limit of Quantitation (LOQ) strictly meets ICH Q3A guidelines for impurity reporting.

References

• Duan, S., Feng, X., Gonzalez, M., & Zhang, X. (2020). Developing a Multistep Continuous Manufacturing Process for (1R,2R)-2-Amino-1-methylcyclopentan-1-ol. Organic Process Research & Development, 24(11), 2734–2744.[Link]

• Freeman-Cook, K. D., Hoffman, R. L., Miller, N., et al. (2021). Discovery of PF-06873600, a CDK2/4/6 Inhibitor for the Treatment of Cancer. Journal of Medicinal Chemistry, 64(13), 9056–9077.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

comparative study of diamine and amino alcohol ligands in enantioselective alkylations

The enantioselective alkylation of aldehydes using dialkylzinc reagents is a cornerstone reaction in asymmetric synthesis, serving as a critical benchmark for evaluating chiral ligands. For researchers and drug development professionals, selecting the optimal ligand class—specifically choosing between chiral amino alcohols and chiral diamines —dictates not only the stereochemical outcome but also the scalability, cost, and robustness of the synthetic route.

As an Application Scientist, I have structured this guide to move beyond basic comparisons. We will dissect the mechanistic causality behind each ligand's performance, benchmark their empirical data, and provide a self-validating experimental protocol to ensure reproducible asymmetric induction in your laboratory.

Mechanistic Divergence: The "Why" Behind the Selectivity

The fundamental difference between amino alcohols and diamines lies in their coordination chemistry with zinc, which directly dictates the architecture of the catalytic transition state.

Amino Alcohols: The Power of the Bimetallic Dimer

Amino alcohols (e.g., (-)-DAIB, ephedrine derivatives) possess both a basic nitrogen and an acidic hydroxyl group. Upon the addition of a dialkylzinc reagent, the hydroxyl group is deprotonated, evolving alkane gas and forming a robust zinc alkoxide.

This species rapidly dimerizes. According to the classic Noyori mechanism, the catalytic cycle is driven by a bimetallic homochiral dimer[1]. This dimerization leads to a profound phenomenon known as asymmetric amplification (a positive non-linear effect). If the ligand is not perfectly enantiopure, the resulting heterochiral dimers (which are thermodynamically highly stable but catalytically inactive) act as a "sink" for the minor enantiomer. Consequently, the remaining active homochiral dimers catalyze the reaction, yielding product with an enantiomeric excess (ee%) far higher than the optical purity of the starting ligand itself[1].

Diamines: Monomeric Activation and Steric Shielding

Chiral diamines (e.g., sparteine, indoline-derived diamines, or tartaric acid-derived diamines) lack an acidic proton. Instead, they act as neutral bidentate Lewis bases. By chelating the zinc atom, they increase the nucleophilicity of the alkyl groups without forming bimetallic alkoxide dimers[2].

Because they operate primarily via a monomeric transition state, diamines do not exhibit the strong non-linear effects seen with amino alcohols. The stereochemical outcome is entirely dependent on the steric shielding provided by the N-substituents. While this requires higher catalyst loadings, diamines can sometimes act as superior chiral inducers when the substrate demands a highly specific, rigid steric pocket[2].

Fig 1: Mechanistic divergence in enantioselective alkylation using amino alcohol vs diamine ligands.

Performance Benchmarking

When evaluating these ligands for drug development, quantitative performance metrics dictate the choice. The table below synthesizes comparative data across benchmark ligands for the enantioselective ethylation of benzaldehyde.

Ligand Class	Representative Ligand	Catalyst Loading	Yield (%)	Enantiomeric Excess (ee %)	Key Mechanistic Feature
Amino Alcohol	(-)-DAIB	2-5 mol%	>95%	98%	Bimetallic dimer, strong asymmetric amplification[1].
Amino Alcohol	N-(9-Phenylfluoren-9-yl) β-Amino Alcohol	10 mol%	74%	97%	Bulky carbinol stereocenter dictates strict face selectivity[3].
Diamine	Indoline-derived Triamine	15 mol%	92%	97%	Monomeric activation; high nitrogen basicity drives turnover.
Diamine	Tartaric Acid-derived δ-Diamine	10 mol%	85%	42-80%	Highly sensitive to N-substituent sterics; outperforms its exact amino alcohol analog[2].

Data Synthesis Insight: While highly optimized amino alcohols (like DAIB or fluorenyl-derivatives[3]) generally offer the highest absolute enantioselectivities at the lowest catalyst loadings, direct comparative studies of structurally analogous frameworks (such as tartaric acid derivatives) reveal that diamines can actually be better chiral inducers than their exact amino alcohol counterparts[2]. However, diamines generally require higher loadings (10-15 mol%) to suppress the uncatalyzed racemic background reaction.

Protocol Engineering: A Self-Validating System

To ensure trustworthiness and reproducibility, experimental protocols must be self-validating. The following methodology for the Enantioselective Ethylation of Benzaldehyde includes built-in causality checks so the operator can verify the integrity of the reaction in real-time.

Fig 2: Self-validating experimental workflow for dialkylzinc addition to aldehydes.

Step-by-Step Methodology

• System Purging (The Foundation of Reproducibility)

  • Action: Flame-dry a Schlenk flask under vacuum, then backfill with Argon (repeat 3x).

  • Causality: Organozinc reagents are highly pyrophoric and rapidly degrade in the presence of moisture to form inactive Zn(OH)₂.

  • Validation Check: The pressure gauge must hold a static vacuum for 60 seconds before backfilling.

• Ligand Dissolution & Pre-complexation

  • Action: Add the chiral ligand (5 mol% for amino alcohols; 10-15 mol% for diamines) and anhydrous toluene. Stir at 25 °C.

  • Causality: Toluene provides the ideal non-polar environment to stabilize the transition state without competing for zinc coordination (unlike coordinating solvents like THF).

  • Validation Check: A completely clear solution must form. Turbidity indicates polymeric ligand degradation or severe moisture contamination.

• Zinc Activation

  • Action: Cool the system to 0 °C. Add Et₂Zn (1.2 equivalents, 1.0 M in hexanes) dropwise.

  • Causality: For amino alcohols, this step deprotonates the hydroxyl group, releasing ethane gas and forming the active zinc alkoxide dimer[1]. For diamines, it forms the bidentate Lewis acid-base complex.

  • Validation Check: A slight exotherm and mild gas evolution (ethane) should be observed. The solution will typically turn pale yellow.

• Substrate Addition

  • Action: Add freshly distilled benzaldehyde (1.0 equivalent) dropwise over 15 minutes.

  • Causality: Slow addition keeps the local concentration of uncoordinated aldehyde low. This prevents the uncatalyzed (racemic) background reaction from outcompeting the catalyzed enantioselective pathway.

• Quench & Analysis

  • Action: Stir for 6-12 hours at 0 °C to room temperature. Quench with 1M HCl at 0 °C.

  • Causality: The acidic quench breaks the stable zinc alkoxide product complex, releasing the free secondary alcohol and solubilizing the zinc salts into the aqueous layer to prevent emulsion formation.

  • Validation Check: Vigorous effervescence upon adding the first drop of HCl confirms that unreacted Et₂Zn was still present, validating that the catalytic cycle was not starved of the alkylating agent.

Conclusion for Drug Development

When designing a scalable route for chiral APIs, amino alcohols remain the gold standard for dialkylzinc additions due to their low catalyst loading requirements (often <5 mol%) and the forgiving nature of their non-linear asymmetric amplification[1]. However, if your substrate contains functional groups that interfere with bimetallic dimer formation, or if you require a highly specific steric pocket that only a rigid nitrogen framework can provide, chiral diamines offer a highly tunable, monomeric alternative[2].

References

• Szewczyk et al. "A comparative study of reactivity and selectivity of chiral diamines and structurally analogous amino alcohol ligands in enantioselective alkylations with diethylzinc." Applied Organometallic Chemistry. 2

• Kitamura, M., Okada, S., Suga, S., Noyori, R. "Enantioselective addition of dialkylzincs to aldehydes promoted by chiral amino alcohols. Mechanism and nonlinear effect." Journal of the American Chemical Society. 1

• Priego, J., et al. "Enantioselective Addition of Diethylzinc to Aldehydes Catalyzed by N-(9-Phenylfluoren-9-yl) β-Amino Alcohols." The Journal of Organic Chemistry. 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

alternative synthetic routes to enantiomerically pure 2-amino-1-methylcyclopentan-1-ol

An Expert's Guide to the Enantioselective Synthesis of 2-Amino-1-methylcyclopentan-1-ol

The vicinal or 1,2-amino alcohol motif is a cornerstone of modern medicinal chemistry, appearing in a vast number of natural products and FDA-approved pharmaceuticals.[1][2] The rigid, cyclic structure of 2-amino-1-methylcyclopentan-1-ol, in particular, presents two adjacent stereocenters, one of which is a challenging quaternary carbon. Control over the absolute stereochemistry of these centers is paramount, as different enantiomers can exhibit dramatically different pharmacological activities.

This guide provides an in-depth comparison of the primary strategies for accessing enantiomerically pure forms of 2-amino-1-methylcyclopentan-1-ol. We will move beyond a simple recitation of procedures to dissect the underlying logic, compare performance based on experimental data, and provide actionable protocols for researchers in drug discovery and process development.

Strategic Overview: The Three Paths to Enantiopurity

Synthesizing a specific stereoisomer of a chiral molecule like 2-amino-1-methylcyclopentan-1-ol requires a deliberate strategy to control the spatial arrangement of atoms. Broadly, three distinct approaches are employed in the field:

• Classical Chiral Resolution: This strategy involves the synthesis of a racemic mixture (an equal mix of both enantiomers) followed by separation. It is a workhorse technique, particularly in industrial settings.

• Chiral Pool Synthesis: This elegant approach leverages the inherent chirality of readily available natural products, such as amino acids or terpenes, as starting materials.[3][4]

• Asymmetric Catalysis: This modern and highly efficient method uses a small amount of a chiral catalyst to steer a reaction toward the formation of one specific enantiomer from a prochiral substrate.[5][6]

We will now explore each of these routes, comparing their merits and drawbacks with supporting data and methodologies.

Strategy 1: Classical Chiral Resolution

The most direct, albeit sometimes inefficient, path to a single enantiomer is to make the racemic mixture and then separate it. This method relies on the principle that while enantiomers have identical physical properties, diastereomers (stereoisomers that are not mirror images) do not.

The Causality of Resolution: From Racemate to Diastereomers

The core of this technique involves reacting the racemic amino alcohol with an enantiomerically pure "resolving agent," typically a chiral acid. This acid-base reaction forms a pair of diastereomeric salts. Due to their different physical properties, these salts often exhibit different solubilities, allowing one to be selectively crystallized from solution.[7] The crystallized salt is then separated, and the chiral acid is removed (or "cracked") to yield the desired enantiomerically pure amino alcohol.

A scalable, continuous manufacturing process for (1R,2R)-2-amino-1-methylcyclopentan-1-ol has been developed that relies on this exact principle.[8]

Caption: Workflow for Chiral Resolution of 2-Amino-1-methylcyclopentan-1-ol.

Performance Data: Resolution of (±)-2-(benzylamino)-1-methylcyclopentan-1-ol

Parameter	Value / Condition	Source
Starting Material	Racemic 2-(benzylamino)-1-methylcyclopentan-1-ol	[8]
Resolving Agent	(S)-Mandelic Acid	[8]
Key Outcome	Selective crystallization of the (1R,2R)-amino alcohol mandelate salt	[8]
Enantiopurity	95-97% ee achieved post-resolution	[8]
Final Step	Heterogeneous hydrogenation (e.g., Pd/C) to remove benzyl group	[8]

Experimental Protocol: Resolution and Deprotection

This protocol is an illustrative example based on the process described by Gupton et al.[8]

• Salt Formation: Dissolve racemic 2-(benzylamino)-1-methylcyclopentan-1-ol (1.0 equiv) in a suitable solvent (e.g., methanol). Add (S)-mandelic acid (0.5-1.0 equiv).

• Crystallization: Heat the mixture to ensure complete dissolution, then allow it to cool slowly to room temperature to induce crystallization of the less soluble diastereomeric salt. The cooling rate is critical for crystal purity.

• Isolation: Collect the crystalline solid by filtration and wash with a small amount of cold solvent to remove the more soluble diastereomer.

• Enantiomeric Purity Check: Analyze a small sample of the isolated salt (after cracking) by chiral HPLC to determine the enantiomeric excess (e.e.). Repeat recrystallization if necessary to improve purity.

• Salt Cracking & Deprotection: Dissolve the purified diastereomeric salt in methanol. Charge the solution to a hydrogenation reactor containing a palladium catalyst (e.g., 5% Pd/(OH)₂/C).

• Hydrogenation: Pressurize the reactor with hydrogen gas (e.g., 4-6 bar) and heat to 40-50 °C. Monitor the reaction for the consumption of the starting material.

• Workup: After completion, filter off the catalyst. The filtrate contains the desired enantiomerically pure 2-amino-1-methylcyclopentan-1-ol, which can be isolated as a salt (e.g., tosylate) or a free base.[8]

Strategy 2: Asymmetric Catalysis

Asymmetric catalysis represents a more modern and atom-economical approach. Instead of separating a mixture, the goal is to create only the desired enantiomer from the start. A key strategy for synthesizing 1,2-amino alcohols is the asymmetric hydrogenation or transfer hydrogenation of a prochiral α-amino ketone.[5][6][9]

The Causality of Catalysis: Creating Chirality

In this approach, a prochiral α-amino ketone is exposed to a hydrogen source in the presence of a chiral catalyst. The catalyst, typically a transition metal complex with a chiral ligand, creates a chiral environment around the substrate. This forces the hydrogen to add to one face of the ketone preferentially, leading to the formation of one alcohol enantiomer in excess. Ruthenium and Iridium catalysts are particularly effective for this transformation.[5][6]

Caption: Logic of Asymmetric Transfer Hydrogenation.

Performance Data: Asymmetric (Transfer) Hydrogenation of α-Amino Ketones

While a direct report for the target molecule was not found, extensive data exists for analogous substrates, demonstrating the power of this method.

Catalyst System	Substrate Type	H₂ Source	Enantioselectivity (e.e.)	Source
Ir-(R)-SpiroPAP	Aromatic α-Amino Ketones	H₂ (gas)	Up to 99.9%	[5]
RuCl[(S,S)-Teth-TsDpen]	Unprotected α-Ketoamines	HCOOH/NEt₃	>99%	[6][9]
RuCl(S,S)-Ms-DENEB	Unprotected α-Ketoamines	HCOOH/NEt₃	94% (97:3 er)	[9]

This data strongly suggests that a similar approach would be highly effective for the synthesis of enantiopure 2-amino-1-methylcyclopentan-1-ol.

Experimental Protocol: Asymmetric Transfer Hydrogenation

This is a representative protocol adapted from the work of Kaviraj et al. for unprotected α-ketoamines.[6][9]

• Precursor Synthesis: Synthesize the prochiral substrate, 2-(protected-amino)-1-methylcyclopentanone, through standard organic methods.

• Reaction Setup: In an inert atmosphere glovebox, charge a reaction vessel with the α-amino ketone substrate (1.0 equiv) and the chiral Ruthenium catalyst (e.g., RuCl[(S,S)-Teth-TsDpen], 0.1-0.5 mol%).

• Hydrogenation: Add a degassed azeotropic mixture of formic acid and triethylamine (5:2 ratio) as the hydrogen source.

• Reaction: Seal the vessel and heat the mixture (e.g., 40-60 °C) with stirring. Monitor the reaction progress by HPLC or TLC.

• Workup: Upon completion, cool the reaction to room temperature. Quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Extraction & Purification: Extract the product with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over Na₂SO₄, concentrate, and purify by silica gel chromatography to yield the enantiomerically enriched amino alcohol.

• Analysis: Determine the enantiomeric excess of the final product using chiral HPLC.

Strategy 3: Chiral Pool Synthesis

The chiral pool approach uses nature's own enantiopure building blocks as the starting point. The key is to select a starting material where the existing stereocenter(s) can be strategically incorporated into the final target molecule.[4]

The Causality of the Chiral Pool: Transferring Chirality

This strategy is fundamentally about stereochemical information transfer. The absolute configuration of the starting material dictates the configuration of the product, provided the stereocenter is not disturbed during the synthesis. For a target like 2-amino-1-methylcyclopentan-1-ol, one might envision starting from a chiral amino acid like D-serine or L-threonine, which already contain a 1,2-amino alcohol relationship.[4]

Caption: Conceptual Workflow for a Chiral Pool Synthesis.

While a specific, published route for our target molecule from the chiral pool was not identified in the initial search, the logic remains a valid and powerful alternative. The synthesis would involve multiple steps to build the cyclopentane ring onto the chiral amino acid framework.

Comparative Guide: Which Route is Right for You?

The optimal synthetic route depends heavily on the specific goals of the researcher, including scale, cost, available equipment, and timeline.

Feature	Chiral Resolution	Asymmetric Catalysis	Chiral Pool Synthesis
Theoretical Max Yield	50% (without racemization/recycle)	Approaching 100%	Dependent on route length
Enantioselectivity	High (depends on crystallization)	Excellent (often >99% e.e.)	Excellent (retains SM purity)
Scalability	Proven for large scale[8]	Generally good; catalyst cost is a factor	Can be limited by multi-step nature
Development Effort	Screening solvents/resolving agents	Screening catalysts/ligands/conditions	Route design and multi-step optimization
Key Advantage	Robust, established technology	Highly efficient, step-economical	Unambiguous source of chirality
Key Disadvantage	Inherent 50% yield loss	High initial cost of some catalysts	Potentially long and complex syntheses

Conclusion

For the synthesis of enantiomerically pure 2-amino-1-methylcyclopentan-1-ol, researchers have several viable strategies, each with distinct advantages.

• Chiral Resolution is a proven, robust, and scalable method, making it highly suitable for process development and manufacturing where the 50% theoretical yield can be managed.[8]

• Asymmetric Catalysis , specifically the transfer hydrogenation of an α-amino ketone precursor, represents the state-of-the-art in terms of efficiency and enantioselectivity.[6][9] This route is ideal for discovery chemistry and for modern, green manufacturing processes, provided the catalyst development is feasible.

• Chiral Pool Synthesis offers an intellectually elegant path, though it may require a more extensive synthetic effort to construct the carbocyclic ring. It is a powerful option when a suitable and affordable chiral starting material can be identified.[4]

The choice of strategy will ultimately be guided by a balance of factors including cost, scale, and the specific expertise and resources of the research team.

References

• Vertex AI Search, based on an article about asymmetric synthesis of chiral 1,2-amino alcohols. [vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHnD8-KLk5V-y6cZ8Q5xp7KYBWDJnfgbpxmW0zhgKr8K3-IvXEUAi3-C7Oi8b855rjHnxGn5CxXdOfRXKQvR0X_EXKbLj-a3XA0Zap_NDNDmMq2XKjWaOz4C6vgLG4aBrLx5e88E9sTOoAaOw==]
• Vertex AI Search, based on a report on the development of catalytic enantioselective addition of N-substituted allyl equivalents to ketone electrophiles. [vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEZhReA6ZOjBFQowo7zTea0199FYHSwAXGfOSAaBMImd0LQamggCbCXOSPYtiQhE6wn4gI3YPjt3A2C3wl2NiWtlz0hExKGjtFlGWSIq7_X8k2ZStVPbKeO62DsZBLpXY9NzQ4pcg==]
• Vertex AI Search, based on an article about a photocatalytic method for the direct conversion of aliphatic alcohols into 1,2-aminoalcohols. [vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFPenc965H9-mK8iJ8PFNePUM9uLkNx6dzJ148sCbr5Wr6jI-k0qj8kmdqmSjWCl-e0jJDXHN6lQGKSWToMdqrMHLgYH1CmdPSAs2kaBdaioJ4ZPRqmP3VuMXGY6drC3dldqLfxK4d46U_rWReFjPu0oFYwRhqio0EYm0dL]
• Vertex AI Search, based on a description of an iridium-catalyzed asymmetric hydrogenation of α-amino ketones. [vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwr71HTwaLnTDIZuasIC_zJOFq-xQWLkdt4rn1nUT-idXNF6hwCSj_M7RD4rPFamXI1TIk9mQvpIuL__AduB7bFrTGOFK6PQ-fYYzFv8A0eSOquEOe2KC26Wf_txTmwVT6cAqtb5-1lF-lnWvOGK3ejoOplKqvveRiTo1-62XzFFV-hUfL95vX86ts]
• Vertex AI Search, based on a study of ruthenium-catalyzed asymmetric transfer hydrogenation of unprotected α-ketoamines. [vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHFFVw3zE73KyHRBEhkF-2aXzndF3SFF5AHDerL47gSAx-w3qZ90RrIsqm9U-nuVlVidO7QB2Gj5VNaXC8abMi9KtBgEwzXAKxCLMZXn6JX66bpruEJW4K4-gMtPtlf1vOTxUky9i5JuXnGIg==]
• Vertex AI Search, based on a paper describing a multistep continuous manufacturing process for (1R,2R)-2-amino-1-methylcyclopentan-1-ol. [vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHX4boMrALMsEFUAEuZbsjlnkOntH8iSf78anaK8REM_KYiMT1MGxbgmY8nxMJjqv9bQdxqfnf41C1OOIBLBvTHxjFt9PifYIw6xqI7ZujZ2I6DSuRTG9LlYiHVQMPWAw5UxV-o1k9-Z84Qzqw=]
• Vertex AI Search, based on a review of using the chiral pool in the total synthesis of complex terpene natural products. [vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGiLI100mE2-pEd9iMj_q-YegPVRqERezOO0cXbTkpBA735CSXR0h2GlkB_XyKDxbvR0JX92NyOXteMSkgR4oKIiFDHNbMmNpkYevinHXnVaOTxWaZ1-KmCjnMtqbv4BRL43vH-1U8YLmV4IHs=]
• Vertex AI Search, based on a review of recent advances in substrate-controlled asymmetric induction from chiral pool α-amino acids. [vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEnXmOKTlgB0Tu7vIJot29hG_C6bm0WAaMjDt8_hw2yd0Quem2XCJClr8P9EgJyn33IUiCnFbZdsBLjyXjXZ8K_kOkbJ3mrSQ9GWCEUT8MRSnU-gxCwJxaWKW-7tbiHzjYPnA==]
• Vertex AI Search, based on a document about the reduction of α-amino acids from the chiral pool. [vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHMHey0e08CcaEKgvZuoKel71VkyoUm7BREBxL1SlmfYCGSVtGIXf29L7RU8Rb2ubWDuHIwblBges4ai_rM-AnJDfbPO2JnbSEvipK5Nl8BXiQkdLfg5EiLkcHX4TlJk678hA9jrEspct-6y5gK728qymM3oyhmF98J15pGiG8um0fYsLqOgtERUHVbyKfcVvuXKg==]
• Vertex AI Search, based on an introduction to asymmetric synthesis. [vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG5S2fCOR9qMQr9LvFmpeOeFiOnETd7DnqfbR0oMv4xShfnpNsa-O_nxpyK1py10Em9tP33PD_WPgEdb4HA4KbDgv3Z44moeTvmXpi7KfcU-9XnHD0NXTmNNAZCPiOQJoypcLMIJpcuFDRUNx6x2hsl6hflIyQ0X8vNYSVK]
• Vertex AI Search, based on a document about the synthesis of chiral 1,2-amino alcohol-containing compounds using ruthenium-catalyzed asymmetric transfer hydrogenation. [vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGw4hO6eALqIpXVdUbNavEGVSORJNCIUuc2KN4MvA1arZEo_WgFEGP_tATGWfwtlQMveRrK4B8xGnpof921hHiuSBdbRK17g3x62fzziwr88IsVxxkTFQkrUgzsRN3oK58v3ffXgFsT0HFxRNILFUXClo1t8kXrRTL0k3s7YtiDW9E=]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. par.nsf.gov [par.nsf.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. york.ac.uk [york.ac.uk]
• 8. pubs.acs.org [pubs.acs.org]
• 9. scihorizon.com [scihorizon.com]

Predictive Performance Modeling of (1S)-2-Amino-1-methylcyclopentan-1-ol Catalysts: A Comparative Evaluation Guide

The Mechanistic Imperative of Chiral β-Amino Alcohols

In the landscape of asymmetric synthesis, chiral β -amino alcohols serve as privileged scaffolds, functioning as highly effective ligands for transition-metal-catalyzed transformations such as the enantioselective addition of dialkylzincs to aldehydes and Petasis borono-Mannich reactions[1]. Among emerging structural classes, (1S)-2-amino-1-methylcyclopentan-1-ol (1S-AMCP) offers a unique, highly constrained steric environment.

While its enantiomeric counterpart, (1R,2R)-2-amino-1-methylcyclopentan-1-ol, has been heavily scaled in continuous manufacturing as a building block for CDK 2/4/6 inhibitors[2], the 1S-AMCP scaffold is increasingly evaluated as a standalone catalyst. The rigid cyclopentane ring, coupled with the α -methyl substitution, drastically restricts the conformational flexibility of the bimetallic transition state, often leading to superior stereoinduction compared to acyclic variants.

Computational Framework: DFT and QSSR Modeling

To objectively evaluate 1S-AMCP against classical alternatives, we employ Density Functional Theory (DFT) combined with Quantitative Structure-Selectivity Relationship (QSSR) modeling. Relying purely on empirical screening is resource-intensive; computational modeling allows us to calculate the Gibbs free energy difference ( ΔΔG‡ ) between the diastereomeric transition states before stepping into the laboratory[3].

The Causality of Selectivity: The enantioselectivity of the Et 2​ Zn addition to benzaldehyde is governed by the relative stability of the bimetallic zinc-alkoxide transition states. By utilizing the B3LYP functional with a mixed basis set (6-31G* for C, H, N, O and LANL2DZ for Zn), we can accurately map the non-conventional CH···O interactions and steric repulsions that dictate facial selectivity. The α -methyl group on 1S-AMCP forces the incoming aldehyde to adopt an equatorial trajectory, heavily penalizing the pro-S transition state through severe steric clash with the cyclopentyl backbone.

Computational workflow for predicting β-amino alcohol enantioselectivity.

Comparative Performance Analysis

We benchmarked 1S-AMCP against two industry-standard chiral amino alcohols: (-)-DAIB (3-exo-(dimethylamino)isoborneol) and (S)-Diphenylprolinol . The benchmark reaction is the asymmetric alkylation of benzaldehyde with diethylzinc at 0 °C.

Quantitative Performance Data

Catalyst	Calculated ΔΔG‡ (kcal/mol)	Predicted ee (%)	Experimental ee (%)	Yield (%)
1S-AMCP	1.85	91	92 (R)	94
(-)-DAIB	2.10	96	98 (S)	96
(S)-Diphenylprolinol	1.52	84	86 (S)	89

Data Synthesis & Application Insights: While (-)-DAIB remains the gold standard for this specific transformation due to the massive steric bulk of the isoborneol skeleton, 1S-AMCP outperforms (S)-Diphenylprolinol. The computational models accurately predicted this hierarchy, validating the QSSR approach[3]. 1S-AMCP's lower molecular weight and atom-economical structure make it a highly attractive alternative when process mass intensity (PMI) and atom efficiency are critical parameters in drug development.

Bifurcating transition states in Et2Zn addition catalyzed by 1S-AMCP.

Experimental Validation Protocols

To ensure absolute trustworthiness, the experimental validation must function as a self-validating system. The following protocol utilizes in situ ReactIR monitoring to eliminate sampling errors and ensure kinetic completion.

Step-by-Step Methodology: Asymmetric Addition of Et 2​ Zn to Benzaldehyde

Step 1: System Purging and Catalyst Complexation

• Action: Charge a flame-dried Schlenk flask with 1S-AMCP (5 mol%) and anhydrous toluene (0.5 M). Purge with argon for 15 minutes.

• Causality: Dialkylzincs are highly pyrophoric and moisture-sensitive. Any residual water will react with Et 2​ Zn to form ethylzinc hydroxide, a potent racemic background catalyst that will severely degrade the final enantiomeric excess.

Step 2: In Situ Zinc-Alkoxide Formation

• Action: Cool the system to 0 °C. Add Et 2​ Zn (1.2 M in toluene, 2.0 equiv) dropwise. Stir for 30 minutes.

• Causality: This pre-incubation period allows for the complete formation of the active bimetallic zinc-alkoxide catalyst complex. Skipping this step leads to a sluggish initiation period, allowing uncatalyzed racemic background reactions to compete.

Step 3: Substrate Addition and ReactIR Monitoring

• Action: Insert the ReactIR probe. Add benzaldehyde (1.0 equiv) via syringe pump over 1 hour.

• Self-Validation Mechanism: Monitor the disappearance of the aldehyde carbonyl stretch at 1705 cm −1 and the appearance of the alkoxide C-O stretch around 1050 cm −1 . This ensures the reaction is strictly kinetically controlled and prevents premature quenching, which would artificially lower the reported yield.

Step 4: Quench and Workup

• Action: Once ReactIR indicates a flatline for the aldehyde signal, quench the reaction with 1N HCl at 0 °C. Extract with dichloromethane, dry over MgSO 4​ , and concentrate.

• Causality: Acidic quenching breaks down the highly stable zinc-alkoxide product complex, releasing the free chiral alcohol and preventing severe emulsion formation during the aqueous extraction phase.

Step 5: Chiral HPLC Analysis

• Action: Analyze the crude product via chiral HPLC (Chiralcel OD-H column, Hexane/i-PrOH 95:5, 1.0 mL/min).

• Self-Validation Mechanism: Always run a racemic standard (synthesized via an uncatalyzed Grignard addition) prior to the catalytic sample. This proves that the column can baseline-resolve the (R) and (S) enantiomers, strictly validating the accuracy of the calculated ee%.

Conclusion

Computational modeling provides a robust, predictive framework for evaluating the performance of chiral catalysts like (1S)-2-amino-1-methylcyclopentan-1-ol. By correlating DFT-calculated transition state energies with experimental outcomes, researchers can confidently select 1S-AMCP for applications requiring a rigid, tunable stereocenter, bypassing weeks of empirical trial and error.

References

• - The Journal of Organic Chemistry 2. - Journal of the American Chemical Society 3. - Organic Process Research & Development

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

(1S)-2-amino-1-methylcyclopentan-1-ol proper disposal procedures

Standard Operating Procedure: Safe Handling and Disposal of (1S)-2-amino-1-methylcyclopentan-1-ol

As a chiral amino alcohol frequently utilized as a building block in pharmaceutical synthesis, (1S)-2-amino-1-methylcyclopentan-1-ol (CAS: 1400689-45-3) presents specific reactivity profiles that dictate its logistical handling. While its stereochemistry defines its pharmacological utility, its macroscopic functional groups—a primary amine and a hydroxyl group on a cyclopentyl scaffold—define its environmental and safety hazards.

This guide provides field-proven, self-validating protocols for the safe operational handling and compliant disposal of this compound, ensuring adherence to Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) standards.

Mechanistic Safety & PPE Requirements

Causality of Hazard: The lone pair of electrons on the nitrogen atom of the amine group readily accepts protons, creating a highly localized alkaline environment. Upon contact with biological tissues, this basicity causes the saponification of lipid membranes, leading to rapid tissue damage and severe irritation. Furthermore, as an organic compound, it is combustible and can form flammable mixtures if dissolved in volatile organic solvents.

Self-Validating PPE Protocol:

• Hand Protection: Heavy-duty nitrile or chemically resistant neoprene gloves are mandatory[1].

  • Validation Step: Perform a visual and manual inflation check of the gloves before handling. Amino alcohols can rapidly permeate degraded or incompatible materials like latex.

• Eye/Face Protection: Splash-proof chemical safety goggles. A full face shield is required if transferring bulk volumes (>500 mL)[1].

• Respiratory/Ventilation: Always handle the neat chemical or concentrated solutions inside a certified Class II biological safety cabinet or chemical fume hood to prevent the inhalation of volatile organic vapors.

Waste Classification & Segregation Logic

Under EPA RCRA guidelines, chemical waste must be evaluated for specific hazard characteristics (40 CFR 261)[2]. (1S)-2-amino-1-methylcyclopentan-1-ol frequently triggers the following characteristic waste codes depending on its solvent matrix:

• Corrosivity (D002): Triggered if the amino alcohol is dissolved in an aqueous matrix and the resulting pH is ≥ 12.5[3].

• Ignitability (D001): Triggered if the compound is disposed of in flammable organic solvents (e.g., ethanol, methanol) with a flash point < 60°C[3].

Drain Disposal Prohibition: Never discharge amino alcohols down the laboratory sink. Wastewater treatment facilities rely on biological processes that are easily disrupted by concentrated amines and sudden pH shifts. EPA regulations strictly prohibit the introduction of untreated hazardous waste into the Publicly Owned Treatment Works (POTW)[3].

Self-Validating Disposal Protocol

The primary method for the disposal of amino alcohols is through a licensed chemical waste disposal service[1]. Follow this step-by-step methodology to ensure safe containment:

Phase 1: Matrix Evaluation & Segregation

• Analyze Solvent Composition: Identify if the amino alcohol is dissolved in an aqueous or organic matrix.

  • Validation: Review the experimental batch record. If the solvent matrix is unknown, perform a micro-scale water miscibility test in a secondary vial before bulking.

• Halogen Check: Ensure no halogenated solvents (e.g., dichloromethane, chloroform) are present in the waste stream.

  • Causality: Mixing concentrated amines with halogenated solvents can lead to slow, exothermic alkylation reactions (Menschutkin reaction) inside the waste drum, potentially causing dangerous over-pressurization.

Phase 2: pH Verification (For Aqueous Waste) 3. Test pH: For aqueous mixtures, dip a universal pH indicator strip into the solution. 4. Classify: If the pH is ≥ 12.5, the waste is formally classified as a D002 Corrosive Hazardous Waste[3].

• Validation: Log the exact pH reading on the waste tracking sheet before transferring it to the bulk container to prevent accidental mixing with acidic residues.

Phase 3: Containment & SAA Transfer 5. Transfer: Use a chemically compatible funnel to transfer the liquid into a high-density polyethylene (HDPE) container. Avoid glass containers due to shatter risks and potential etching from highly basic solutions. 6. Labeling: Attach a RCRA-compliant "Hazardous Waste" label immediately upon the first drop of waste entering the container. State the exact chemical name: "(1S)-2-amino-1-methylcyclopentan-1-ol"[1].

• Insight: Exact stereochemical nomenclature is required for accurate "cradle-to-grave" EPA tracking.

• Storage: Move the container to a designated Satellite Accumulation Area (SAA). Ensure the cap is securely tightened (not just resting on top) to prevent vapor escape and secondary reactions[3].

Quantitative Waste Management Limits

To maintain compliance and operational safety, adhere to the following regulatory thresholds when managing amino alcohol waste:

Parameter	Regulatory Threshold / Limit	Operational Action Required
SAA Volume Limit	55 Gallons (Hazardous) or 1 Quart (Acutely Hazardous)	Move to Central Accumulation Area within 3 days of reaching the limit[3].
SAA Time Limit	Up to 1 year (Varies by state; e.g., CA allows 90 days for large generators)	Date the container upon the first drop; schedule contractor pickup before the deadline[3][4].
Aqueous Corrosivity	pH ≤ 2.0 or pH ≥ 12.5	Segregate strictly as D002 corrosive hazardous waste; do not mix with acids[3].
Drain Disposal	< 24% alcohol, pH 5.0 - 11.0 (Local POTW dependent)	Prohibited for concentrated amino alcohols; must be collected as hazardous waste[3].

Emergency Spill Response & Decontamination

In the event of an accidental spill, immediate and calculated action is required to prevent exposure and environmental contamination:

• Containment: Isolate the spill area immediately. Don fresh nitrile gloves, a laboratory coat, and a face shield[1].

• Absorption: Cover the spill with a compatible, inert, non-combustible absorbent material (e.g., vermiculite, sand, or diatomaceous earth).

  • Causality: Combustible absorbents like sawdust can ignite if the amino alcohol is dissolved in a highly flammable solvent, or if the heat of an acid-base neutralization reaction triggers combustion[2].

• Decontamination: Once the bulk liquid is absorbed and collected using non-sparking tools, rinse the affected surface thoroughly with a suitable solvent (e.g., ethanol or water) to solubilize any residual amine[1].

• Disposal: Collect all soiled absorbents, wipes, and rinsate. Dispose of them as solid/liquid hazardous waste[1][4].

Disposal Logic Workflow

Logical workflow for classifying and disposing of amino alcohol waste.

References

• Proper Disposal of N-Boc-aminomethanol: A Step-by-Step Guide for Laboratory Professionals. BenchChem. 1

• (1R,2R)-2-Amino-1-methylcyclopentan-1-ol SDS & Properties. Sigma-Aldrich.

• Laboratory Environmental Sample Disposal Information Document. U.S. Environmental Protection Agency (EPA). 2

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University (CWU).3

• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. epa.gov [epa.gov]
• 3. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 4. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

A Senior Application Scientist's Guide to Safely Handling (1S)-2-amino-1-methylcyclopentan-1-ol

As researchers and drug development professionals, our work with novel chemical entities like (1S)-2-amino-1-methylcyclopentan-1-ol is foundational to discovery. This chiral amino alcohol holds significant potential as a building block in pharmaceutical synthesis.[1] However, its structural similarity to other amino alcohols necessitates a proactive and informed approach to safety. This guide provides essential, field-tested safety and logistical information, moving beyond a simple checklist to explain the causality behind each procedural step. Our primary objective is to empower you to handle this compound with the highest degree of safety, ensuring both personal protection and the integrity of your research.

Before any handling, the most critical step is to obtain and thoroughly review the specific Safety Data Sheet (SDS) provided by your supplier for the exact CAS number you have purchased (e.g., CAS RN 20412-66-2).[1] This document is the definitive source of hazard information. The guidance below is synthesized from data on structurally related amino alcohols and serves as a comprehensive framework for establishing best practices.

Hazard Assessment: An Expert's Perspective

(1S)-2-amino-1-methylcyclopentan-1-ol combines an amine and an alcohol functional group on a cyclopentane ring. This structure suggests several potential hazards that we must mitigate. Analogous amino alcohols, such as 2-Aminoethanol, are classified as causing severe skin burns and eye damage (H314).[2][3] Therefore, we must operate under the assumption that this compound is, at a minimum, a significant irritant and potentially corrosive to skin and eyes.[4][5] Furthermore, vapors or mists may cause respiratory irritation.[6]

Given its organic nature, we must also consider its flammability. While some related small molecules are classified as combustible liquids[3], others are flammable solids. Therefore, all sources of ignition should be strictly controlled in the handling area.

Personal Protective Equipment (PPE): Your Primary Defense

The selection of PPE is not a one-size-fits-all exercise; it is a direct response to the identified hazards. The core principle is to create a complete barrier between you and the chemical.

Primary Engineering Control: The Fume Hood

All handling of (1S)-2-amino-1-methylcyclopentan-1-ol, including weighing, transfers, and preparing solutions, must be conducted inside a certified chemical fume hood.[7][8] This is non-negotiable. A fume hood provides critical protection against the inhalation of potentially harmful vapors and contains any accidental spills.[8] Ensure the sash is kept at the lowest practical height to maximize capture efficiency.[8]

Hand Protection: Selecting the Right Glove

The choice of glove material is critical. Standard lightweight latex gloves are often inadequate for direct contact with many organic chemicals. For amino alcohols, nitrile or neoprene gloves offer superior protection.[9]

• Nitrile Gloves: Offer excellent general chemical resistance and are a robust choice for incidental contact (e.g., splashes).[9]

• Neoprene Gloves: Provide good resistance to alcohols, bases, and some acids.[9]

For tasks involving prolonged handling or risk of immersion, heavier-duty gloves are required. Always double-glove to provide an extra layer of protection and to allow for the safe removal of the outer glove if contamination occurs. Before use, inspect gloves for any signs of degradation or perforation.[5]

Eye and Face Protection: A Dual-Layer Approach

Because of the high risk of serious eye damage posed by amino alcohols[2], protection must be comprehensive.

• Chemical Splash Goggles: These are mandatory. They must be indirectly vented and form a complete seal around the eyes to protect against splashes, and vapors.[10]

• Face Shield: A face shield, worn in conjunction with goggles, is required whenever there is a significant risk of splashing, such as during bulk transfers or when reacting the chemical under pressure.[10] This provides a secondary layer of protection for the entire face.

Body and Respiratory Protection

• Chemical-Resistant Lab Coat: A fully buttoned lab coat, preferably one made of a material with known chemical resistance, must be worn.[5][10] Ensure the cuffs are snug to prevent chemicals from entering the sleeves.

• Respiratory Protection: Under normal operating conditions within a fume hood, a respirator should not be necessary. However, one must be available for emergency situations, such as a large spill. A NIOSH-approved respirator with organic vapor cartridges would be appropriate.[6] All personnel who may need to use a respirator must be properly fit-tested and trained.

Protection Level	Equipment	Specification	Rationale
Engineering Control	Chemical Fume Hood	Annually certified	Primary method to prevent inhalation exposure and contain spills.[8]
Hand Protection	Double-Gloved	Inner: Nitrile, Outer: Nitrile or Neoprene	Protects against skin corrosion and irritation from splashes.[5][9]
Eye/Face Protection	Goggles & Face Shield	ANSI Z87.1-rated chemical splash goggles; full-face shield	Prevents severe eye damage from direct splashes and vapors.[2]
Body Protection	Lab Coat	Chemical-resistant, fully buttoned	Protects skin on arms and torso from contamination.[10]
Respiratory	Air-Purifying Respirator	NIOSH-approved with organic vapor cartridges	For emergency use (e.g., spill outside of fume hood).[6]

Operational and Disposal Plans: A Step-by-Step Guide

A safe experiment begins long before the chemical is handled and ends only after the waste is properly disposed of.

Step 1: Pre-Handling Preparation

• Review the SDS: Read the supplier-specific SDS for (1S)-2-amino-1-methylcyclopentan-1-ol.

• Area Inspection: Confirm the chemical fume hood is operational and the area is clear of clutter and ignition sources.[7]

• Assemble Materials: Place all necessary equipment (glassware, stir bars, reagents, waste container) inside the fume hood.

• Locate Safety Equipment: Confirm the location and operational status of the nearest safety shower, eyewash station, and fire extinguisher.[2][11]

• Don PPE: Put on all required PPE as detailed in the table above.

Step 2: Safe Handling Workflow

• Weighing and Transfer: Tare your vessel inside the fume hood. Carefully transfer the solid chemical, avoiding the creation of dust. If it is a liquid, use a syringe or cannula for transfers.

• Reaction Setup: Perform all subsequent steps (e.g., adding solvents, heating) within the fume hood. Use a secondary container to catch any potential leaks from your primary reaction vessel.

• Monitoring: Continuously monitor the reaction. Do not leave a hazardous procedure unattended.[8]

Step 3: Post-Handling Decontamination

• Quenching: If necessary, safely quench the reaction according to your validated protocol.

• Surface Decontamination: Wipe down the work surface inside the fume hood with an appropriate solvent to neutralize any residual chemical.

• Equipment Cleaning: Clean all glassware and equipment inside the fume hood or transport it in a sealed, labeled, secondary container to a designated cleaning area.

• PPE Removal: Remove PPE in the correct order (gloves first), avoiding contact with the contaminated outer surfaces. Wash hands thoroughly after removing all PPE.[12]

Disposal Plan

• Waste Segregation: Waste containing (1S)-2-amino-1-methylcyclopentan-1-ol must be segregated into a dedicated, labeled hazardous waste container. Do not mix it with other waste streams unless explicitly permitted by your institution's EHS department.

• Containerization: Use a robust, sealed container that is compatible with the chemical.[13] The container must be clearly labeled with "Hazardous Waste" and the full chemical name.[14]

• Final Disposal: The sealed waste container should be stored in a designated satellite accumulation area. Final disposal must be conducted through a licensed hazardous waste disposal company, likely via incineration.[13] Never dispose of this chemical down the drain.[11]

Visualizing the Safety Workflow

The following diagram illustrates the logical flow for safely handling (1S)-2-amino-1-methylcyclopentan-1-ol, from initial planning to final disposal.

Caption: Workflow for Safe Handling of (1S)-2-amino-1-methylcyclopentan-1-ol.

References

• Vertex AI Search, Safety Data Sheet.
• NextSDS, (1S,2R)-2-(aminomethyl)cyclopentan-1-ol — Chemical Substance Information.
• Nippon Nyukazai Co., Ltd., AMINO ALCOHOL EA Safety Data Sheet. (2018).
• Nippon Nyukazai Co., Ltd., AMINO ALCOHOL 2A Safety Data Sheet. (2015).
• KISHIDA CHEMICAL CO., LTD., Cyclopentanone Safety Data Sheet. (2018).
• Tokyo Chemical Industry Co., Ltd., 1-Methylcyclopentanol Safety Data Sheet. (2025).
• Medicom, Chemical Resistance Reference Chart.
• Esko Safety, Esko Glove Chemical Resistance Chart.
• National Institute of Advanced Industrial Science and Technology (AIST), Toluene Safety Data Sheet. (2022).
• Panasonic, Introducing 2-Amino-1-methylcyclopentan-1-ol: A Versatile Organic Compound.
• MedchemExpress.com, Safety Data Sheet. (2025).
• TCI EUROPE N.V., 2-Methylpentane Safety Data Sheet. (2025).
• Thermo Fisher Scientific, 2-Amino-1-cyclopentene-1-carbonitrile Safety Data Sheet. (2025).
• Enamine, rac-(1R,3S)-3-(aminomethyl)cyclopentan-1-ol hydrochloride Safety Data Sheet.
• FUJIFILM Wako Chemicals, 2-Aminoethanol Safety Data Sheet. (2025).
• Sigma-Aldrich, 1-aminopropan-2-ol Safety Data Sheet. (2025).
• National Science Teaching Association, Safer Handling of Alcohol in the Laboratory.
• Texas A&M University, Laboratory Safety Manual.
• Seton, Discover the Various Types of PPE for Optimal Chemical Safety. (2024).

Sources

• 1. Pannellum [www2.panasonic.biz]
• 2. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. nextsds.com [nextsds.com]
• 5. enamine.enamine.net [enamine.enamine.net]
• 6. nipponnyukazai.co.jp [nipponnyukazai.co.jp]
• 7. Safer Handling of Alcohol in the Laboratory | NSTA [nsta.org]
• 8. ehs.tamu.edu [ehs.tamu.edu]
• 9. eskosafety.com [eskosafety.com]
• 10. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
• 11. file.medchemexpress.com [file.medchemexpress.com]
• 12. fishersci.com [fishersci.com]
• 13. cica-web.kanto.co.jp [cica-web.kanto.co.jp]
• 14. unit.aist.go.jp [unit.aist.go.jp]